Tetrahydroharman

• CAS: 525-40-6

Core Science & Biosynthesis

Endogenous Formation of Tetrahydroharman in Mammals: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Tetrahydroharman (THH), a member of the β-carboline family of alkaloids, has garnered significant interest within the scientific community due to its potential neuromodulatory and psychopharmacological properties. While traditionally associated with exogenous sources such as certain plants and foodstuffs, a growing body of evidence supports the endogenous formation of THH within mammalian systems. This technical guide provides a comprehensive overview of the biosynthesis, detection, and potential physiological roles of endogenous THH. We delve into the core chemical reactions governing its formation, detail established experimental protocols for its quantification, and explore its interactions with key neurotransmitter systems. All quantitative data are presented in structured tables for comparative analysis, and key processes are visualized through detailed diagrams to facilitate a deeper understanding of the complex biochemistry of this intriguing endogenous molecule.

Biosynthesis of Endogenous Tetrahydroharman

The primary mechanism for the endogenous formation of Tetrahydroharman in mammals is the Pictet-Spengler reaction . This reaction involves the condensation of an indoleamine, most notably tryptamine, with an aldehyde, typically acetaldehyde, followed by ring closure.

1.1. The Pictet-Spengler Reaction

The reaction proceeds in several steps:

• Imine Formation: Tryptamine reacts with acetaldehyde to form a Schiff base (an imine).

• Cyclization: The electron-rich indole ring of the tryptamine moiety attacks the electrophilic carbon of the imine, leading to the formation of a new six-membered ring.

• Deprotonation: A final deprotonation step re-aromatizes the indole ring system, yielding 1-methyl-1,2,3,4-tetrahydro-β-carboline, also known as Tetrahydroharman.

This reaction can occur under physiological conditions, and while it can proceed non-enzymatically, there is evidence for enzymatic catalysis which would enhance the rate and specificity of THH formation in vivo.

1.2. Enzymatic Catalysis

Recent research has implicated specific enzymes in the endogenous synthesis of β-carbolines. One such enzyme is Adipocyte plasma membrane-associated protein isoform X1 (APMAP-X1) , which has been shown to catalyze the Pictet-Spengler reaction to generate tetrahydroharmine. Following the formation of the tetrahydro-β-carboline scaffold, further oxidative metabolism can occur. Heme peroxidases, such as myeloperoxidase (MPO) , are capable of oxidizing these molecules to their aromatic β-carboline counterparts, like harman and norharman.[1]

Biosynthesis of Tetrahydroharman via the Pictet-Spengler Reaction.

Quantitative Data on Endogenous β-Carbolines

Quantifying the precise endogenous levels of THH in various mammalian tissues is an ongoing area of research. The available data often focuses on related β-carbolines like harman and harmine, for which THH is a precursor. The following tables summarize some of the reported concentrations of these compounds in different biological matrices. It is important to note that these levels can be influenced by diet and other external factors.

Table 1: Endogenous Levels of β-Carbolines in Rat Tissues

Compound	Tissue	Concentration (mean ± SD)	Reference
Harmine	Plasma	0.16 ± 0.03 ng/mL	[2]
Harmine	Brain	0.33 ± 0.14 ng/g	[2]
Harmine	Heart	0.34 ± 0.15 ng/g	[2]
Harmine	Liver	0.26 ± 0.11 ng/g	[2]
Harmine	Spleen	0.37 ± 0.12 ng/g	[2]
Harmine	Lungs	0.46 ± 0.11 ng/g	[2]
Harmine	Kidney	0.44 ± 0.13 ng/g	[2]
1,2,3,4-Tetrahydro-β-carboline (THBC)	Brain	Levels significantly reduced by cigarette smoke	[3]

Table 2: Plasma Concentrations of Tetrahydroharman after Oral Administration (Ayahuasca Study)

Compound	Parameter	Value (mean ± SD)	Reference
Tetrahydroharman (THH)	Cmax	134.5 ng/mL (in one study)	[4]
Tetrahydroharman (THH)	LOQ	1.0 ng/mL	[5]

Note: Data from ayahuasca studies reflect exogenous administration but provide valuable information on the pharmacokinetics and detectable levels of THH in plasma.

Experimental Protocols for Tetrahydroharman Analysis

The accurate quantification of endogenous THH requires sensitive and specific analytical methods. The following protocols outline the key steps for sample preparation and analysis using common techniques.

3.1. Sample Preparation: Solid-Phase Extraction (SPE) from Brain Tissue

This protocol is a general guideline and may require optimization based on the specific tissue matrix and analytical instrumentation.

• Homogenization:

  • Accurately weigh a sample of frozen brain tissue (e.g., 100-200 mg).

  • Homogenize the tissue on ice in a suitable buffer (e.g., phosphate-buffered saline, pH 7.4) containing a protease inhibitor cocktail.[6] A typical tissue-to-buffer ratio is 1:4 (w/v).

  • Centrifuge the homogenate at high speed (e.g., 14,000 x g) at 4°C for 15-20 minutes.

  • Collect the supernatant for SPE.

• Solid-Phase Extraction:

  • Cartridge Conditioning: Condition a C18 SPE cartridge by sequentially passing methanol followed by deionized water through the cartridge.

  • Sample Loading: Load the brain tissue supernatant onto the conditioned C18 cartridge.

  • Washing: Wash the cartridge with a weak organic solvent (e.g., 5% methanol in water) to remove polar interferences.

  • Elution: Elute the THH and other β-carbolines from the cartridge using a stronger organic solvent, such as methanol or acetonitrile.

  • Drying and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute the residue in a small volume of the mobile phase used for the subsequent chromatographic analysis.

3.2. Analytical Techniques

3.2.1. High-Performance Liquid Chromatography with Fluorescence Detection (HPLC-FLD)

• Principle: This technique separates compounds based on their interaction with a stationary phase, and detection is achieved by exciting the analyte at a specific wavelength and measuring the emitted fluorescence at a longer wavelength. β-carbolines are naturally fluorescent, making this a sensitive detection method.

• Chromatographic Conditions (Example):

  • Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

  • Mobile Phase: A gradient of acetonitrile and a buffer (e.g., phosphate buffer, pH 4.0).[7]

  • Flow Rate: 0.8 - 1.2 mL/min.

  • Fluorescence Detection: Excitation wavelength (λex) around 230-280 nm and an emission wavelength (λem) around 340-360 nm.[7]

3.2.2. Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

• Principle: This highly sensitive and specific technique couples the separation power of HPLC with the mass-resolving capabilities of a tandem mass spectrometer. It allows for the precise identification and quantification of analytes based on their mass-to-charge ratio (m/z) and fragmentation patterns.

• LC-MS/MS Parameters (General Guidance):

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode is typically used for β-carbolines.

  • Multiple Reaction Monitoring (MRM): Specific precursor-to-product ion transitions are monitored for THH and an appropriate internal standard. For example:

    • THH Precursor Ion (Q1): m/z 173.1

    • THH Product Ions (Q3): Fragmentation will yield characteristic product ions that need to be determined empirically.

  • Internal Standard: A deuterated analog of THH (e.g., THH-d4) is ideal for accurate quantification.

  • Validation: The method should be fully validated for linearity, accuracy, precision, limit of quantification (LOQ), and matrix effects according to regulatory guidelines.[1][8]

Experimental Workflow for THH Analysis.

Signaling Pathways and Physiological Relevance

The endogenous roles of THH are still under active investigation, but current research points towards its interaction with major neurotransmitter systems, particularly the serotonergic and dopaminergic pathways.

4.1. Interaction with the Serotonergic System

THH is a known inhibitor of serotonin reuptake, with an IC50 value of 7.4 µM in rat brain homogenates.[7] By blocking the serotonin transporter (SERT), THH can increase the synaptic concentration of serotonin, thereby potentiating serotonergic neurotransmission. Some studies have also investigated the binding affinity of β-carbolines to various serotonin receptors. For instance, harmine, a related β-carboline, binds to 5-HT2A receptors.[9] The precise binding affinities of THH for different 5-HT receptor subtypes require further elucidation.

4.2. Interaction with the Dopaminergic System

The relationship between THH and the dopamine system is complex. Some studies suggest that certain β-carbolines can influence dopamine release. For example, tryptoline (another name for 1,2,3,4-tetrahydro-β-carboline) has been shown to enhance the release of dopamine in the forebrain of rats.[10] This suggests that endogenous THH could play a role in modulating dopaminergic tone in brain regions associated with reward, motivation, and motor control.

4.3. Potential Downstream Effects

By modulating serotonergic and dopaminergic systems, endogenous THH could be involved in the regulation of:

• Mood and Affect: Alterations in serotonin and dopamine levels are strongly implicated in the pathophysiology of depression and anxiety.

• Cognition: These neurotransmitter systems are crucial for learning, memory, and executive function.

• Neuroprotection: The potential for β-carbolines to influence neuronal survival and plasticity is an area of growing interest.

Potential Signaling Interactions of Endogenous THH.

Conclusion and Future Directions

The endogenous formation of Tetrahydroharman in mammals represents a fascinating area of neurobiology with significant implications for understanding brain function and developing novel therapeutics. The Pictet-Spengler reaction provides a plausible biosynthetic pathway, and advancements in analytical techniques are enabling more precise quantification of this and related compounds in biological tissues. While the influence of THH on serotonergic and dopaminergic systems is becoming clearer, further research is needed to:

• Establish definitive baseline concentrations of endogenous THH in various mammalian tissues and brain regions under different physiological and pathological conditions.

• Fully characterize the enzymatic machinery responsible for THH synthesis and metabolism in vivo.

• Elucidate the specific binding affinities of THH for a wider range of neurotransmitter receptors and transporters.

• Investigate the downstream signaling cascades activated by THH and their ultimate impact on neuronal function and behavior.

A deeper understanding of the endogenous roles of Tetrahydroharman holds the promise of new insights into the complexities of neurotransmission and may pave the way for innovative therapeutic strategies for a range of neurological and psychiatric disorders.

References

• 1. Development and Verification of a Precolumn Derivatization LC-MS/MS Method for the Pharmacokinetic Study of Houttuynine of Houttuynia Essential Oil - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Dynamic Changes of Endogenic or Exogenic β-Carboline Alkaloid Harmine in Different Mammals and Human in vivo at Developmental and Physiological States - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Reduction of rat brain levels of the endogenous dopaminergic proneurotoxins 1,2,3,4-tetrahydroisoquinoline and 1,2,3,4-tetrahydro-beta-carboline by cigarette smoke - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Quantitation of N,N-dimethyltryptamine and harmala alkaloids in human plasma after oral dosing with ayahuasca - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Determination of N,N-dimethyltryptamine and beta-carboline alkaloids in human plasma following oral administration of Ayahuasca - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Aβ Extraction from Murine Brain Homogenates - PMC [pmc.ncbi.nlm.nih.gov]
• 7. caymanchem.com [caymanchem.com]
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• 9. researchgate.net [researchgate.net]
• 10. Dopamine release within forebrain sites perfused with tetrahydroisoquinolines or tryptoline in the rat - PubMed [pubmed.ncbi.nlm.nih.gov]

A Technical Guide to the Natural Sources of Tetrahydroharman and Its Isomers

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the natural occurrences of Tetrahydroharman (THH) and its significant isomers, including Harman and Norharman. It details their presence in various plant species and foodstuffs, outlines methodologies for their quantification, and illustrates their biosynthetic and primary signaling pathways.

Introduction to Tetrahydroharman and its Isomers

Tetrahydroharman (1-methyl-1,2,3,4-tetrahydro-β-carboline), along with its oxidized aromatic counterparts Harman (1-methyl-β-carboline) and Norharman (β-carboline), belongs to the β-carboline class of indole alkaloids. These compounds are of significant interest to the scientific community due to their diverse biological activities, including their roles as monoamine oxidase inhibitors (MAOIs) and their interactions with various neurotransmitter systems. Their presence in traditional psychoactive preparations and common dietary items necessitates a thorough understanding of their natural sources and concentrations.

Natural Occurrence and Quantitative Data

Tetrahydroharman and its isomers are found in a variety of natural sources, ranging from specific psychoactive plants to commonly consumed foods and beverages. Their formation in foodstuffs can be a result of natural presence or induced by processing techniques such as roasting, fermenting, and cooking.[1]

Plant Sources

Several plant families are known to produce β-carboline alkaloids.[2] The most well-documented sources include:

• Banisteriopsis caapi : A foundational ingredient in the psychoactive beverage Ayahuasca, this vine is a primary source of Tetrahydroharman, Harman, and Harmaline.[3][4][5] The concentrations of these alkaloids can vary significantly between different plant samples.[6][7][8]

• Peganum harmala (Syrian Rue): The seeds of this plant are rich in Harman and Harmaline, and it is often used as an analogue for B. caapi in Ayahuasca preparations.[9][10]

• Passiflora spp. (Passionflower): Various species of passionflower have been reported to contain Harman and related alkaloids, though the concentrations can be highly variable and sometimes only present in trace amounts.[4][11][12][13]

• Elaeagnus angustifolia (Russian Olive) and Calligonum minimum : The bark and roots of these plants are known sources of Tetrahydroharman.[6]

Food and Beverage Sources

Harman and Norharman are frequently detected in processed foods and beverages. Their presence is often a result of the Maillard reaction and other chemical transformations during heating.[14]

• Coffee : Roasted coffee beans and brewed coffee are significant dietary sources of Harman and Norharman.[1][2][9] The levels can be influenced by the type of coffee bean and the brewing method.[2]

• Cooked Meats and Fish : The high-temperature cooking of protein-rich foods like meat and fish leads to the formation of Harman and Norharman.[14][15][16]

• Fermented Products : Fermented foods and beverages can also contain these β-carbolines.[1]

• Tobacco Smoke : While not a food source, tobacco smoke is a notable source of exposure to Harman and Norharman.[17]

Quantitative Data Summary

The following tables summarize the reported concentrations of Tetrahydroharman, Harman, and Norharman in various natural sources. Please note that concentrations can vary widely based on the specific sample, geographical origin, and processing methods.

Table 1: Concentration of β-Carbolines in Plant Sources

Plant Source	Compound	Concentration Range	Reference(s)
Banisteriopsis caapi (dried liana)	Tetrahydroharmine (THH)	2.18 mg/g (mean)	[6]
Harmine	4.79 mg/g (mean)	[6]
Harmaline	0.451 mg/g (mean)	[6]
Peganum harmala (seeds)	Harmine	4.3% (w/w)	[10]
Harmaline	5.6% (w/w)	[10]
Tetrahydroharmine (THH)	0.1% (w/w)	[10]
Passiflora incarnata (vegetative parts, greenhouse grown)	Harman	0.012%	[12][13]
Harmine	0.007%	[12][13]
Passiflora edulis (pulp)	Harman	3.00 ± 0.04 µg/mL	[11]
Harmine	2.72 ± 0.02 µg/mL	[11]

Table 2: Concentration of β-Carbolines in Food and Beverages

Food/Beverage Source	Compound	Concentration Range	Reference(s)
Brewed Coffee (instant ground)	Norharman	up to 9.34 µg/g	[9]
Harman	up to 1.67 µg/g	[9]
Espresso Coffee (30 mL, Arabica)	Norharman	~4.08 µg	[2]
Harman	~1.54 µg	[2]
Barbecued/Grilled Meat	Harman	5.63 ± 6.63 ng/g (mean)	[15]
Pan-fried Beef Sirloin	Harman	up to 534.63 µg/kg	[14][18]
Norharman	up to 217.06 µg/kg	[14][18]
Pan-fried Cutlassfish	Harman	up to 212.44 µg/kg	[14][18]
Norharman	up to 533.01 µg/kg	[14][18]

Experimental Protocols

The quantification of Tetrahydroharman and its isomers from complex matrices like plant material and food requires robust analytical methodologies. High-Performance Liquid Chromatography (HPLC) coupled with fluorescence detection (FLD) or mass spectrometry (MS) are the most common techniques employed.

General Extraction and Purification Workflow

The following diagram outlines a generalized workflow for the extraction and purification of β-carbolines from a solid natural source prior to instrumental analysis.

Generalized workflow for β-carboline extraction.

Key Experimental Steps

• Sample Preparation : Plant materials are typically dried and ground to a fine powder to increase the surface area for extraction. Food samples may be homogenized.

• Extraction : The sample is extracted with an appropriate organic solvent, such as methanol or ethyl acetate, often under sonication or reflux to improve extraction efficiency.

• Purification :

  • Liquid-Liquid Extraction : An acid-base extraction can be employed to separate the basic alkaloids from other matrix components.

  • Solid-Phase Extraction (SPE) : This is a common and efficient method for sample clean-up and concentration. C18 cartridges are used for reversed-phase separation, while cation exchange cartridges can selectively retain the protonated alkaloids.[19][20]

• Analysis by HPLC-FLD :

  • Column : A C18 reversed-phase column is typically used.

  • Mobile Phase : A gradient or isocratic elution with a mixture of an aqueous buffer (e.g., ammonium acetate or phosphate buffer) and an organic solvent (e.g., acetonitrile or methanol) is common.

  • Detection : β-carbolines are naturally fluorescent. Fluorescence detection offers high sensitivity and selectivity. Excitation and emission wavelengths are optimized for each specific compound. For Harman, excitation is around 300-350 nm and emission is around 430-450 nm.

• Analysis by LC-MS/MS :

  • Chromatography : Similar to HPLC-FLD, a C18 column is used for separation.

  • Ionization : Electrospray ionization (ESI) in positive ion mode is typically used to generate protonated molecules [M+H]⁺.

  • Detection : Tandem mass spectrometry (MS/MS) in Multiple Reaction Monitoring (MRM) mode provides excellent specificity and sensitivity for quantification by monitoring specific precursor-to-product ion transitions for each analyte.[14][18][21]

Biosynthesis and Signaling Pathways

Biosynthesis via Pictet-Spengler Reaction

The core structure of β-carbolines is synthesized in nature through the Pictet-Spengler reaction. This reaction involves the condensation of a β-arylethylamine (like tryptamine, derived from the amino acid tryptophan) with an aldehyde or a ketone, followed by ring closure.[22][23][24]

Simplified biosynthesis of β-carbolines.

Primary Signaling Pathways

The biological effects of Tetrahydroharman and its isomers are primarily attributed to their interaction with the central nervous system.

Harman and related β-carbolines are known to be potent reversible inhibitors of monoamine oxidase A (MAO-A).[10][25] MAO-A is a key enzyme responsible for the degradation of monoamine neurotransmitters such as serotonin, norepinephrine, and dopamine. By inhibiting MAO-A, these β-carbolines increase the synaptic levels of these neurotransmitters, which is believed to contribute to their antidepressant and psychoactive effects.

Mechanism of MAO-A inhibition by Harman.

β-carbolines can also directly interact with serotonin receptors, particularly the 5-HT2A and 5-HT2C subtypes.[3][26][27] While their affinity is generally modest compared to classical psychedelics, this interaction may contribute to their overall pharmacological profile. The binding to these G-protein coupled receptors can initiate downstream signaling cascades.

β-carboline interaction with 5-HT2A receptor.

Conclusion

Tetrahydroharman and its isomers, Harman and Norharman, are naturally occurring β-carboline alkaloids with a widespread distribution in both specialized medicinal plants and common foodstuffs. Their presence in the human diet and in traditional preparations underscores the importance of continued research into their pharmacological and toxicological properties. The analytical methods outlined provide a robust framework for the accurate quantification of these compounds, which is essential for standardization, quality control, and further investigation into their roles in human health and disease. The elucidation of their biosynthetic and signaling pathways offers valuable insights for drug discovery and development, particularly in the context of neurological and psychiatric disorders.

References

• 1. books.rsc.org [books.rsc.org]
• 2. Factors influencing the norharman and harman contents in espresso coffee - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Binding of beta-carbolines and related agents at serotonin (5-HT(2) and 5-HT(1A)), dopamine (D(2)) and benzodiazepine receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. ajuronline.org [ajuronline.org]
• 5. Determination of beta-carboline alkaloids in foods and beverages by high-performance liquid chromatography with electrochemical detection at a glassy carbon electrode modified with carbon nanotubes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. toxicologia.unb.br [toxicologia.unb.br]
• 7. Phytochemical analyses of Banisteriopsis caapi and Psychotria viridis - OPEN Foundation [open-foundation.org]
• 8. Phytochemical analyses of Banisteriopsis caapi and Psychotria viridis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Identification and occurrence of the bioactive beta-carbolines norharman and harman in coffee brews - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. beta-Carboline alkaloids in Peganum harmala and inhibition of human monoamine oxidase (MAO) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. scielo.br [scielo.br]
• 12. phcogrev.com [phcogrev.com]
• 13. researchgate.net [researchgate.net]
• 14. mdpi.com [mdpi.com]
• 15. Quantification of the neurotoxic beta-carboline harmane in barbecued/grilled meat samples and correlation with level of doneness - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Analysis of heterocyclic amines and beta-carbolines by liquid chromatography-mass spectrometry in cooked meats commonly consumed in Korea - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. Evaluation of the Formation of Six Beta-Carboline Alkaloids, a Class of Natural Toxins, in Meat Products Using Liquid Chromatography Tandem Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]
• 20. Analysis of tetrahydro-beta-carboline-3-carboxylic acids in foods by solid-phase extraction and reversed-phase high-performance liquid chromatography combined with fluorescence detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. Determination of dimethyltryptamine and β-carbolines (ayahuasca alkaloids) in plasma samples by LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 26. Binding of beta-carbolines at 5-HT(2) serotonin receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 27. researchgate.net [researchgate.net]

Chemical and physical properties of Tetrahydroharman

An In-depth Technical Guide to the Chemical and Physical Properties of Tetrahydroharman

Introduction

Tetrahydroharman, systematically known as 1-methyl-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indole, is a naturally occurring heterocyclic compound belonging to the β-carboline alkaloid family.[1] It is found in various plants, often those with a history of use in traditional medicine, and can also be formed endogenously in mammals.[1] The core structure, a tryptoline ring system, is the result of the Pictet-Spengler reaction between tryptamine and acetaldehyde.[2] Due to its interaction with key neurotransmitter systems, Tetrahydroharman is a subject of significant interest in the fields of pharmacology, neuroscience, and drug development for its potential neuroprotective and psychoactive properties.[3] This guide provides a comprehensive overview of its chemical and physical properties, pharmacological actions, and key experimental methodologies for its synthesis and analysis.

Chemical Properties

The chemical nature of Tetrahydroharman is defined by its tricyclic pyrido[3,4-b]indole skeleton, which features both an indole nucleus and a partially saturated piperidine ring.

Structure and Nomenclature

The structure contains a chiral center at the C1 position, leading to two enantiomers: (1R)- and (1S)-Tetrahydroharman.[4] Its chemical identity is summarized in the table below.

Property	Value
IUPAC Name	1-methyl-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indole[1]
Synonyms	Tetrahydroharmane, Methtryptoline, Eleagnine[1]
CAS Number	2506-10-7[1]
Molecular Formula	C₁₂H₁₄N₂[1]
Molecular Weight	186.25 g/mol [1]

Reactivity and Stability

Tetrahydroharman is relatively stable under standard laboratory conditions. Its reactivity is centered around the indole and tertiary amine nitrogens.

• Oxidation: The partially saturated piperidine ring can be oxidized to form the aromatic β-carboline, harman.

• N-Alkylation and N-Acylation: The indole nitrogen (N-9) can undergo substitution reactions with various electrophiles.

• Quaternization: The tertiary amine nitrogen (N-2) in the piperidine ring is nucleophilic and can react with alkyl halides to form quaternary ammonium salts.

Physical Properties

The physical characteristics of Tetrahydroharman are typical of a small alkaloid molecule.

Physical Data Summary

Property	Value / Description
Appearance	White crystalline solid
Melting Point	~224-228 °C
Solubility	Limited in water; Soluble in organic solvents such as ethanol and dichloromethane.[5]
pKa (Indole N-H)	~16-17

Solubility Profile

Tetrahydroharman exhibits limited solubility in neutral water due to its predominantly hydrophobic aromatic structure. However, its solubility increases significantly in acidic aqueous solutions. This is because the basic nitrogen atom in the piperidine ring becomes protonated, forming a more water-soluble salt. It is readily soluble in moderately polar organic solvents like alcohols and halogenated hydrocarbons.

Spectroscopic Data

Spectroscopic methods are essential for the structural elucidation and identification of Tetrahydroharman. While specific high-resolution spectra are found in dedicated databases, the characteristic features are summarized below.

Technique	Key Features
¹H NMR	Signals include those for the four aromatic protons of the indole ring (typically δ 7.0-7.6 ppm), three sets of aliphatic protons in the piperidine ring (δ 2.7-4.5 ppm), and a characteristic singlet for the C1-methyl group (δ ~1.5 ppm).[4][6][7]
¹³C NMR	Resonances are observed for the eight aromatic carbons (δ ~110-140 ppm) and the four aliphatic carbons, including the methyl carbon (δ ~20-55 ppm).[8][9]
IR (cm⁻¹)	Key absorption bands include N-H stretching of the indole ring (~3400 cm⁻¹), aromatic C-H stretching (>3000 cm⁻¹), aliphatic C-H stretching (<3000 cm⁻¹), and aromatic C=C stretching vibrations (~1600 cm⁻¹ and 1450 cm⁻¹).[10][11][12][13][14]
Mass Spec (EI)	The mass spectrum shows a molecular ion peak (M⁺) at m/z 186. A prominent fragment is typically observed at m/z 171, corresponding to the loss of the methyl group (•CH₃) via alpha-cleavage, a characteristic fragmentation pattern.[15][16][17][18][19]

Pharmacological Properties

Tetrahydroharman's biological effects are primarily attributed to its interaction with the serotonergic system.

Mechanism of Action

Tetrahydroharman modulates serotonergic neurotransmission through at least two primary mechanisms:

• Monoamine Oxidase A (MAO-A) Inhibition: Like other harmala alkaloids, it acts as a reversible inhibitor of MAO-A.[20] This enzyme is responsible for the degradation of serotonin in the presynaptic neuron. Its inhibition leads to increased intracellular serotonin levels.

• Serotonin Reuptake Inhibition: It is also reported to be an inhibitor of the serotonin transporter (SERT), the protein responsible for clearing serotonin from the synaptic cleft.[21] This action further increases the concentration and residence time of serotonin in the synapse.

Together, these actions potentiate serotonergic signaling, which is believed to underlie its observed antidepressant and anxiolytic effects.[22] Some studies also suggest it has direct agonist activity at serotonin receptors.[3][23]

Signaling Pathway Visualization

The following diagram illustrates the dual mechanism of Tetrahydroharman on a serotonergic synapse.

Caption: Dual inhibitory action of Tetrahydroharman on the serotonin system.

Experimental Protocols

The following sections detail common experimental procedures for the synthesis, purification, and analysis of Tetrahydroharman.

Synthesis: Pictet-Spengler Reaction

The most common method for synthesizing the Tetrahydroharman scaffold is the Pictet-Spengler reaction.[2][24][25][26][27] The following is a representative protocol using environmentally benign reagents.

Materials:

• Tryptamine

• Acetaldehyde (40% solution in water)

• Citric Acid

• Deionized Water

• Ammonium Hydroxide solution (for basification)

• Dichloromethane (DCM) (for extraction)

• Anhydrous Sodium Sulfate (for drying)

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve tryptamine (1.0 eq) in deionized water.

• Catalyst Addition: Add citric acid (0.5 eq) to the solution and stir until dissolved.

• Aldehyde Addition: Slowly add acetaldehyde solution (1.2 eq) to the reaction mixture.

• Reaction: Stir the mixture at room temperature for 24 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• Workup - Basification: Once the reaction is complete, cool the mixture in an ice bath and slowly add ammonium hydroxide solution to adjust the pH to 9-10. A precipitate of the crude product should form.

• Workup - Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer three times with dichloromethane.

• Workup - Drying: Combine the organic extracts and dry over anhydrous sodium sulfate.

• Isolation: Filter off the drying agent and remove the solvent under reduced pressure using a rotary evaporator to yield the crude Tetrahydroharman product.

Caption: Workflow for the Pictet-Spengler synthesis of Tetrahydroharman.

Purification: Column Chromatography

Crude Tetrahydroharman is typically purified using silica gel column chromatography to remove unreacted starting materials and side products.[28][29][30][31][32]

Materials:

• Silica Gel (100-200 mesh)

• Crude Tetrahydroharman

• Eluent: A gradient of Chloroform:Methanol or Hexane:Ethyl Acetate

• Sand and Cotton

Procedure:

• Column Packing: Secure a glass column vertically. Place a cotton plug at the bottom and add a small layer of sand. Prepare a slurry of silica gel in the initial, least polar eluent. Pour the slurry into the column, tapping gently to ensure even packing without air bubbles. Add another layer of sand on top of the silica bed.

• Sample Loading: Dissolve the crude product in a minimal amount of the eluent or DCM. Alternatively, for less soluble samples, perform a "dry loading" by adsorbing the crude product onto a small amount of silica gel, evaporating the solvent, and carefully adding the resulting powder to the top of the column.

• Elution: Begin eluting with the least polar solvent mixture (e.g., 100% Chloroform). Gradually increase the polarity of the mobile phase by slowly increasing the percentage of the more polar solvent (e.g., Methanol).

• Fraction Collection: Collect the eluate in a series of fractions.

• Analysis: Analyze the collected fractions by TLC to identify those containing the pure product. Combine the pure fractions and evaporate the solvent to obtain purified Tetrahydroharman.

Analysis: Reversed-Phase HPLC

High-Performance Liquid Chromatography (HPLC) is a standard method for assessing the purity and quantifying Tetrahydroharman.[5][20][33][34][35]

Instrumentation & Conditions:

• Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase: An isocratic or gradient mixture of an organic solvent (e.g., Acetonitrile or Methanol) and an aqueous buffer (e.g., ammonium acetate or phosphate buffer) or water with an ion-pairing agent like trifluoroacetic acid (TFA).

• Flow Rate: Typically 1.0 mL/min.

• Detection: Fluorescence detection is highly sensitive for this class of compounds. Excitation wavelength: ~280 nm; Emission wavelength: ~340 nm. UV detection at ~270 nm is also applicable.

• Quantification: Purity and concentration are determined by comparing the peak area of the analyte to that of a certified reference standard.

References

• 1. Tetrahydroharmane | C12H14N2 | CID 91522 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. jmpcr.samipubco.com [jmpcr.samipubco.com]
• 3. Behavioral and biochemical evidence for serotonergic actions of tetrahydro-beta-carbolines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. magres.apm.ac.cn [magres.apm.ac.cn]
• 5. High-performance liquid chromatography of tetrahydro-beta-carbolines extracted from plasma and platelets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. 1H NMR Chemical Shift [sites.science.oregonstate.edu]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. 1H and 13C NMR Assignments of Cytotoxic 3S-1,2,3,4-Tetrahydro-β-carboline-3-carboxylic Acid from the Leaves of Cichorium endivia - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Human Metabolome Database: 13C NMR Spectrum (1D, 125 MHz, H2O, experimental) (HMDB0000883) [hmdb.ca]
• 10. 6.3 IR Spectrum and Characteristic Absorption Bands – Organic Chemistry I [kpu.pressbooks.pub]
• 11. uobabylon.edu.iq [uobabylon.edu.iq]
• 12. uanlch.vscht.cz [uanlch.vscht.cz]
• 13. youtube.com [youtube.com]
• 14. Infrared Spectrometry [www2.chemistry.msu.edu]
• 15. chem.libretexts.org [chem.libretexts.org]
• 16. chemguide.co.uk [chemguide.co.uk]
• 17. ukm.my [ukm.my]
• 18. researchgate.net [researchgate.net]
• 19. Fragmentation (mass spectrometry) - Wikipedia [en.wikipedia.org]
• 20. researchgate.net [researchgate.net]
• 21. Frontiers | A pilot study of cerebral metabolism and serotonin 5-HT2A receptor occupancy in rats treated with the psychedelic tryptamine DMT in conjunction with the MAO inhibitor harmine [frontiersin.org]
• 22. Ayahuasca - Wikipedia [en.wikipedia.org]
• 23. researchgate.net [researchgate.net]
• 24. organicreactions.org [organicreactions.org]
• 25. pubs.rsc.org [pubs.rsc.org]
• 26. A facile and efficient method for the synthesis of crystalline tetrahydro-β-carbolines via the Pictet-Spengler reaction in water - PMC [pmc.ncbi.nlm.nih.gov]
• 27. mdpi.com [mdpi.com]
• 28. orgsyn.org [orgsyn.org]
• 29. benchchem.com [benchchem.com]
• 30. m.youtube.com [m.youtube.com]
• 31. benchchem.com [benchchem.com]
• 32. rsc.org [rsc.org]
• 33. Determination of N,N-dimethyltryptamine and beta-carboline alkaloids in human plasma following oral administration of Ayahuasca - PubMed [pubmed.ncbi.nlm.nih.gov]
• 34. Analytical method validation for assay determination of cannabidiol and tetrahydrocannabinol in hemp oil infused products by RP-HPLC - PubMed [pubmed.ncbi.nlm.nih.gov]
• 35. researchgate.net [researchgate.net]

Tetrahydroharman CAS number and molecular structure

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tetrahydroharman (THH), a member of the β-carboline alkaloid family, is a naturally occurring and endogenously formed heterocyclic compound. Its chemical scaffold is built upon a tryptamine backbone, and it is structurally related to a class of compounds with significant neuromodulatory and psychoactive properties. Found in various plant species, fermented foods, and formed within the human body, Tetrahydroharman is a subject of growing interest in the fields of neuropharmacology and medicinal chemistry. This guide provides a comprehensive overview of its chemical properties, synthesis, analytical methods, and known biological activities, intended for a technical audience engaged in research and development.

Core Chemical and Physical Properties

Tetrahydroharman is characterized by a tricyclic pyrido[3,4-b]indole ring system. The presence of a chiral center at the C1 position results in two enantiomers, (1S)-(-)-tetrahydroharman and (1R)-(+)-tetrahydroharman. The data presented here pertains to the racemic mixture unless otherwise specified.

Property	Value	Citation(s)
CAS Number	2506-10-7	[1]
Molecular Formula	C₁₂H₁₄N₂	[1]
Molecular Weight	186.25 g/mol	[1]
IUPAC Name	1-methyl-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indole	[2]
Synonyms	Tetrahydroharmane, Eleagnine, Tryptoline, Methtryptoline	[2]
Melting Point	188-190 °C
Appearance	White to off-white crystalline powder

Synthesis of Tetrahydroharman

The most common and historically significant method for synthesizing the tetrahydro-β-carboline core is the Pictet-Spengler reaction. This reaction involves the condensation of a β-arylethylamine (tryptamine) with an aldehyde (acetaldehyde for Tetrahydroharman) under acidic conditions, followed by an intramolecular electrophilic cyclization.

Experimental Protocol: Pictet-Spengler Reaction

This protocol describes a general, acid-catalyzed synthesis of racemic Tetrahydroharman.

• Reaction Setup: To a round-bottom flask, add tryptamine (1.0 equivalent) and dissolve it in a suitable anhydrous solvent (e.g., toluene or dichloromethane) under an inert atmosphere (e.g., Nitrogen or Argon).[3][4]

• Addition of Aldehyde: Add acetaldehyde (1.1 equivalents) to the stirred solution at room temperature.[4]

• Acid Catalysis: Slowly add an acid catalyst, such as trifluoroacetic acid (TFA) or hydrochloric acid (2.2 equivalents), to the reaction mixture. The reaction is typically exothermic.[2]

• Reaction Execution: Stir the mixture at room temperature or with gentle heating (40-60 °C) for a period of 4 to 24 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).[3]

• Work-up: Upon completion, cool the mixture to room temperature and quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate (NaHCO₃) until the solution is basic (pH > 8).

• Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer three times with an organic solvent such as dichloromethane or ethyl acetate.[4]

• Purification: Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate (Na₂SO₄). Filter the drying agent and concentrate the solvent under reduced pressure to yield the crude product.

• Final Purification: The crude Tetrahydroharman can be further purified by column chromatography on silica gel or by recrystallization to yield the final product.[4]

Visualization: Synthesis Workflow

Caption: Workflow for the Pictet-Spengler synthesis of Tetrahydroharman.

Analytical Methodology

High-Performance Liquid Chromatography coupled with Tandem Mass Spectrometry (HPLC-MS/MS) is a highly sensitive and selective method for the quantification of Tetrahydroharman in complex biological matrices such as plasma, urine, or tissue homogenates.

Experimental Protocol: HPLC-MS/MS Analysis

This protocol provides a general framework for the analysis of Tetrahydroharman. Optimization is required based on the specific matrix and instrumentation.

• Sample Preparation (Solid-Phase Extraction - SPE):

  • Pre-treatment: Lyse whole blood samples with a zinc sulfate/ammonium acetate solution, followed by protein precipitation with acetonitrile. Centrifuge to pellet the precipitate.[5]

  • Conditioning: Condition a mixed-mode cation-exchange SPE cartridge (e.g., Oasis MCX) with methanol followed by water.

  • Loading: Load the supernatant from the pre-treatment step onto the SPE cartridge.

  • Washing: Wash the cartridge with a weak organic solvent (e.g., 2% formic acid in water) followed by methanol to remove interferences.

  • Elution: Elute Tetrahydroharman from the cartridge using a strong organic solvent containing a basic modifier (e.g., 5% ammonium hydroxide in methanol).

  • Final Step: Evaporate the eluate to dryness under a stream of nitrogen and reconstitute in the initial mobile phase for injection.

• Chromatographic Conditions:

  • Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm particle size) is typically used.[5]

  • Mobile Phase A: 0.1% Formic acid in water.

  • Mobile Phase B: 0.1% Formic acid in acetonitrile or methanol.

  • Gradient: A linear gradient from a low to a high percentage of Mobile Phase B over several minutes to ensure separation from matrix components.

  • Flow Rate: 0.2 - 0.4 mL/min.

  • Column Temperature: 30 - 40 °C.

• Mass Spectrometry Conditions:

  • Ionization: Electrospray Ionization (ESI) in positive mode.

  • Scan Type: Multiple Reaction Monitoring (MRM).

  • Precursor Ion: [M+H]⁺ for Tetrahydroharman (m/z 187.12).

  • Product Ions: At least two specific product ions should be monitored for quantification and confirmation. These must be determined empirically by infusing a standard solution.

  • Collision Energy: Optimized for the specific precursor-to-product ion transitions.

Visualization: Analytical Workflow

Caption: General workflow for the analysis of Tetrahydroharman by LC-MS/MS.

Biological Activity and Mechanism of Action

The primary pharmacological action of Tetrahydroharman and related β-carbolines is the inhibition of monoamine oxidase A (MAO-A).[1] MAO-A is a key enzyme responsible for the degradation of monoamine neurotransmitters such as serotonin, norepinephrine, and dopamine. By inhibiting this enzyme, Tetrahydroharman can increase the synaptic concentrations of these neurotransmitters, which is believed to underpin its potential antidepressant and neuromodulatory effects. Additionally, some studies suggest interactions with serotonergic receptors, though with lower affinity compared to its action on MAO-A.

Quantitative Biological Data

Quantitative data for Tetrahydroharman is limited. The following table includes data for the closely related β-carboline, Tetrahydroharmine (THH), to provide context for the compound class. It is critical to note that Tetrahydroharmine contains a methoxy group not present in Tetrahydroharman, which significantly influences its binding properties.

Compound	Target	Assay Type	Value (nM)	Citation(s)
Tetrahydroharmine	MAO-A	Inhibition (IC₅₀)	2,500	[4]
Tetrahydroharmine	5-HT₂A Receptor	Binding Affinity (Kᵢ)	>10,000	[6]

Putative Signaling Pathway

The mechanism of action of Tetrahydroharman is primarily centered on its ability to act as a reversible inhibitor of MAO-A (RIMA). The diagram below illustrates the putative signaling consequence of this action within a serotonergic synapse.

Caption: Inhibition of MAO-A by Tetrahydroharman increases synaptic serotonin.

References

• 1. beta-Carboline alkaloids in Peganum harmala and inhibition of human monoamine oxidase (MAO) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Pictet-Spengler_reaction [chemeurope.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

The Pharmacological Profile of Tetrahydroharman: A Technical Guide

Introduction

Tetrahydroharman (THH), a β-carboline alkaloid found in the plant Banisteriopsis caapi, is a significant component of the psychoactive beverage Ayahuasca.[1] Chemically known as 1-methyl-1,2,3,4-tetrahydro-β-carboline, THH has garnered scientific interest for its distinct pharmacological activities, which contribute to the overall effects of Ayahuasca and suggest potential therapeutic applications.[2][3] This document provides a comprehensive overview of the pharmacological profile of THH, detailing its interactions with key enzymes and receptors, and outlining the methodologies used to elucidate these properties.

Core Pharmacological Actions

The primary mechanisms of action for Tetrahydroharman are the inhibition of monoamine oxidase A (MAO-A) and the blockade of the serotonin transporter (SERT), leading to its classification as a reversible inhibitor of monoamine oxidase A (RIMA) and a serotonin reuptake inhibitor (SRI).[4]

Monoamine Oxidase-A Inhibition

Tetrahydroharman acts as a reversible inhibitor of MAO-A, an enzyme responsible for the degradation of monoamine neurotransmitters such as serotonin, norepinephrine, and dopamine.[1][5] By inhibiting MAO-A, THH increases the synaptic availability of these neurotransmitters, a mechanism shared with certain classes of antidepressant medications.[5] This action is crucial for the oral activity of N,N-dimethyltryptamine (DMT) in Ayahuasca, as MAO-A in the gut would otherwise rapidly metabolize it.[1][5]

Serotonin Reuptake Inhibition

In addition to MAO-A inhibition, THH also functions as a serotonin reuptake inhibitor.[4] It blocks the serotonin transporter (SERT), preventing the reabsorption of serotonin from the synaptic cleft back into the presynaptic neuron. This dual action of increasing serotonin availability through both reduced degradation and blocked reuptake makes THH a significant modulator of the serotonergic system.[4][6]

Quantitative Pharmacological Data

The following tables summarize the known binding affinities and inhibitory concentrations of Tetrahydroharman at various neurochemical targets.

Table 1: Receptor Binding Affinities of Tetrahydroharman

Receptor Target	Ligand	Species	K_i (nM)	Reference
Serotonin 5-HT2A	Racemic THH	-	>10,000	[4]
Serotonin 5-HT2A	R(+)-THH	-	>10,000	[4]
Serotonin 5-HT2A	S(–)-THH	-	5,890	[4]
Serotonin 5-HT1A	-	-	Negligible Affinity	[4]
Serotonin 5-HT2C	-	-	Negligible Affinity	[4]
Dopamine D2	-	-	Negligible Affinity	[4]

K_i (Inhibition constant) is the concentration of a ligand that will bind to half the available receptors at equilibrium in the absence of a competing ligand. A lower K_i value indicates a higher binding affinity.[7]

Key Signaling Pathways and Pharmacological Logic

The following diagrams illustrate the primary signaling pathways affected by Tetrahydroharman and the logical relationship between its structure and function.

References

• 1. tetrahydroharmine | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 2. Buy Tetrahydroharman | 2506-10-7 [smolecule.com]
• 3. Buy Tetrahydroharman (EVT-1477192) | 2506-10-7 [evitachem.com]
• 4. Tetrahydroharmine - Wikipedia [en.wikipedia.org]
• 5. Frontiers | Monoamine Oxidase Inhibition by Plant-Derived β-Carbolines; Implications for the Psychopharmacology of Tobacco and Ayahuasca [frontiersin.org]
• 6. Ayahuasca - Wikipedia [en.wikipedia.org]
• 7. What is the difference between Ki and IC50 in enzyme inhibition? | AAT Bioquest [aatbio.com]

Psychoactive Effects of Tetrahydroharman in Preclinical Models: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tetrahydroharman (THH), a β-carboline alkaloid found in various plants, including Banisteriopsis caapi, has garnered interest for its potential psychoactive properties. As a key component of the traditional Amazonian beverage Ayahuasca, understanding its specific pharmacological profile is crucial for elucidating the brew's complex effects and for exploring the therapeutic potential of its individual constituents. This technical guide provides an in-depth overview of the preclinical data available on Tetrahydroharman, focusing on its psychoactive effects, underlying mechanisms of action, and the experimental protocols used to evaluate them. While quantitative behavioral data for THH remains limited in publicly accessible literature, this guide synthesizes the existing knowledge on its biochemical interactions and the expected psychoactive outcomes based on its known mechanisms.

Mechanism of Action

Tetrahydroharman's primary mechanisms of action are twofold:

• Monoamine Oxidase-A (MAO-A) Inhibition: THH is a reversible inhibitor of MAO-A, an enzyme responsible for the breakdown of monoamine neurotransmitters such as serotonin, norepinephrine, and dopamine.[1] By inhibiting MAO-A, THH increases the synaptic availability of these neurotransmitters, which is a common mechanism for antidepressant medications.

• Serotonin Reuptake Inhibition (SRI): THH also acts as a serotonin reuptake inhibitor, blocking the serotonin transporter (SERT) and thereby increasing the concentration of serotonin in the synaptic cleft.[1] This dual action on the serotonergic system suggests potential for mood-regulating and anxiolytic effects.

Data Presentation: Biochemical Interactions

Quantitative data on the direct behavioral effects of THH in preclinical models is not extensively available in the current body of scientific literature. However, its interactions with key molecular targets have been characterized and are summarized below.

Target	Ligand/Inhibitor	Parameter	Value	Species/System	Reference
Monoamine Oxidase-A (MAO-A)	Tetrahydroharmine (THH)	IC50	27 µg/L (seed extract)	Human recombinant	[2]
Harmine	Ki	5 nM	Purified MAO-A	[3]
Harmaline	Ki	48 nM	Purified MAO-A	[3]
Serotonin Transporter (SERT)	Tetrahydroharmine (THH)	-	SRI activity noted	-
5-HT2A Receptor	Tetrahydroharmine (THH)	Ki	>10,000 nM (racemic)	-
S(–)-THH	Ki	5,890 nM	-
5-HT1A Receptor	Tetrahydroharmine (THH)	Ki	Negligible affinity	-
5-HT2C Receptor	Tetrahydroharmine (THH)	Ki	Negligible affinity	-
Dopamine D2 Receptor	Tetrahydroharmine (THH)	Ki	Negligible affinity	-

Note: The IC50 value for THH is from a seed extract of Peganum harmala, which contains multiple β-carbolines. The Ki values for harmine and harmaline are provided for comparison as they are structurally related β-carbolines with a similar primary mechanism of MAO-A inhibition.

Experimental Protocols

The following are detailed methodologies for key behavioral assays used to assess the psychoactive effects of compounds like Tetrahydroharman in preclinical rodent models.

Elevated Plus Maze (EPM) for Anxiety-Like Behavior

The EPM is a widely used test to assess anxiety-like behavior in rodents.[4] The test is based on the conflict between the animal's natural tendency to explore a novel environment and its aversion to open, elevated spaces.

• Apparatus: A plus-shaped maze elevated from the floor, consisting of two open arms and two closed arms of equal dimensions.

• Procedure:

  • Animals are habituated to the testing room for at least 30-60 minutes prior to testing.

  • The animal is placed in the center of the maze, facing one of the open arms.

  • The animal is allowed to freely explore the maze for a 5-minute session.

  • An automated tracking system or a trained observer records various parameters.

• Key Parameters Measured:

  • Percentage of time spent in the open arms.

  • Percentage of entries into the open arms.

  • Total number of arm entries (a measure of locomotor activity).

• Interpretation: Anxiolytic compounds are expected to increase the time spent and the number of entries into the open arms.

Forced Swim Test (FST) for Depressive-Like Behavior

The FST is a common preclinical screening tool for antidepressant efficacy.[5] It is based on the principle that when placed in an inescapable container of water, an animal will eventually cease escape-oriented behaviors and adopt an immobile posture, which is interpreted as a state of behavioral despair.

• Apparatus: A transparent cylindrical container filled with water to a depth that prevents the animal from touching the bottom with its tail or feet. Water temperature is maintained at 23-25°C.

• Procedure (for mice):

  • Animals are individually placed in the cylinder for a 6-minute session.

  • Behavior is recorded for the entire duration.

  • Typically, the first 2 minutes are considered a habituation period, and the last 4 minutes are analyzed.

• Key Parameters Measured:

  • Duration of immobility (floating with only minor movements to keep the head above water).

  • Duration of swimming.

  • Duration of climbing.

• Interpretation: Antidepressant compounds are expected to decrease the duration of immobility and increase active behaviors like swimming or climbing.[6]

Open Field Test (OFT) for Locomotor Activity and Exploratory Behavior

The OFT is used to assess general locomotor activity, exploration, and anxiety-like behavior in a novel environment.

• Apparatus: A square arena with high walls to prevent escape. The arena is often divided into a central zone and a peripheral zone.

• Procedure:

  • Animals are habituated to the testing room.

  • The animal is placed in the center of the arena.

  • Behavior is recorded for a set period, typically 5-30 minutes, using an automated tracking system.

• Key Parameters Measured:

  • Total distance traveled.

  • Time spent in the center zone versus the peripheral zone.

  • Rearing frequency (vertical activity).

• Interpretation: Changes in total distance traveled can indicate stimulant or sedative effects. A preference for the periphery and avoidance of the center is often interpreted as anxiety-like behavior.

Signaling Pathways and Visualizations

The psychoactive effects of Tetrahydroharman are primarily mediated through its interaction with the serotonergic system and its inhibition of MAO-A.

MAO-A Inhibition and Increased Monoamine Availability

By inhibiting MAO-A, THH prevents the breakdown of serotonin, norepinephrine, and dopamine in the presynaptic neuron, leading to an accumulation of these neurotransmitters in the vesicles and subsequently greater release into the synaptic cleft.

MAO-A Inhibition by Tetrahydroharman.

Serotonin Reuptake Inhibition

THH blocks the serotonin transporter (SERT), which is responsible for reabsorbing serotonin from the synaptic cleft back into the presynaptic neuron. This action further increases the concentration and duration of serotonin in the synapse.

Serotonin Reuptake Inhibition by THH.

Combined Mechanism of Action Workflow

The dual action of THH as both a MAO-A inhibitor and a serotonin reuptake inhibitor leads to a synergistic increase in serotonergic neurotransmission.

Synergistic Action of Tetrahydroharman.

Conclusion and Future Directions

Tetrahydroharman presents a compelling profile as a psychoactive compound due to its dual mechanism of MAO-A inhibition and serotonin reuptake inhibition. While biochemical data confirms its interaction with these targets, there is a notable gap in the literature regarding comprehensive in vivo behavioral studies in preclinical models. Future research should focus on generating dose-response data for THH in standardized behavioral assays such as the Elevated Plus Maze, Forced Swim Test, and Open Field Test. Furthermore, in vivo microdialysis studies are warranted to quantify the effects of THH on extracellular levels of serotonin, norepinephrine, and dopamine in key brain regions. Such data will be invaluable for a more complete understanding of Tetrahydroharman's psychoactive effects and for guiding the development of potential therapeutic applications.

References

• 1. Tetrahydroharmine - Wikipedia [en.wikipedia.org]
• 2. beta-Carboline alkaloids in Peganum harmala and inhibition of human monoamine oxidase (MAO) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Inhibition of monoamine oxidase A by beta-carboline derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The use of the elevated plus maze as an assay of anxiety-related behavior in rodents - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The Mouse Forced Swim Test - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The Forced Swim Test as a Model of Depressive-like Behavior - PMC [pmc.ncbi.nlm.nih.gov]

The Ethnobotanical Significance and Pharmacological Potential of Tetrahydroharman-Containing Plants: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Tetrahydroharman (THH), a prominent member of the β-carboline class of alkaloids, is a naturally occurring compound found in a variety of plant species that have long been integral to traditional medicine systems across the globe. This technical guide provides an in-depth exploration of the ethnobotanical significance, pharmacological properties, and analytical methodologies pertaining to Tetrahydroharman-containing plants. With a focus on quantitative data, detailed experimental protocols, and visual representations of complex biological and experimental processes, this document serves as a comprehensive resource for researchers, scientists, and professionals in the field of drug development. The guide will delve into the rich history of these plants in ethnopharmacology, their mechanisms of action, particularly as monoamine oxidase inhibitors, and the modern analytical techniques used for their isolation and characterization.

Introduction

Tetrahydroharman, chemically known as 1-methyl-1,2,3,4-tetrahydro-β-carboline, is a heterocyclic amine belonging to the β-carboline alkaloid family.[1][2] This class of compounds is renowned for its diverse biological activities, including neuroprotective and potential psychoactive effects.[1] Tetrahydroharman and its structural relatives, such as harmine and harmaline, are biosynthesized in plants from the amino acid tryptophan.[3]

Ethnobotanically, plants containing Tetrahydroharman have been utilized for centuries in various cultural and medicinal contexts. Perhaps the most well-known application is the use of Banisteriopsis caapi as a primary ingredient in the Amazonian psychoactive brew, Ayahuasca.[4][5][6] In this preparation, the β-carbolines, including Tetrahydroharman, act as monoamine oxidase inhibitors (MAOIs), which are crucial for the oral activity of N,N-dimethyltryptamine (DMT) from other plant admixtures. Other notable Tetrahydroharman-containing plants with a history of traditional use include Peganum harmala (Syrian Rue) and species from the genera Calligonum and Elaeagnus.[1]

The pharmacological interest in Tetrahydroharman stems primarily from its ability to reversibly inhibit monoamine oxidase A (MAO-A).[2][4] This enzyme is responsible for the degradation of key neurotransmitters such as serotonin, dopamine, and norepinephrine. By inhibiting MAO-A, Tetrahydroharman can increase the synaptic availability of these neurotransmitters, a mechanism that underlies the therapeutic effects of many antidepressant medications. This has led to investigations into the potential of Tetrahydroharman and related compounds for the treatment of depression and other neurological disorders.[1]

This guide aims to provide a detailed technical overview for researchers and drug development professionals, summarizing the current state of knowledge on Tetrahydroharman-containing plants. It will present quantitative data on alkaloid content, outline detailed experimental protocols for their study, and provide visual diagrams to clarify complex pathways and workflows.

Quantitative Analysis of Tetrahydroharman in Plant Species

The concentration of Tetrahydroharman and other β-carboline alkaloids can vary significantly between different plant species, as well as between different parts of the same plant. Environmental factors and genetic variations also play a role in the alkaloid profile. The following table summarizes the quantitative data from studies on two of the most well-known Tetrahydroharman-containing plants, Peganum harmala and Banisteriopsis caapi.

Plant Species	Plant Part	Tetrahydroharman (THH) Content (mg/g or % w/w)	Other Major β-Carbolines and their Content	Analytical Method	Reference
Peganum harmala	Dry Seeds	0.1% (w/w)	Harmine: 4.3% (w/w), Harmaline: 5.6% (w/w), Harmalol: 0.6% (w/w)	HPLC	[1]
Peganum harmala	Roots	Not explicitly quantified, but present	Harmine: 2.0% (w/w), Harmol: 1.4% (w/w)	HPLC	[1]
Banisteriopsis caapi	Lianas (Stems)	Mean: 2.18 mg/g (with high variability)	Harmine: Mean: 4.79 mg/g, Harmaline: Mean: 0.451 mg/g	LC-MS/MS	[4]

Experimental Protocols

Extraction and Quantification of Tetrahydroharman from Plant Material

This protocol provides a general framework for the extraction and quantification of Tetrahydroharman and other β-carbolines from dried plant material using High-Performance Liquid Chromatography (HPLC) coupled with Mass Spectrometry (MS/MS).

Objective: To extract and quantify Tetrahydroharman from dried and powdered plant material.

Materials:

• Dried and finely powdered plant material (e.g., B. caapi stems, P. harmala seeds)

• Methanol (HPLC grade)

• Formic acid (analytical grade)

• Deionized water

• Vortex mixer

• Ultrasonic bath

• Centrifuge

• Syringe filters (0.22 µm)

• HPLC-MS/MS system

Procedure:

• Extraction:

  • Weigh approximately 1 gram of the powdered plant material into a centrifuge tube.

  • Add 10 mL of methanol.

  • Vortex the mixture for 1 minute to ensure thorough mixing.

  • Place the tube in an ultrasonic bath for 30 minutes to facilitate cell disruption and extraction.

  • Centrifuge the mixture at 4000 rpm for 10 minutes to pellet the solid plant material.

  • Carefully decant the methanolic supernatant into a clean tube.

  • Repeat the extraction process (steps 1.2-1.6) two more times with fresh methanol to ensure complete extraction of the alkaloids.

  • Combine the supernatants from all three extractions.

• Sample Preparation for HPLC-MS/MS:

  • Evaporate the combined methanolic extract to dryness under a gentle stream of nitrogen or using a rotary evaporator.

  • Reconstitute the dried extract in a known volume (e.g., 1 mL) of the initial mobile phase for the HPLC analysis (e.g., a mixture of water with 0.1% formic acid and methanol with 0.1% formic acid).

  • Vortex the reconstituted sample to ensure complete dissolution.

  • Filter the sample through a 0.22 µm syringe filter into an HPLC vial.

• HPLC-MS/MS Analysis:

  • Chromatographic Conditions (Example):

    • Column: C18 reverse-phase column (e.g., 2.1 x 100 mm, 2.6 µm particle size).

    • Mobile Phase A: Water with 0.1% formic acid.

    • Mobile Phase B: Methanol with 0.1% formic acid.

    • Gradient: A suitable gradient program to separate the target alkaloids (e.g., start with 95% A, ramp to 5% A over 10 minutes, hold for 2 minutes, and then return to initial conditions).

    • Flow Rate: 0.3 mL/min.

    • Injection Volume: 5 µL.

  • Mass Spectrometry Conditions (Example):

    • Ionization Mode: Positive electrospray ionization (ESI+).

    • Detection Mode: Multiple Reaction Monitoring (MRM).

    • MRM Transitions: Set specific precursor-to-product ion transitions for Tetrahydroharman and other target alkaloids. For Tetrahydroharman (C12H14N2), the protonated molecule [M+H]+ is m/z 187.1. A characteristic product ion would be determined through infusion experiments.

• Quantification:

  • Prepare a series of standard solutions of Tetrahydroharman of known concentrations.

  • Analyze the standard solutions using the same HPLC-MS/MS method to generate a calibration curve.

  • Quantify the amount of Tetrahydroharman in the plant extract by comparing its peak area to the calibration curve.

In Vitro Monoamine Oxidase-A (MAO-A) Inhibition Assay

This protocol describes a fluorometric assay to determine the in vitro inhibitory activity of a plant extract or isolated compound on human monoamine oxidase-A (MAO-A).

Objective: To assess the MAO-A inhibitory potential of a test sample.

Materials:

• Human recombinant MAO-A enzyme

• Kynuramine (substrate)

• Clorgyline (positive control inhibitor)

• Potassium phosphate buffer (100 mM, pH 7.4)

• Test sample (plant extract or isolated compound) dissolved in a suitable solvent (e.g., DMSO)

• 96-well black microplate

• Fluorescence microplate reader

Procedure:

• Preparation of Reagents:

  • Prepare a stock solution of the MAO-A enzyme in the potassium phosphate buffer.

  • Prepare a stock solution of kynuramine in the buffer.

  • Prepare a stock solution of clorgyline in the buffer.

  • Prepare serial dilutions of the test sample in the buffer.

• Assay Protocol:

  • In the wells of the 96-well microplate, add the following:

    • Blank wells: Buffer only.

    • Control wells: Buffer and MAO-A enzyme.

    • Positive control wells: Buffer, MAO-A enzyme, and clorgyline.

    • Test wells: Buffer, MAO-A enzyme, and the test sample at various concentrations.

  • Pre-incubate the plate at 37°C for 10 minutes.

  • Initiate the enzymatic reaction by adding kynuramine to all wells except the blanks.

  • Incubate the plate at 37°C for 30 minutes.

  • Stop the reaction by adding a suitable stop solution (e.g., NaOH).

  • Measure the fluorescence of the product (4-hydroxyquinoline) using a microplate reader with an excitation wavelength of approximately 310-340 nm and an emission wavelength of approximately 380-400 nm.

• Data Analysis:

  • Subtract the fluorescence of the blank wells from all other readings.

  • Calculate the percentage of inhibition for each concentration of the test sample using the following formula: % Inhibition = 100 * (1 - (Fluorescence of test well / Fluorescence of control well))

  • Plot the percentage of inhibition against the logarithm of the test sample concentration.

  • Determine the IC50 value (the concentration of the test sample that causes 50% inhibition of MAO-A activity) from the resulting dose-response curve.

Visualizing Key Pathways and Processes

Biosynthetic Pathway of Tetrahydroharman

The biosynthesis of β-carboline alkaloids in plants begins with the amino acid L-tryptophan. The key step is the Pictet-Spengler reaction, which involves the condensation of a tryptamine derivative with an aldehyde or a keto acid. In the case of Tetrahydroharman, this involves tryptamine and acetaldehyde.

References

• 1. beta-Carboline alkaloids in Peganum harmala and inhibition of human monoamine oxidase (MAO) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Substituted β-carboline - Wikipedia [en.wikipedia.org]
• 4. toxicologia.unb.br [toxicologia.unb.br]
• 5. Monoamine Oxidase-A Inhibition and Associated Antioxidant Activity in Plant Extracts with Potential Antidepressant Actions - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The biosynthesis of the β-carboline alkaloids, harman and eleagnine - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]

The Discovery and Isolation of Tetrahydroharman: A Technical Retrospective

For Researchers, Scientists, and Drug Development Professionals

Abstract

Tetrahydroharman (THH), a β-carboline alkaloid with a range of neuromodulatory properties, was first isolated in 1951 from the Australian plant Petalostyles labicheoides by G.M. Badger and A.F. Beecham. This technical guide provides an in-depth account of the historical discovery and the pioneering methodologies likely employed for its isolation and characterization, framed within the context of mid-20th-century analytical techniques. While the original detailed experimental protocol from Badger and Beecham's seminal 1951 publication in Nature remains elusive in publicly accessible archives, this document reconstructs the probable workflow based on established alkaloid extraction methods of the era, such as the Stas-Otto method. Furthermore, it summarizes the key quantitative data that would have been crucial for its initial identification and lays out the biosynthetic pathway of this significant natural compound.

Discovery and Historical Context

The mid-20th century was a period of significant activity in natural product chemistry, with researchers around the globe isolating and characterizing novel bioactive compounds from botanical sources. It was in this scientific climate that Australian chemists G.M. Badger and A.F. Beecham embarked on a study of the alkaloidal constituents of native flora. Their investigation of Petalostyles labicheoides, a flowering shrub belonging to the Fabaceae family, led to the first-ever isolation of Tetrahydroharman (THH) in 1951.[1] Initially referred to as "elaeagnine" in other contexts due to its concurrent discovery in Elaeagnus angustifolia, the compound was systematically named 1-methyl-1,2,3,4-tetrahydro-β-carboline. This discovery opened a new chapter in the study of β-carboline alkaloids and their potential physiological effects.

The First Isolation: A Reconstructed Experimental Protocol

Given the unavailability of the original detailed protocol, the following methodology is a reconstruction based on the prevalent alkaloid extraction techniques of the 1950s, primarily the Stas-Otto method. This acid-base extraction procedure was a standard for isolating basic nitrogenous compounds like alkaloids from complex plant matrices.

Experimental Protocol: Reconstructed Stas-Otto Method for THH Isolation

Objective: To isolate Tetrahydroharman from the dried plant material of Petalostyles labicheoides.

Materials:

• Dried and powdered Petalostyles labicheoides plant material

• Methanol or Ethanol

• Dilute Sulfuric Acid (e.g., 5% v/v)

• Ammonium Hydroxide solution or Sodium Carbonate

• Diethyl ether or Chloroform

• Anhydrous Sodium Sulfate

• Filter paper

• Separatory funnel

• Distillation apparatus

Procedure:

• Extraction of Total Alkaloids:

  • The dried and powdered plant material is subjected to exhaustive extraction with a polar solvent such as methanol or ethanol, likely using a Soxhlet apparatus to ensure efficiency. This step aims to extract a broad range of compounds, including the alkaloidal salts naturally present in the plant.

• Acid-Base Partitioning:

  • The alcoholic extract is concentrated under reduced pressure.

  • The resulting residue is acidified with dilute sulfuric acid. This converts the free alkaloid bases into their water-soluble salts.

  • The acidified aqueous solution is then washed with a non-polar organic solvent like diethyl ether or chloroform to remove non-basic impurities such as fats, waxes, and pigments. The aqueous layer containing the protonated THH is retained.

• Liberation and Extraction of the Free Base:

  • The acidic aqueous solution is made alkaline by the addition of a base, such as ammonium hydroxide or sodium carbonate, to a pH above the pKa of THH. This deprotonates the alkaloid salt, converting it back to the free base, which is less soluble in water and more soluble in organic solvents.

  • The alkaline solution is then repeatedly extracted with an immiscible organic solvent (e.g., diethyl ether or chloroform) using a separatory funnel. The THH free base partitions into the organic layer.

• Drying and Concentration:

  • The combined organic extracts are dried over anhydrous sodium sulfate to remove any residual water.

  • The dried organic solution is filtered, and the solvent is removed by distillation, yielding the crude Tetrahydroharman extract.

• Purification:

  • Further purification of the crude extract would have likely involved techniques such as recrystallization from a suitable solvent to obtain pure crystalline THH.

Characterization in the 1950s

The characterization of a newly isolated compound in the 1950s relied on a combination of physical and chemical tests, as well as early spectroscopic methods.

• Melting Point Determination: A crucial indicator of purity. A sharp and consistent melting point for the crystalline solid would have been a primary piece of evidence for the isolation of a pure compound.

• Elemental Analysis: Combustion analysis would have been performed to determine the empirical formula of the compound, providing the percentage composition of carbon, hydrogen, and nitrogen.

• Colorimetric Tests: Various alkaloid-detecting reagents (e.g., Dragendorff's, Mayer's) would have been used to confirm the presence of an alkaloid.

• UV Spectroscopy: By the 1950s, UV-visible spectrophotometers were commercially available. The UV spectrum of THH in a suitable solvent (e.g., ethanol) would have been recorded to determine its maximum absorbance wavelengths (λmax), providing information about the chromophoric indole nucleus.

• Paper Chromatography: This technique was a cornerstone of separation science in the mid-20th century. The purity of the isolated THH could have been assessed by spotting the sample on filter paper and developing it with a suitable solvent system. A single spot would indicate a pure compound.

Quantitative Data Summary

While the exact figures from the original publication are not accessible, the following table outlines the types of quantitative data that would have been reported for the newly isolated Tetrahydroharman.

Parameter	Expected Value/Range (based on modern data)	Analytical Technique (1950s)
Yield	% of dried plant material	Gravimetric analysis
Melting Point	~188-190 °C	Capillary melting point apparatus
Elemental Analysis	C: 77.38%, H: 7.58%, N: 15.04% (for C12H14N2)	Combustion analysis
UV λmax	~225, 278, 288 nm in Ethanol	UV-Visible Spectrophotometry
Rf value	Dependent on solvent system	Paper Chromatography

Biosynthesis of Tetrahydroharman

Tetrahydroharman is formed in plants through a Pictet-Spengler reaction between tryptamine and acetaldehyde. Tryptamine itself is derived from the amino acid tryptophan.

Biosynthesis of Tetrahydroharman.

Experimental Workflow Diagram

The logical flow of the isolation and characterization process as it would have been performed in the 1950s is depicted below.

Workflow for the isolation and characterization of THH in the 1950s.

Conclusion

References

• 1. Isolation of tetrahydroharman from Petalostyles labicheoides - PubMed [pubmed.ncbi.nlm.nih.gov]

Tetrahydroharman's Role in the Pharmacology of Ayahuasca: An In-depth Technical Guide

Foreword: This technical guide provides a comprehensive overview of the pharmacological role of Tetrahydroharman (THH) within the context of the psychedelic beverage Ayahuasca. It is intended for researchers, scientists, and drug development professionals, offering a detailed examination of THH's pharmacokinetics, pharmacodynamics, and its intricate interactions with other alkaloids present in the brew. This document summarizes key quantitative data, outlines relevant experimental protocols, and visualizes complex biological and experimental processes to facilitate a deeper understanding of this multifaceted compound.

Introduction

Ayahuasca is a traditional Amazonian psychedelic beverage prepared by decocting the vine Banisteriopsis caapi with the leaves of Psychotria viridis or other N,N-dimethyltryptamine (DMT)-containing plants.[1] The psychoactive effects of Ayahuasca are primarily attributed to DMT, a potent serotonergic psychedelic. However, DMT is orally inactive due to rapid metabolism by monoamine oxidase A (MAO-A) in the gastrointestinal tract and liver.[2] The presence of β-carboline alkaloids from B. caapi, namely harmine, harmaline, and Tetrahydroharman (THH), is crucial for Ayahuasca's oral activity.[1] These β-carbolines act as reversible inhibitors of MAO-A (RIMAs), thereby preventing the breakdown of DMT and allowing it to reach the central nervous system.[2][3]

While all three β-carbolines contribute to MAO-A inhibition, THH possesses a unique pharmacological profile that distinguishes it from harmine and harmaline. Notably, THH is a weaker MAO-A inhibitor but also functions as a serotonin reuptake inhibitor (SRI).[3] This dual action suggests a more complex role for THH in the overall pharmacology of Ayahuasca than simply facilitating the oral activity of DMT. This guide will delve into the specific contributions of THH, examining its quantitative pharmacological parameters and the experimental methodologies used to elucidate its function.

Quantitative Pharmacological Data

The following tables summarize the key quantitative data for Tetrahydroharman, providing a basis for understanding its pharmacological profile and its contribution to the effects of Ayahuasca.

Table 1: Pharmacokinetic Parameters of Tetrahydroharman (THH) in Humans after Oral Ayahuasca Administration

Parameter	Value	Reference(s)
Tmax (Time to Maximum Plasma Concentration)	2.9 hours	[4]
Cmax (Maximum Plasma Concentration)	134.5 ng/mL	[5]
Elimination Half-life (t½)	4.7 - 8.8 hours	[6]
AUC (Area Under the Curve)	Varies depending on the study and brew composition.	[1][3]

Table 2: In Vitro Inhibition and Binding Affinity of Tetrahydroharman (THH)

| Target | Parameter | Value | Reference(s) | |---|---|---| | Monoamine Oxidase A (MAO-A) | Ki | Weak inhibitor; specific values not consistently reported. |[3] | | Serotonin Transporter (SERT) | IC50 | 12 µM (rat synaptosomes) |[7] | | Serotonin 5-HT2A Receptor | Ki | >10,000 nM |[8] | | 3H-LSD Binding (Frontal Cortex) | IC50 | 4 µM |[9] |

Table 3: Concentration of Tetrahydroharman (THH) in Ayahuasca Brews

Study	THH Concentration Range (mg/mL)	Analytical Method	Reference(s)
Pires et al. (2020)	0.09 - 3.05	LC-MS/MS	[10]
Galaverna et al. (2022)	Variable, quantified by qNMR	qNMR, LC-MS/MS	[11]
Yritia et al. (2002)	Quantified in plasma, brew concentration not specified	HPLC-FLD	[6]

Experimental Protocols

This section provides detailed methodologies for key experiments cited in the study of Tetrahydroharman's pharmacology.

3.1. Quantification of Tetrahydroharman in Ayahuasca Brews by LC-MS/MS

This protocol is adapted from Pires et al. (2020).[10]

• Sample Preparation:

  • Dilute Ayahuasca brew samples with methanol.

  • Centrifuge the diluted samples to precipitate any solid material.

  • Filter the supernatant through a 0.22 µm filter.

• Chromatographic Conditions:

  • Instrument: High-Performance Liquid Chromatograph coupled to a tandem mass spectrometer (LC-MS/MS).

  • Column: A suitable C18 reversed-phase column.

  • Mobile Phase: A gradient of methanol and water, both containing a small percentage of formic acid to improve ionization.

  • Flow Rate: A constant flow rate appropriate for the column dimensions.

  • Injection Volume: A small, fixed volume of the prepared sample.

• Mass Spectrometry Conditions:

  • Ionization Mode: Positive electrospray ionization (ESI+).

  • Detection Mode: Multiple Reaction Monitoring (MRM) using specific precursor-to-product ion transitions for THH.

  • Quantification: Generate a standard curve using certified reference material of THH. The concentration in the samples is determined by comparing their peak areas to the standard curve.

3.2. Determination of Tetrahydroharman Pharmacokinetics in Human Plasma

This protocol is a composite based on methodologies described by Yritia et al. (2002) and Callaway et al. (1999).[3][6]

• Sample Collection:

  • Collect venous blood samples from participants at predetermined time points after oral administration of Ayahuasca.

  • Collect blood in tubes containing an anticoagulant (e.g., heparin or EDTA).

  • Centrifuge the blood samples to separate the plasma.

  • Store the plasma samples at -80°C until analysis.

• Sample Preparation (Solid-Phase Extraction - SPE):

  • Condition a C18 SPE cartridge with methanol followed by water.

  • Load the plasma sample onto the cartridge.

  • Wash the cartridge with a weak solvent to remove interferences.

  • Elute THH from the cartridge with a stronger solvent (e.g., methanol).

  • Evaporate the eluate to dryness and reconstitute in the mobile phase for analysis.

• Analytical Method (HPLC with Fluorescence Detection):

  • Instrument: High-Performance Liquid Chromatograph with a fluorescence detector.

  • Column: C18 reversed-phase column.

  • Mobile Phase: An isocratic or gradient mixture of an aqueous buffer and an organic solvent (e.g., acetonitrile or methanol).

  • Detection: Set the fluorescence detector to the excitation and emission wavelengths specific for THH.

  • Quantification: Create a calibration curve using THH standards in blank plasma. Calculate the concentration of THH in the study samples from this curve.

• Pharmacokinetic Analysis:

  • Use non-compartmental analysis to determine pharmacokinetic parameters such as Cmax, Tmax, AUC, and elimination half-life from the plasma concentration-time data.

3.3. In Vitro Monoamine Oxidase A (MAO-A) Inhibition Assay

This protocol is based on the principles described in Herraiz et al. (2023).[12]

• Materials:

  • Human recombinant MAO-A enzyme.

  • Kynuramine (substrate).

  • THH (test inhibitor).

  • Clorgyline (positive control inhibitor).

  • Potassium phosphate buffer (pH 7.4).

  • 96-well microplate reader with fluorescence capabilities.

• Procedure:

  • In a 96-well plate, add the potassium phosphate buffer, the MAO-A enzyme, and varying concentrations of THH or the control inhibitor.

  • Pre-incubate the mixture at 37°C for a defined period.

  • Initiate the reaction by adding the substrate, kynuramine.

  • Incubate the reaction at 37°C for a specific time (e.g., 20-30 minutes).

  • Stop the reaction by adding a strong base (e.g., NaOH).

  • Measure the fluorescence of the product, 4-hydroxyquinoline, at the appropriate excitation and emission wavelengths.

  • Calculate the percentage of inhibition for each concentration of THH.

  • Determine the IC50 value by plotting the percentage of inhibition against the logarithm of the inhibitor concentration and fitting the data to a sigmoidal dose-response curve.

3.4. Serotonin Transporter (SERT) Binding Assay

This protocol is based on the principles of radioligand binding assays as described in Brooks et al. (2007).[13]

• Materials:

  • Rat brain cortex membranes (or cells expressing human SERT).

  • [3H]citalopram (radioligand).

  • THH (test compound).

  • Fluoxetine or another known SRI (positive control).

  • Binding buffer (e.g., Tris-HCl buffer with NaCl and KCl).

  • Glass fiber filters.

  • Scintillation counter.

• Procedure:

  • In test tubes, combine the brain membranes, [3H]citalopram at a concentration near its Kd, and varying concentrations of THH or the control compound.

  • For determining non-specific binding, add a high concentration of a known SRI (e.g., fluoxetine) to a set of tubes.

  • Incubate the tubes at room temperature for a specified time to reach equilibrium.

  • Rapidly filter the contents of each tube through a glass fiber filter using a cell harvester.

  • Wash the filters with ice-cold binding buffer to remove unbound radioligand.

  • Place the filters in scintillation vials with scintillation fluid.

  • Measure the radioactivity on the filters using a scintillation counter.

  • Calculate specific binding by subtracting non-specific binding from total binding.

  • Determine the IC50 value of THH for inhibiting [3H]citalopram binding.

  • Calculate the Ki value using the Cheng-Prusoff equation.

Visualizations of Pathways and Workflows

The following diagrams, created using the DOT language for Graphviz, illustrate key concepts related to the pharmacology of Tetrahydroharman.

Caption: Logical relationship of the primary pharmacological actions of Ayahuasca alkaloids.

Caption: Signaling pathway of serotonin reuptake inhibition by Tetrahydroharman.

Caption: Experimental workflow for determining the pharmacokinetics of Tetrahydroharman.

Discussion and Conclusion

Tetrahydroharman plays a multifaceted role in the pharmacology of Ayahuasca. While its function as a weak MAO-A inhibitor contributes to the oral activity of DMT, its primary significance may lie in its activity as a serotonin reuptake inhibitor. By blocking the serotonin transporter, THH can increase the synaptic concentration of serotonin, potentially modulating the overall psychedelic experience and contributing to the reported antidepressant effects of Ayahuasca.[2]

The pharmacokinetic profile of THH, with a relatively long half-life compared to DMT, suggests that its effects may persist after the peak psychoactive effects of DMT have subsided.[6] This could have implications for the "afterglow" and therapeutic benefits reported by Ayahuasca users.

The quantitative data presented in this guide highlight the variability in THH concentrations in Ayahuasca brews, which likely contributes to the diverse effects reported by individuals.[10][11] Further research is needed to fully elucidate the dose-dependent effects of THH and its synergistic interactions with other Ayahuasca alkaloids.

The experimental protocols outlined provide a foundation for standardized research into the pharmacology of THH. Consistent and validated methodologies are essential for generating comparable data across different studies and advancing our understanding of this complex compound.

References

• 1. researchgate.net [researchgate.net]
• 2. CYP2D6 genotype and phenotyping by determination of dextromethorphan and metabolites in serum of healthy controls and of patients under psychotropic medication - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Pharmacokinetics of Hoasca alkaloids in healthy humans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. In vivo microdialysis--a new approach to the analysis of neurotransmitters in the brain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Toxicological Aspects and Determination of the Main Components of Ayahuasca: A Critical Review - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Behavioral and biochemical evidence for serotonergic actions of tetrahydro-beta-carbolines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. toxicologia.unb.br [toxicologia.unb.br]
• 11. New Insights into the Chemical Composition of Ayahuasca - PMC [pmc.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]
• 13. [(3)H] citalopram binding to serotonin transporter sites in minnow brains - PubMed [pubmed.ncbi.nlm.nih.gov]

The Metabolic Fate of Tetrahydroharman: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed examination of the core metabolic pathways of Tetrahydroharman (THH), a neuroactive β-carboline alkaloid. Understanding the biotransformation of THH is critical for evaluating its pharmacokinetic profile, potential drug-drug interactions, and overall physiological effects. This document summarizes key metabolic reactions, involved enzyme systems, and presents available data in a structured format for clarity and comparative analysis.

Core Metabolic Pathways

Tetrahydroharman undergoes two primary metabolic transformations in the body: hydroxylation and dehydrogenation , which are often followed by conjugation reactions. These pathways are primarily catalyzed by the cytochrome P450 (CYP) superfamily of enzymes.

Phase I Metabolism: Oxidation and Dehydrogenation

The initial phase of THH metabolism involves structural modifications through oxidation.

• Hydroxylation: The most prominent metabolic route for THH is aromatic hydroxylation, leading to the formation of hydroxylated metabolites. The primary products of this reaction are 6-hydroxy-tetrahydroharman (6-OH-THH) and 7-hydroxy-tetrahydroharman (7-OH-THH)[1]. These reactions are catalyzed by specific cytochrome P450 isoenzymes, with CYP2D6 and CYP2E1 being identified as key players in the metabolism of tetrahydroharmans[1][2]. The addition of a hydroxyl group increases the polarity of the molecule, facilitating its subsequent elimination.

• Dehydrogenation: Another significant metabolic pathway is the dehydrogenation of the tetrahydro-β-carboline ring system to its aromatic counterpart, harman[3]. This oxidation can be followed by further oxygenation reactions[4]. Heme peroxidases have also been implicated in the oxidation of tetrahydro-β-carbolines to their aromatic forms[3].

Phase II Metabolism: Conjugation

Following Phase I hydroxylation, the resulting metabolites can undergo Phase II conjugation reactions. This involves the attachment of endogenous molecules to the hydroxyl groups, further increasing water solubility and facilitating excretion. The primary conjugation pathways for hydroxylated THH metabolites are:

• Glucuronidation: Conjugation with glucuronic acid.

• Sulfation: Conjugation with sulfuric acid[4].

These conjugated metabolites are then more readily eliminated from the body, primarily through urine[4].

Enzymology of Tetrahydroharman Metabolism

The biotransformation of Tetrahydroharman is predominantly mediated by the cytochrome P450 system.

• CYP2D6 and CYP2E1: These isoforms have been specifically identified as being involved in the metabolism of tetrahydroharmans[1][2]. Notably, the expression and activity of these enzymes can be induced by substances such as alcohol, potentially altering the metabolic rate of THH in chronic alcoholics[1].

Quantitative Metabolic Data

While detailed quantitative kinetic data for Tetrahydroharman metabolism is not extensively available in the public domain, the following table summarizes the key metabolic products and the enzymes responsible.

Precursor	Metabolic Reaction	Metabolite	Key Enzymes	Reference
Tetrahydroharman (THH)	Hydroxylation	6-hydroxy-THH	CYP2D6, CYP2E1	[1]
Tetrahydroharman (THH)	Hydroxylation	7-hydroxy-THH	CYP2D6, CYP2E1	[1]
Tetrahydroharman (THH)	Dehydrogenation/Oxidation	Harman	Heme peroxidases, Cytochrome P450s	[3][4]
6-hydroxy-THH / 7-hydroxy-THH	Glucuronidation / Sulfation	Glucuronide / Sulfate Conjugates	UGTs / SULTs	[4]

Visualizing Metabolic Pathways and Experimental Workflows

To facilitate a clearer understanding of the metabolic processes and experimental approaches, the following diagrams have been generated.

References

• 1. asahi-u.repo.nii.ac.jp [asahi-u.repo.nii.ac.jp]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Pharmacokinetics of tetrahydronorharmane (tetrahydro-beta-carboline) in rats - PubMed [pubmed.ncbi.nlm.nih.gov]

In Vitro Activity of Tetrahydroharman on Monoamine Oxidase: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the in vitro activity of Tetrahydroharman (THH) on monoamine oxidase (MAO), summarizing key quantitative data, detailing experimental methodologies, and visualizing relevant pathways and workflows. THH, a beta-carboline alkaloid found in plants such as Banisteriopsis caapi, is a known inhibitor of monoamine oxidase A and also acts as a serotonin reuptake inhibitor.[1][2]

Data Presentation: Quantitative Inhibition of Monoamine Oxidase

The inhibitory potential of Tetrahydroharman and related harmala alkaloids against the two primary isoforms of monoamine oxidase, MAO-A and MAO-B, has been quantified through in vitro assays. The half-maximal inhibitory concentration (IC50) values are presented below for comparative analysis.

Compound	MAO-A IC50	MAO-B IC50	Selectivity
Tetrahydroharman	74 nM	>100 µM	Selective for MAO-A
Harmine	2 nM	20 µM	Selective for MAO-A
Harmaline	2.5 nM	25 µM	Selective for MAO-A

Data sourced from Samoylenko et al., 2010, as cited by various suppliers.[1][3][4]

Signaling Pathway: MAO-A Inhibition by Tetrahydroharman

Tetrahydroharman acts as a reversible inhibitor of monoamine oxidase A (MAO-A).[1][2] This enzyme is responsible for the degradation of several key monoamine neurotransmitters in the brain. By inhibiting MAO-A, Tetrahydroharman leads to an increase in the synaptic levels of these neurotransmitters, which is the basis for its psychoactive and potential therapeutic effects.

MAO-A Inhibition by Tetrahydroharman.

Experimental Protocols: In Vitro Monoamine Oxidase Inhibition Assay

The determination of the in vitro activity of Tetrahydroharman on MAO-A and MAO-B is typically performed using a recombinant human enzyme source and a fluorometric or chromatographic detection method. The following protocol outlines a general procedure based on the kynuramine assay.[5][6][7]

1. Materials and Reagents:

• Recombinant human MAO-A and MAO-B enzymes

• Tetrahydroharman (test inhibitor)

• Clorgyline (MAO-A specific control inhibitor)

• Selegiline (MAO-B specific control inhibitor)

• Kynuramine (non-selective substrate)

• Potassium phosphate buffer (e.g., 100 mM, pH 7.4)

• Dimethyl sulfoxide (DMSO) for compound dilution

• 96-well microplates (black for fluorescence)

• Plate reader (fluorometer) or HPLC system

2. Preparation of Solutions:

• Prepare stock solutions of Tetrahydroharman and control inhibitors in DMSO.

• Create a series of dilutions of the test and control compounds in the assay buffer.

• Prepare working solutions of the MAO enzymes and kynuramine in the assay buffer.

3. Assay Procedure:

• Add a small volume of the diluted test compound or control inhibitor to the wells of the 96-well plate.

• Include wells with buffer and DMSO as a negative control (vehicle control).

• Add the MAO-A or MAO-B enzyme solution to the wells and pre-incubate for a specified time (e.g., 15 minutes at 37°C).

• Initiate the enzymatic reaction by adding the kynuramine substrate solution to all wells.

• Incubate the plate at 37°C for a defined period (e.g., 30-60 minutes), protected from light.

• Stop the reaction (e.g., by adding a strong base or by immediate analysis).

4. Detection and Data Analysis:

• Fluorometric Detection: The deamination of kynuramine by MAO results in the formation of 4-hydroxyquinoline, a fluorescent product. Measure the fluorescence intensity at the appropriate excitation and emission wavelengths.

• Chromatographic Detection: Alternatively, the formation of 4-hydroxyquinoline can be quantified using High-Performance Liquid Chromatography (HPLC) coupled with a suitable detector (e.g., fluorescence or UV).[8]

• Calculate the percentage of inhibition for each concentration of the test compound relative to the vehicle control.

• Determine the IC50 value by plotting the percentage of inhibition against the logarithm of the inhibitor concentration and fitting the data to a sigmoidal dose-response curve.

Experimental Workflow

The following diagram illustrates the typical workflow for an in vitro MAO inhibition assay.

Workflow for In Vitro MAO Inhibition Assay.

Logical Relationship: Selective Inhibition

The quantitative data clearly demonstrates that Tetrahydroharman is a selective inhibitor of MAO-A over MAO-B. This selectivity is a key aspect of its pharmacological profile.

Selective Inhibition of MAO-A by THH.

References

• 1. caymanchem.com [caymanchem.com]
• 2. Tetrahydroharmine - Wikipedia [en.wikipedia.org]
• 3. Tetrahydroharmine - Applications - CAT N°: 14449 [bertin-bioreagent.com]
• 4. Tetrahydroharmine - Cayman Chemical [bioscience.co.uk]
• 5. Inhibition of monoamine oxidase (MAO) by β-carbolines and their interactions in live neuronal (PC12) and liver (HuH-7 and MH1C1) cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Monoamine Oxidase Inhibition | Evotec [evotec.com]
• 8. mdpi.com [mdpi.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of Tetrahydroharman via Pictet-Spengler Reaction

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the synthesis of tetrahydroharman (1-methyl-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indole) utilizing the Pictet-Spengler reaction. This powerful reaction is a cornerstone in the synthesis of a vast array of natural products and pharmaceutically active compounds.

Introduction

The Pictet-Spengler reaction, first reported in 1911, is a chemical reaction in which a β-arylethylamine undergoes condensation with an aldehyde or ketone, followed by ring closure to form a tetrahydroisoquinoline or, in the case of tryptamine, a tetrahydro-β-carboline.[1] The reaction is driven by the formation of an electrophilic iminium ion from the condensation of the amine and the carbonyl compound under acidic conditions, which then undergoes an intramolecular electrophilic substitution on the electron-rich indole ring.[1] This method remains a highly efficient and widely used strategy for the construction of the tetrahydro-β-carboline core found in many alkaloids and synthetic drugs.

Reaction Mechanism

The synthesis of tetrahydroharman proceeds via the acid-catalyzed reaction of tryptamine with acetaldehyde. The mechanism involves the initial formation of a Schiff base (an imine), which is then protonated to form a highly electrophilic iminium ion. This intermediate is subsequently attacked by the nucleophilic C2 position of the indole ring in an intramolecular cyclization. The resulting spiroindolenine intermediate then undergoes a rearrangement and deprotonation to restore aromaticity and yield the final tetrahydroharman product.

Caption: Mechanism of the Pictet-Spengler reaction for tetrahydroharman synthesis.

Quantitative Data Summary

The following table summarizes various conditions reported for the Pictet-Spengler reaction of tryptamine with different aldehydes, providing a comparative overview of catalysts, solvents, reaction times, and yields for the synthesis of 1-substituted tetrahydro-β-carbolines.

Aldehyde	Catalyst	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
Various Aromatic Aldehydes	Acetic Acid	Dichloromethane	Reflux	1-2	Moderate to Good	[2]
Various Aldehydes	Trifluoroacetic Acid	Dichloromethane	Not Specified	5	Not Specified
Phthalic Anhydride	Acetic Acid	Acetic Acid	Reflux	3	20-65
Various Aromatic Aldehydes	L-Tartaric Acid	Water	60	24-48	25-45 (crystalline)	[3]
Benzaldehyde	None (Refluxing HFIP)	HFIP	Reflux	8	95	[4]

Experimental Protocols

The following protocols provide detailed methodologies for the synthesis of tetrahydroharman via the Pictet-Spengler reaction.

Protocol 1: Acetic Acid Catalyzed Synthesis in a Two-Phase System

This protocol is adapted from a general procedure for the synthesis of 1-substituted tetrahydro-β-carbolines.[2]

Materials:

• Tryptamine

• Acetaldehyde (1.2 equivalents)

• Glacial Acetic Acid

• Dichloromethane (CH₂Cl₂)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Solvents for chromatography (e.g., ethyl acetate/hexanes mixture)

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve tryptamine (1.0 equivalent) in a mixture of glacial acetic acid and dichloromethane (e.g., a 1:2 v/v ratio).

• Addition of Aldehyde: To the stirred solution, slowly add acetaldehyde (1.2 equivalents) at room temperature.

• Reaction: Heat the reaction mixture to reflux and maintain for 1-2 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Workup: After completion, cool the reaction mixture to room temperature. Carefully neutralize the acetic acid by the slow addition of a saturated aqueous solution of sodium bicarbonate until the effervescence ceases.

• Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer with dichloromethane (3 x volume of aqueous layer).

• Drying and Concentration: Combine the organic layers and dry over anhydrous sodium sulfate. Filter the drying agent and concentrate the filtrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude tetrahydroharman by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure product.

Protocol 2: Trifluoroacetic Acid Catalyzed Synthesis

This protocol is based on a general method utilizing the strong acid catalyst, trifluoroacetic acid.

Materials:

• Tryptamine

• Acetaldehyde (1.1 equivalents)

• Trifluoroacetic Acid (TFA)

• Anhydrous Dichloromethane (CH₂Cl₂)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

• Solvents for chromatography (e.g., ethyl acetate/hexanes mixture)

Procedure:

• Reaction Setup: To a solution of tryptamine (1.0 equivalent) in anhydrous dichloromethane in a flame-dried, inert atmosphere (e.g., nitrogen or argon) flask, add acetaldehyde (1.1 equivalents) at 0 °C (ice bath).

• Catalyst Addition: Slowly add trifluoroacetic acid ( catalytic amount, e.g., 10 mol%) to the reaction mixture.

• Reaction: Allow the reaction to warm to room temperature and stir for a specified time (e.g., 4-6 hours), monitoring the reaction progress by TLC.

• Quenching: Upon completion, carefully quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate.

• Extraction: Extract the aqueous layer with dichloromethane (3 x volume of aqueous layer).

• Washing: Wash the combined organic layers with water and then with brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel to yield pure tetrahydroharman.

Experimental Workflow

The following diagram illustrates a typical workflow for the synthesis of tetrahydroharman via the Pictet-Spengler reaction.

Caption: General workflow for tetrahydroharman synthesis.

References

• 1. Pictet–Spengler reaction - Wikipedia [en.wikipedia.org]
• 2. Synthesis and Investigation of Tetrahydro-β-carboline Derivatives as Inhibitors of Plant Pathogenic Fungi - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A facile and efficient method for the synthesis of crystalline tetrahydro-β-carbolines via the Pictet-Spengler reaction in water - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.rsc.org [pubs.rsc.org]

Microwave-Assisted Synthesis of Tetrahydroharman Derivatives: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the efficient synthesis of tetrahydroharman (also known as tetrahydro-β-carboline) derivatives using microwave-assisted organic synthesis (MAOS). This modern technique offers significant advantages over classical synthetic methods, including drastically reduced reaction times, increased product yields, and enhanced purity. These compounds are of significant interest to the pharmaceutical industry due to their wide range of biological activities, including antitumor, antiviral, and antifungal properties.

Introduction to Microwave-Assisted Pictet-Spengler Reaction

The core of this synthetic approach is the Pictet-Spengler reaction, a condensation and subsequent ring closure of a β-arylethylamine with an aldehyde or ketone. Microwave irradiation has been shown to dramatically accelerate this reaction, providing a rapid and efficient route to the tetrahydroharman scaffold.[1][2] The primary advantages of employing microwave heating include uniform and rapid heating of the reaction mixture, which leads to shorter reaction times and often cleaner reactions with fewer byproducts.[1]

Experimental Protocols

General Protocol for Microwave-Assisted Synthesis of Tetrahydroharman Derivatives

This protocol is based on the efficient microwave-mediated Pictet-Spengler procedure developed by S. Eagon et al. (2014).[1]

Materials:

• Tryptamine or a substituted tryptamine derivative

• An appropriate aldehyde or acetal

• Trifluoroacetic acid (TFA)

• 1,2-Dichloroethane (DCE)

• Microwave synthesis vial (e.g., 10 mL)

• Microwave synthesizer

Procedure:

• To a microwave synthesis vial, add the tryptamine derivative (1.0 mmol).

• Add 1,2-dichloroethane (DCE) as the solvent (typically 3-5 mL).

• Add the aldehyde or acetal (1.1 mmol).

• Carefully add trifluoroacetic acid (TFA) as the catalyst (typically 1.1 mmol).

• Seal the vial and place it in the microwave synthesizer.

• Irradiate the reaction mixture at a constant temperature (e.g., 100-130 °C) for a short period, typically ranging from 5 to 20 minutes.[1]

• After the reaction is complete, allow the vial to cool to room temperature.

• The tetrahydroharman derivative often precipitates from the reaction mixture as a salt.[1]

• Collect the solid product by filtration and wash with a small amount of cold solvent (e.g., DCE or diethyl ether).

• The product can be further purified by recrystallization if necessary, although this method often yields highly pure products directly.[1]

Characterization

The synthesized tetrahydroharman derivatives should be characterized using standard analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR to confirm the chemical structure.

• Mass Spectrometry (MS): To determine the molecular weight of the synthesized compound.

• Melting Point (MP): To assess the purity of the product.

Quantitative Data Summary

The following tables summarize the reaction conditions and yields for the microwave-assisted synthesis of various tetrahydroharman derivatives, demonstrating the efficiency of this method.

Table 1: Microwave-Assisted Synthesis of Tetrahydro-β-carboline Derivatives

Entry	Tryptamine Derivative	Aldehyde	Reaction Time (min)	Yield (%)
1	Tryptamine	Benzaldehyde	20	85
2	Tryptamine	4-Chlorobenzaldehyde	20	82
3	Tryptamine	4-Methoxybenzaldehyde	30	88
4	Tryptamine	4-Nitrobenzaldehyde	30	75
5	Tryptamine	Isovaleraldehyde	50	70
6	L-Tryptophan	Benzaldehyde	20	80 (cis/trans mixture)
7	L-Tryptophan	4-Chlorobenzaldehyde	20	78 (cis/trans mixture)
8	L-Tryptophan	4-Methoxybenzaldehyde	30	85 (cis/trans mixture)

Data adapted from Campiglia, P. et al. (2004). A new efficient synthetic methodology for tetrahydroisoquinoline and tetrahydro-beta-carboline derivatives using the Pictet-Spengler reaction. Molecular diversity, 8(4), 427–430.

Biological Activities and Signaling Pathways

Tetrahydroharman derivatives exhibit a broad spectrum of biological activities, making them attractive candidates for drug development.

Antitumor Activity

Several tetrahydroharman derivatives have demonstrated potent antitumor activity. Two prominent mechanisms of action have been identified:

• Inhibition of the PI3K/AKT Signaling Pathway: Some harmine derivatives, which can be synthesized from tetrahydroharman precursors, have been shown to induce apoptosis in tumor cells by inhibiting the phosphorylation of AKT, a key protein in the PI3K/AKT signaling pathway. This pathway is crucial for cell survival and proliferation, and its inhibition can lead to programmed cell death.

• Inhibition of Kinesin Spindle Protein (KSP): Certain tetrahydro-β-carboline derivatives act as inhibitors of the Kinesin Spindle Protein (KSP), also known as Eg5. KSP is essential for the formation of the bipolar spindle during mitosis. Its inhibition leads to mitotic arrest and subsequent apoptosis through the intrinsic pathway, involving the upregulation of the pro-apoptotic protein Bax and downregulation of the anti-apoptotic protein Bcl-2.

Antiviral and Antifungal Activity

Derivatives of tetrahydro-β-carboline have also shown promise as antiviral and antifungal agents. Their antiviral mechanism often involves hindering the replication of the virus within host cells. As antifungal agents, particularly against plant pathogens, the biological activity is significantly influenced by the nature of the substituent on the piperidine nitrogen of the tetrahydroharman core.

Visualizations

Experimental Workflow

Caption: Workflow for Microwave-Assisted Synthesis of Tetrahydroharman Derivatives.

PI3K/AKT Signaling Pathway Inhibition

Caption: Inhibition of the PI3K/AKT signaling pathway by Tetrahydroharman derivatives.

Kinesin Spindle Protein (KSP) Inhibition Pathway

Caption: Apoptosis induction via Kinesin Spindle Protein (KSP) inhibition.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]

Application Note: Extraction and Purification of Tetrahydroharman (THH) from Banisteriopsis caapi

Introduction

Tetrahydroharman (THH) is a significant β-carboline alkaloid found in the Amazonian vine Banisteriopsis caapi.[1][2][3] This compound, along with harmine and harmaline, contributes to the pharmacological profile of Ayahuasca, a traditional psychoactive beverage.[2][3][4] THH is recognized for its activity as a weak selective serotonin reuptake inhibitor (SSRI) and a reversible inhibitor of monoamine oxidase A (MAO-A).[3][4] This dual mechanism makes it a compound of interest for research into depression and other neurological disorders.[2][3][5] The following protocols provide a comprehensive guide for researchers to extract, isolate, and purify Tetrahydroharman from dried B. caapi stem material for analytical or developmental purposes.

Workflow Overview

The overall process for isolating Tetrahydroharman from B. caapi involves several key stages. It begins with the preparation of the raw plant material, followed by a primary extraction to pull the alkaloids into a solvent. The crude extract then undergoes a liquid-liquid acid-base partitioning to separate the alkaloids from non-polar plant constituents. Finally, the enriched alkaloid fraction is subjected to chromatographic separation to isolate pure Tetrahydroharman.

Figure 1: General workflow for THH extraction and purification.

Experimental Protocols

These protocols are based on established methods for β-carboline alkaloid extraction from plant materials.[6][7][8]

Protocol 1: Extraction of Total Alkaloids

This protocol describes an acid-base extraction method to obtain a crude alkaloid fraction from the plant material.

• Material Preparation:

  • Dry the Banisteriopsis caapi stem material in an oven at 40-50°C until brittle.

  • Grind the dried stems into a fine powder using a blender or mill. A finer powder increases the surface area for efficient extraction.

• Defatting (Optional but Recommended):

  • Macerate the powdered plant material (e.g., 100 g) in a non-polar solvent like hexane or petroleum ether (e.g., 500 mL) for 12-24 hours.[8]

  • This step removes oils and fats which can interfere with subsequent steps.

  • Filter the mixture and discard the solvent. Air-dry the powdered plant residue.

• Acidic Extraction:

  • Combine the defatted plant powder with an acidic solution. A common choice is 5% acetic acid in water or a methanol/water mixture.[7][8]

  • Use a solid-to-solvent ratio of approximately 1:10 (w/v) (e.g., 100 g powder in 1 L of acidic solution).

  • Stir or sonicate the mixture at a controlled temperature (e.g., 50°C) for several hours (e.g., 4-6 hours) to facilitate the extraction of alkaloids as their salt forms.[8]

  • Filter the mixture through cheesecloth or filter paper to separate the plant debris from the liquid extract. Repeat the extraction on the residue 1-2 more times to maximize yield. Combine the liquid extracts.

• Basification and Alkaloid Precipitation:

  • Reduce the volume of the combined acidic extract by approximately 50% using a rotary evaporator.

  • Slowly add a base, such as 25% ammonium hydroxide or sodium hydroxide solution, to the extract while stirring until the pH reaches 9-10.[6][8]

  • The alkaloids will precipitate out of the solution as their free-base forms.

  • Allow the mixture to stand, then collect the precipitate by vacuum filtration.

• Liquid-Liquid Extraction of Free-Base Alkaloids:

  • Alternatively to precipitation, after basification, perform a liquid-liquid extraction.

  • Transfer the basic aqueous solution to a separatory funnel.

  • Add an immiscible organic solvent such as chloroform or ethyl acetate (equal volume).[6][7]

  • Shake the funnel vigorously and allow the layers to separate. The free-base alkaloids will move into the organic layer.

  • Drain and collect the organic layer. Repeat the extraction 2-3 times with fresh organic solvent.

  • Combine the organic fractions and evaporate the solvent under reduced pressure to yield the crude total alkaloid extract.

Protocol 2: Purification of Tetrahydroharman

This protocol outlines the purification of THH from the crude alkaloid extract using chromatography. High-Performance Liquid Chromatography (HPLC) is a precise method for this purpose.[1][9][10]

• Sample Preparation:

  • Dissolve the crude alkaloid extract in a suitable solvent, such as methanol or a mixture of the mobile phase components.[9]

  • Filter the solution through a 0.45 µm syringe filter before injection to remove any particulate matter.[9]

• Chromatographic Conditions (HPLC):

  • Column: A reversed-phase C18 column is typically used for separating β-carbolines.[1][9]

  • Mobile Phase: A gradient elution is often employed. For example, a mobile phase consisting of Acetonitrile (containing 0.1% acetic acid) and 50 mM ammonium acetate buffer (pH 4.2).[1]

  • Gradient Example: Start with a low percentage of acetonitrile (e.g., 5%) and gradually increase it over 20-30 minutes to elute compounds of increasing non-polarity.[1]

  • Flow Rate: A typical flow rate is 0.8-1.0 mL/min.[1]

  • Detection: Use a Diode Array Detector (DAD) or UV detector. Tetrahydroharman can be detected at approximately 293 nm.[1]

• Fraction Collection:

  • Using a semi-preparative HPLC system, inject the dissolved crude extract.

  • Monitor the chromatogram and collect the fraction corresponding to the retention time of the THH peak.

  • Evaporate the solvent from the collected fraction to obtain purified THH.

• Purity Confirmation:

  • Re-inject a small amount of the purified sample into the analytical HPLC to confirm its purity (>95%).

  • Further structural confirmation can be achieved using Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) spectroscopy.[11]

Quantitative Data Summary

Quantitative data for the extraction of THH specifically from B. caapi is not extensively detailed in single publications. The following table represents a compilation of typical parameters used in β-carboline alkaloid extractions and analytical methods, providing a comparative overview for methodology development.

Parameter	Method A: Acidified Methanol Extraction	Method B: Aqueous Acetic Acid Extraction	Method C: HPLC Analysis/Purification
Plant Part	Dried, powdered stems	Dried, powdered stems	Crude Alkaloid Extract
Initial Step	Defatting with hexane	Defatting with petroleum ether[6]	Dissolution in Methanol/Mobile Phase[9]
Extraction Solvent	60% Methanol with 5% HCl[8]	5% Acetic Acid in Water[7]	N/A
Temperature	50°C[8]	Room Temperature / Gentle Heat	Ambient
Extraction Time	30 min (with heating)[8]	5 min stirring (repeated)[7]	N/A
Purification Step	Liquid-liquid (Chloroform)[8]	Liquid-liquid (Ethyl Acetate)[7]	Reversed-Phase Chromatography[1]
Analytical LOQ	N/A	N/A	1.0 ng/ml (in plasma)[12]
Detection λ	N/A	N/A	293 nm[1]

Mechanism of Action: THH Signaling Pathway

Tetrahydroharman primarily acts on the serotonergic system. It functions as a weak selective serotonin reuptake inhibitor (SSRI), which blocks the serotonin transporter (SERT), increasing the concentration of serotonin in the synaptic cleft. Additionally, it acts as a reversible inhibitor of monoamine oxidase A (MAO-A), the enzyme responsible for degrading serotonin within the presynaptic neuron.[3][13][14] This dual action synergistically increases serotonergic neurotransmission.

Figure 2: Action of THH on the serotonergic synapse.

References

• 1. Composition, Standardization and Chemical Profiling of Banisteriopsis caapi, a Plant for the Treatment of Neurodegenerative Disorders Relevant to Parkinson’s Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. The alkaloids of Banisteriopsis caapi, the plant source of the Amazonian hallucinogen Ayahuasca, stimulate adult neurogenesis in vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Ayahuasca - Wikipedia [en.wikipedia.org]
• 5. researchgate.net [researchgate.net]
• 6. scribd.com [scribd.com]
• 7. ajuronline.org [ajuronline.org]
• 8. faculty.uobasrah.edu.iq [faculty.uobasrah.edu.iq]
• 9. Components of Banisteriopsis caapi, a Plant Used in the Preparation of the Psychoactive Ayahuasca, Induce Anti-Inflammatory Effects in Microglial Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Separation and purification of harmine and harmaline from Peganum harmala using pH-zone-refining counter-current chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Determination of N,N-dimethyltryptamine and beta-carboline alkaloids in human plasma following oral administration of Ayahuasca - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. my.clevelandclinic.org [my.clevelandclinic.org]
• 14. Monoamine oxidase inhibitors (MAOIs) - Mayo Clinic [mayoclinic.org]

Application Note & Protocol: Quantification of Tetrahydroharman using HPLC with Fluorescence Detection

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tetrahydroharman (THH), a beta-carboline alkaloid, is a compound of significant interest in neuroscience and pharmacology due to its potential psychoactive and therapeutic properties. As a weak serotonin reuptake inhibitor, its accurate quantification in biological matrices is crucial for pharmacokinetic studies, drug development, and understanding its mechanism of action.[1] This application note provides a detailed protocol for the quantification of Tetrahydroharman in plasma using a sensitive and specific High-Performance Liquid Chromatography (HPLC) method with fluorescence detection.

Principle

This method utilizes reversed-phase HPLC to separate Tetrahydroharman from other components in a sample matrix. The quantification is achieved by detecting the native fluorescence of the molecule, which provides high sensitivity and selectivity. The fluorescence detector is set at an excitation wavelength of 232 nm and an emission wavelength of 351 nm for the optimal detection of THH.

Quantitative Data Summary

The following table summarizes the key quantitative parameters for the HPLC-fluorescence method for Tetrahydroharman analysis.

Parameter	Value	Reference
Limit of Quantification (LOQ)	1.0 ng/mL in plasma	[2]
Linearity Range	0.3 - 100 ng/mL (for related beta-carbolines)	[2]
Accuracy & Precision	Better than 13.4% (for related beta-carbolines)	[2]
Recovery	> 87% (for related beta-carbolines)	[2]

Experimental Protocols

Sample Preparation: Solid-Phase Extraction (SPE) of Plasma Samples

This protocol is adapted from methods used for the extraction of beta-carbolines from plasma.[2][3]

Materials:

• C18 SPE cartridges

• Methanol (HPLC grade)

• Water (HPLC grade)

• 0.1 M Sodium hydroxide

• Ethyl acetate

• Nitrogen gas evaporator

• Vortex mixer

• Centrifuge

Procedure:

• Condition the SPE Cartridge: Sequentially wash the C18 SPE cartridge with 3 mL of methanol followed by 3 mL of water. Do not allow the cartridge to dry out.

• Sample Loading: To 1 mL of plasma sample, add 100 µL of 0.1 M sodium hydroxide. Vortex for 30 seconds. Load the alkalinized plasma sample onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 3 mL of water to remove interfering substances.

• Elution: Elute the Tetrahydroharman from the cartridge with 3 mL of ethyl acetate.

• Drying: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the dried residue in 200 µL of the mobile phase and vortex for 1 minute.

• Analysis: The sample is now ready for injection into the HPLC system.

HPLC-Fluorescence Method

Instrumentation:

• HPLC system with a binary pump, autosampler, and column oven.

• Fluorescence detector.

Chromatographic Conditions:

Parameter	Condition
Column	C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size)
Mobile Phase	Isocratic elution with a mixture of acetonitrile and phosphate buffer (pH 6.5) (e.g., 30:70 v/v)
Flow Rate	1.0 mL/min
Column Temperature	30°C
Injection Volume	20 µL
Fluorescence Detector	Excitation: 232 nm, Emission: 351 nm

Calibration Standards and Quality Controls:

• Prepare a stock solution of Tetrahydroharman in methanol.

• Serially dilute the stock solution with the mobile phase to prepare calibration standards ranging from the LOQ (1.0 ng/mL) up to 100 ng/mL.

• Prepare quality control (QC) samples at low, medium, and high concentrations within the calibration range by spiking known amounts of Tetrahydroharman into blank plasma and processing them through the SPE procedure.

Method Validation

For regulatory compliance and ensuring data integrity, the analytical method should be validated according to ICH guidelines.[4] Key validation parameters include:

• Specificity: The ability to assess the analyte unequivocally in the presence of other components. This is demonstrated by the absence of interfering peaks at the retention time of Tetrahydroharman in blank samples.

• Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte. A linear regression of the peak area versus concentration should be performed, with an r² value > 0.99.

• Accuracy: The closeness of the test results to the true value. This is determined by replicate analysis of samples containing known amounts of the analyte (QC samples).

• Precision: The degree of scatter between a series of measurements. It is expressed as the relative standard deviation (%RSD) for intra-day and inter-day assays.

• Limit of Detection (LOD) and Limit of Quantification (LOQ): The lowest amount of analyte that can be reliably detected and quantified, respectively.

• Robustness: The capacity to remain unaffected by small, deliberate variations in method parameters.

Visualizations

Caption: Experimental workflow for Tetrahydroharman quantification.

Caption: Logical relationships of Tetrahydroharman's actions.

References

• 1. Pharmacokinetics of Hoasca alkaloids in healthy humans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Determination of N,N-dimethyltryptamine and beta-carboline alkaloids in human plasma following oral administration of Ayahuasca - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. High-performance liquid chromatography of tetrahydro-beta-carbolines extracted from plasma and platelets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Analytical method validation for assay determination of cannabidiol and tetrahydrocannabinol in hemp oil infused products by RP-HPLC - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Quantitative Analysis of Tetrahydroharman in Human Plasma by LC-MS/MS

For Research Use Only. Not for use in diagnostic procedures.

Abstract

This application note describes a robust and sensitive method for the quantitative analysis of Tetrahydroharman (THH) in human plasma using liquid chromatography-tandem mass spectrometry (LC-MS/MS). The protocol details two common sample preparation techniques: protein precipitation and solid-phase extraction. Chromatographic and mass spectrometric conditions have been optimized for the selective and accurate measurement of THH. This method is suitable for pharmacokinetic studies, therapeutic drug monitoring, and other clinical research applications involving the analysis of β-carboline alkaloids.

Introduction

Tetrahydroharman (THH) is a β-carboline alkaloid found in various plants, notably Banisteriopsis caapi, a key ingredient in the psychoactive beverage Ayahuasca. It is also formed endogenously in mammals. THH is known to be a reversible inhibitor of monoamine oxidase A (MAO-A) and a serotonin reuptake inhibitor, contributing to its psychoactive and potential therapeutic effects.[1] Accurate quantification of THH in biological matrices such as plasma is crucial for understanding its pharmacology, pharmacokinetics, and potential clinical applications. LC-MS/MS offers the high sensitivity and specificity required for the reliable determination of THH in complex biological samples.[2]

Experimental

Materials and Reagents

• Tetrahydroharman (THH) reference standard

• Pindolol (or other suitable structural analog as internal standard, IS)

• Acetonitrile (LC-MS grade)

• Methanol (LC-MS grade)

• Formic acid (LC-MS grade)

• Ammonium formate

• Water (LC-MS grade)

• Human plasma (K2EDTA)

Internal Standard Selection

Sample Preparation

Two protocols are provided for the extraction of THH from plasma. Protein precipitation is a simpler and faster method, while solid-phase extraction offers cleaner extracts, potentially reducing matrix effects and improving sensitivity.

Protocol 1: Protein Precipitation

• To 100 µL of plasma sample in a microcentrifuge tube, add 10 µL of internal standard working solution.

• Add 300 µL of ice-cold acetonitrile containing 0.1% formic acid.

• Vortex for 1 minute to precipitate proteins.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the initial mobile phase (e.g., 95:5 Water:Acetonitrile with 0.1% Formic Acid).

• Vortex for 30 seconds and transfer to an autosampler vial for LC-MS/MS analysis.

Protocol 2: Solid-Phase Extraction (SPE)

This protocol is adapted for the extraction of basic drugs from plasma using a polymeric SPE sorbent.

• Sample Pre-treatment: To 100 µL of plasma, add 10 µL of internal standard and dilute with 300 µL of 2% ammonium hydroxide in water.

• SPE Cartridge Conditioning: Condition a polymeric SPE cartridge (e.g., Agilent Bond Elut Plexa) sequentially with 500 µL of methanol and 500 µL of water.

• Sample Loading: Load the pre-treated plasma sample onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 500 µL of 5% methanol in water to remove interferences.

• Elution: Elute the analyte and internal standard with 500 µL of methanol.

• Dry-down and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 100 µL of the initial mobile phase.

• Vortex for 30 seconds and transfer to an autosampler vial for LC-MS/MS analysis.

Liquid Chromatography

• HPLC System: A standard HPLC or UHPLC system.

• Column: A C18 reversed-phase column (e.g., 50 mm x 2.1 mm, 1.8 µm).

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in acetonitrile.

• Flow Rate: 0.4 mL/min.

• Gradient: A suitable gradient to ensure separation from endogenous plasma components. A representative gradient is shown in the table below.

• Injection Volume: 5 µL.

• Column Temperature: 40°C.

Time (min)	% Mobile Phase B
0.0	5
0.5	5
2.5	95
3.5	95
3.6	5
5.0	5

Mass Spectrometry

• Mass Spectrometer: A triple quadrupole mass spectrometer.

• Ionization Mode: Electrospray Ionization (ESI), Positive.

• Scan Type: Multiple Reaction Monitoring (MRM).

The MRM transitions for Tetrahydroharman are based on available literature.[2] The transitions for the internal standard, Pindolol, should be optimized in a similar manner.

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Tetrahydroharman	217.1	174.1	Optimized
Tetrahydroharman (Qualifier)	217.1	159.1	Optimized
Pindolol (IS)	249.2	116.1	Optimized

Note: Collision energies should be optimized for the specific instrument used.

Results and Discussion

Method validation should be performed according to regulatory guidelines (e.g., FDA, EMA) to ensure the reliability of the results. The following tables summarize representative quantitative data for the LC-MS/MS analysis of Tetrahydroharman in plasma.

Method Validation Parameters

Parameter	Result
Linearity Range	0.5 - 200 ng/mL (r² > 0.99)
Lower Limit of Quantification (LLOQ)	0.5 ng/mL
Accuracy (at LLOQ, LQC, MQC, HQC)	85 - 115%
Precision (at LLOQ, LQC, MQC, HQC)	< 15% RSD
Recovery	> 80%
Matrix Effect	Minimal and compensated by IS

LQC: Low-Quality Control, MQC: Medium Quality Control, HQC: High-Quality Control

Pharmacokinetic Data Example

The following table shows representative pharmacokinetic parameters of THH in human plasma after oral administration, as reported in the literature.

Parameter	Value	Unit
Cmax	134.5	ng/mL
Tmax	1.5	hours
AUC	Variable	ng*h/mL

Signaling Pathway

Tetrahydroharman, as a β-carboline alkaloid, is suggested to exert some of its effects through the modulation of intracellular signaling pathways. One such pathway that is influenced by related β-carbolines like harmine is the PI3K/Akt/mTOR pathway, which is crucial for cell survival, proliferation, and metabolism. Inhibition of this pathway can lead to a reduction in cell growth and an increase in apoptosis.

Caption: Proposed inhibitory effect of Tetrahydroharman on the PI3K/Akt signaling pathway.

Experimental Workflow

The overall workflow for the LC-MS/MS analysis of Tetrahydroharman in plasma samples is depicted below.

Caption: General workflow for the LC-MS/MS analysis of THH in plasma.

Conclusion

The LC-MS/MS method described in this application note provides a reliable and sensitive approach for the quantification of Tetrahydroharman in human plasma. The choice between protein precipitation and solid-phase extraction for sample preparation will depend on the specific requirements of the study, such as sample throughput and the need for low detection limits. This method can be a valuable tool for researchers and scientists in the fields of pharmacology, toxicology, and drug development.

References

• 1. Tetrahydroharmine - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]

Using Tetrahydroharman as a Pharmacological Tool in Neuroscience: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tetrahydroharman (THH), also known as 1-methyl-1,2,3,4-tetrahydro-β-carboline, is a naturally occurring β-carboline alkaloid found in various plants and is also formed endogenously in mammals. As a pharmacological tool, THH is of significant interest in neuroscience research due to its modulation of key neurotransmitter systems. Its primary mechanisms of action include the inhibition of monoamine oxidase A (MAO-A) and the blockade of the serotonin transporter (SERT), leading to increased synaptic availability of monoamines such as serotonin, and to a lesser extent, dopamine. These properties make THH a valuable compound for investigating the roles of these neurotransmitter systems in mood, cognition, and neurodegenerative disorders.

This document provides detailed application notes and experimental protocols for utilizing THH in a laboratory setting.

Pharmacological Profile of Tetrahydroharman

Tetrahydroharman's primary pharmacological effects are centered on its interaction with the serotonergic and dopaminergic systems.

Data Presentation: Quantitative Pharmacological Data

The following tables summarize the available quantitative data on the interaction of Tetrahydroharman and related compounds with key molecular targets.

Table 1: Monoamine Oxidase (MAO) Inhibition

Compound	Enzyme	IC50	Ki	Inhibition Type	Species	Reference
Tetrahydroharman	MAO-A	-	-	Reversible, Competitive	-	[1]
Harmine	MAO-A	-	5 nM	Reversible, Competitive	Human	[2]
Harmaline	MAO-A	-	48 nM	Reversible, Competitive	Human	[2]
Tetrahydroharman	MAO-B	-	-	Poor inhibitor	-	[1]

Note: Specific IC50/Ki values for Tetrahydroharman at MAO-A are not consistently reported in the literature, though it is recognized as a potent inhibitor.

Table 2: Monoamine Transporter and Receptor Binding Affinities

Compound	Target	IC50	Ki	Species	Reference
1-Methyl-THBC (Tetrahydroharman)	Serotonin Transporter (SERT)	12 µM	-	Rat (Synaptosomes)
1-Methyl-THBC (Tetrahydroharman)	Dopamine Transporter (DAT)	70 µM	-	Rat (Synaptosomes)
1-Methyl-THBC (Tetrahydroharman)	Serotonin Transporter (SERT)	6.4 µM	-	Human (Platelets)
1-Methyl-THBC (Tetrahydroharman)	Dopamine Transporter (DAT)	1.0 mM	-	Human (Platelets)
Tetrahydroharman (THH)	5-HT2C Receptor	-	>10,000 nM	-	[1]

Note: A comprehensive profile of Tetrahydroharman's binding affinities (Ki) across a wide range of CNS receptors is not yet fully established in the public domain.

Key Signaling Pathways

Tetrahydroharman's dual action on MAO-A and SERT initiates distinct but convergent downstream signaling cascades that are crucial for its neuropharmacological effects.

Signaling Downstream of MAO-A Inhibition

Inhibition of MAO-A by THH prevents the breakdown of monoamine neurotransmitters, leading to their accumulation in the presynaptic neuron and subsequent increased vesicular release. This elevation of synaptic monoamines, particularly serotonin, activates various postsynaptic receptors, triggering downstream signaling pathways that can influence gene expression and neuronal function.

MAO-A Inhibition Signaling Cascade

Signaling Downstream of Serotonin Transporter (SERT) Inhibition

By blocking SERT, THH directly increases the concentration and residence time of serotonin in the synaptic cleft. This enhanced serotonergic neurotransmission leads to the activation of various serotonin receptors, including the 5-HT2A receptor, which is coupled to the Gq/11 signaling pathway.

SERT Inhibition and 5-HT2A Receptor Signaling

Experimental Protocols

The following are detailed protocols for key experiments to characterize the pharmacological effects of Tetrahydroharman.

Protocol 1: In Vitro Monoamine Oxidase (MAO) Inhibition Assay

This protocol is designed to determine the IC50 of Tetrahydroharman for MAO-A and MAO-B.[1][3][4]

Workflow Diagram:

MAO Inhibition Assay Workflow

Materials:

• Tetrahydroharman (THH)

• Recombinant human MAO-A and MAO-B enzymes

• MAO substrate (e.g., kynuramine or a fluorogenic substrate)

• Assay buffer (e.g., 100 mM potassium phosphate buffer, pH 7.4)

• Positive controls: Clorgyline (for MAO-A) and Selegiline (for MAO-B)

• 96-well microplate (black, for fluorescence assays)

• Microplate reader with fluorescence detection capabilities

Procedure:

• Prepare THH Dilutions: Prepare a stock solution of THH in a suitable solvent (e.g., DMSO). Perform serial dilutions in assay buffer to obtain a range of concentrations to be tested (e.g., 0.1 nM to 100 µM).

• Enzyme Preparation: Dilute the recombinant MAO-A and MAO-B enzymes in assay buffer to the working concentration recommended by the manufacturer.

• Assay Setup: In a 96-well plate, add the following to separate wells for MAO-A and MAO-B assays:

  • Assay buffer (for blank)

  • THH at various concentrations

  • Positive control inhibitor (Clorgyline for MAO-A, Selegiline for MAO-B)

  • Vehicle control (e.g., DMSO at the same concentration as in the THH wells)

• Pre-incubation: Add the diluted MAO-A or MAO-B enzyme solution to all wells except the blank. Incubate for 15 minutes at 37°C to allow THH to interact with the enzyme.

• Initiate Reaction: Add the MAO substrate to all wells to initiate the enzymatic reaction.

• Incubation: Incubate the plate at 37°C for a specified time (e.g., 30-60 minutes), protected from light.

• Detection: Measure the fluorescence (or absorbance, depending on the substrate) using a microplate reader.

• Data Analysis:

  • Subtract the blank reading from all other readings.

  • Calculate the percent inhibition for each concentration of THH compared to the vehicle control.

  • Plot the percent inhibition against the log of the THH concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Protocol 2: In Vitro Radioligand Binding Assay for Serotonin Transporter (SERT)

This protocol is to determine the binding affinity (Ki) of Tetrahydroharman for the serotonin transporter (SERT) using a competitive binding assay with a radiolabeled ligand.[5][6][7]

Materials:

• Tetrahydroharman (THH)

• Membrane preparations from cells expressing human SERT (hSERT)

• Radioligand: [³H]citalopram or another suitable SERT-selective radioligand

• Assay buffer (e.g., 50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, pH 7.4)

• Non-specific binding control: A high concentration of a known SERT inhibitor (e.g., fluoxetine)

• Glass fiber filters (pre-treated with polyethylenimine)

• Scintillation cocktail

• Scintillation counter

• 96-well filter plates and a cell harvester

Procedure:

• Prepare THH Dilutions: Prepare a stock solution of THH and perform serial dilutions in assay buffer to achieve a range of final assay concentrations.

• Assay Setup: In a 96-well plate, set up the following conditions in triplicate:

  • Total Binding: Assay buffer, radioligand, and hSERT membranes.

  • Non-specific Binding: Assay buffer, radioligand, hSERT membranes, and a high concentration of a non-labeled SERT inhibitor.

  • Competitive Binding: Assay buffer, radioligand, hSERT membranes, and varying concentrations of THH.

• Incubation: Incubate the plate at room temperature for 60-90 minutes to allow the binding to reach equilibrium.

• Harvesting: Rapidly terminate the binding reaction by filtering the contents of each well through the glass fiber filters using a cell harvester.

• Washing: Wash the filters several times with ice-cold assay buffer to remove unbound radioligand.

• Counting: Place the filters in scintillation vials, add scintillation cocktail, and count the radioactivity using a scintillation counter.

• Data Analysis:

  • Calculate specific binding by subtracting non-specific binding from total binding.

  • Determine the percent inhibition of specific binding at each concentration of THH.

  • Plot the percent inhibition against the log of the THH concentration to determine the IC50 value.

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Protocol 3: In Vivo Microdialysis for Extracellular Monoamine Levels

This protocol describes the use of in vivo microdialysis in rodents to measure changes in extracellular levels of serotonin and dopamine in a specific brain region following administration of Tetrahydroharman.

Materials:

• Tetrahydroharman (THH)

• Stereotaxic apparatus

• Microdialysis probes

• Syringe pump

• Fraction collector

• HPLC system with electrochemical detection (HPLC-ED)

• Artificial cerebrospinal fluid (aCSF)

• Anesthesia (e.g., isoflurane)

• Male Wistar or Sprague-Dawley rats

Procedure:

• Surgical Implantation of Guide Cannula: Anesthetize the rat and place it in the stereotaxic apparatus. Surgically implant a guide cannula targeting the brain region of interest (e.g., prefrontal cortex, striatum). Allow the animal to recover for several days.

• Microdialysis Probe Insertion: On the day of the experiment, gently insert the microdialysis probe through the guide cannula into the target brain region of the awake, freely moving animal.

• Perfusion and Baseline Collection: Perfuse the probe with aCSF at a constant flow rate (e.g., 1-2 µL/min). After a stabilization period (e.g., 1-2 hours), begin collecting dialysate samples at regular intervals (e.g., every 20 minutes) to establish a stable baseline of extracellular monoamine levels.

• THH Administration: Administer THH via the desired route (e.g., intraperitoneal injection).

• Post-treatment Sample Collection: Continue collecting dialysate samples for several hours post-administration.

• Sample Analysis: Analyze the collected dialysate samples for serotonin and dopamine content using HPLC-ED.

• Data Analysis:

  • Quantify the concentration of each monoamine in the dialysate samples.

  • Express the post-treatment monoamine levels as a percentage of the average baseline levels.

  • Plot the percent change in monoamine levels over time.

Protocol 4: Forced Swim Test for Antidepressant-Like Activity

The Forced Swim Test is a widely used behavioral assay to screen for antidepressant-like effects in rodents.

Materials:

• Tetrahydroharman (THH)

• Male rats or mice

• A cylindrical container (e.g., 40 cm high, 20 cm in diameter) filled with water (23-25°C) to a depth where the animal cannot touch the bottom.

• Video recording equipment

• A stopwatch

Procedure:

• Acclimation and Dosing: Acclimate the animals to the testing room for at least one hour before the experiment. Administer THH or vehicle to different groups of animals at a specified time before the test (e.g., 30-60 minutes).

• Pre-swim Session (Day 1): Place each animal individually into the water cylinder for a 15-minute pre-swim session. This session is for habituation. After 15 minutes, remove the animal, dry it with a towel, and return it to its home cage.

• Test Session (Day 2): 24 hours after the pre-swim session, place the animals back into the water cylinder for a 5-minute test session.

• Behavioral Scoring: Record the entire 5-minute session. Score the duration of immobility (floating with only minor movements to keep the head above water) and active behaviors (swimming and climbing).

• Data Analysis:

  • Calculate the total duration of immobility for each animal.

  • Compare the immobility time between the THH-treated groups and the vehicle-treated group using appropriate statistical tests (e.g., ANOVA followed by post-hoc tests). A significant reduction in immobility time in the THH-treated group is indicative of an antidepressant-like effect.

Conclusion

Tetrahydroharman is a versatile pharmacological tool for probing the function of the monoaminergic systems in the central nervous system. Its dual action as a MAO-A inhibitor and a serotonin reuptake inhibitor provides a unique profile for studying the complex interplay of these mechanisms. The protocols outlined in this document provide a framework for researchers to investigate the neurochemical and behavioral effects of THH. Further research is warranted to fully elucidate its receptor binding profile and downstream signaling effects, which will enhance its utility in neuroscience research and drug development.

References

• 1. resources.bio-techne.com [resources.bio-techne.com]
• 2. mdpi.com [mdpi.com]
• 3. Monoamine Oxidase Inhibition | Evotec [evotec.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. benchchem.com [benchchem.com]
• 6. giffordbioscience.com [giffordbioscience.com]
• 7. giffordbioscience.com [giffordbioscience.com]

Application Notes and Protocols: Tetrahydroharman in Serotonin Reuptake Inhibition Assays

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Tetrahydroharman (THH) in serotonin reuptake inhibition assays. Detailed protocols, data interpretation guidelines, and relevant biological context are included to facilitate research and development in neuropharmacology and drug discovery.

Introduction

Tetrahydroharman (THH), a β-carboline alkaloid found in various plants and endogenously in mammals, has garnered significant interest for its neuromodulatory properties.[1][2] One of its key mechanisms of action is the inhibition of the serotonin transporter (SERT), which is responsible for the reuptake of serotonin from the synaptic cleft.[3][4] By blocking SERT, THH increases the concentration and duration of serotonin in the synapse, a mechanism shared by many antidepressant medications, such as selective serotonin reuptake inhibitors (SSRIs).[5][6] Understanding the interaction of THH with SERT is crucial for evaluating its therapeutic potential for conditions like depression and anxiety.[7][8]

Serotonin reuptake inhibition assays are vital in vitro tools to quantify the potency and efficacy of compounds like THH. These assays typically measure the inhibition of radiolabeled or fluorescently tagged serotonin uptake into cells or synaptosomes expressing SERT.[9][10]

Mechanism of Action: Serotonin Reuptake and Inhibition

The serotonin transporter (SERT) is a presynaptic membrane protein that mediates the active transport of serotonin from the synaptic cleft back into the presynaptic neuron.[11][12] This process terminates serotonergic signaling and allows for the recycling of the neurotransmitter.[5] The transport is dependent on sodium and chloride ion gradients.[12]

Tetrahydroharman acts as a competitive inhibitor at the SERT, binding to the transporter and preventing the reuptake of serotonin.[13][14] This leads to an accumulation of serotonin in the synapse, enhancing and prolonging its signaling to postsynaptic receptors.

Caption: Serotonin reuptake and its inhibition by Tetrahydroharman (THH).

Quantitative Data on Tetrahydroharman's Inhibition of Serotonin Uptake

The inhibitory potency of Tetrahydroharman and related β-carbolines on serotonin uptake has been evaluated in various in vitro systems. The half-maximal inhibitory concentration (IC50) is a standard measure of a compound's potency in inhibiting a specific biological or biochemical function.

Compound	Assay System	Serotonin (5-HT) Concentration	IC50 (µM)	Reference
Tetrahydroharman (Tryptoline)	Rat Brain Synaptosomes	0.1 µM	> 6-hydroxy-THBC	[15]
1-Methyl-tetrahydro-β-carboline (Tetrahydroharmane)	Rat Brain Synaptosomes	Not Specified	12 µM	[13]
6-Hydroxy-tetrahydro-β-carboline (6-OH-THBC)	Rat Brain Synaptosomes	0.1 µM	0.5 µM	[15]
6-Methoxy-tetrahydro-β-carboline	Rat Brain Synaptosomes	Not Specified	Competitive Inhibition	[15]
Tetrahydro-β-carbolines (general)	Human Blood Platelets	Not Specified	Potent inhibitors	[14]

Note: The available literature provides a range of potencies for different THH derivatives, highlighting the importance of specific substitutions on the β-carboline scaffold for SERT inhibition.

Experimental Protocols

Protocol 1: Serotonin Reuptake Inhibition Assay Using Rat Brain Synaptosomes

This protocol describes a classic method for assessing the inhibition of serotonin reuptake using synaptosomes prepared from rat brain tissue and a radiolabeled serotonin tracer.

Caption: Workflow for a synaptosome-based serotonin reuptake assay.

Materials:

• Rat brain tissue (e.g., hypothalamus or cortex)

• Sucrose buffer (e.g., 0.32 M sucrose, 10 mM HEPES, pH 7.4)

• Krebs-Ringer-HEPES (KRH) assay buffer

• [³H]Serotonin (specific activity ~20-30 Ci/mmol)

• Tetrahydroharman (THH) stock solution (in DMSO or appropriate solvent)

• Selective serotonin reuptake inhibitor (e.g., Fluoxetine or Citalopram) for positive control and non-specific uptake determination.[9]

• Glass-fiber filters

• Scintillation vials and cocktail

• Homogenizer, centrifuges, water bath, filtration manifold, liquid scintillation counter.

Procedure:

• Synaptosome Preparation:

  • Dissect the desired brain region on ice and homogenize in ice-cold sucrose buffer.

  • Centrifuge the homogenate at low speed (e.g., 1,000 x g for 10 min at 4°C) to remove nuclei and cell debris.

  • Collect the supernatant and centrifuge at high speed (e.g., 20,000 x g for 20 min at 4°C) to pellet the synaptosomes.

  • Resuspend the synaptosome pellet in KRH assay buffer. Determine protein concentration using a standard method (e.g., BCA assay).

• Reuptake Inhibition Assay:

  • In assay tubes, add KRH buffer, the synaptosome suspension (final protein concentration ~50-100 µ g/well ), and varying concentrations of THH (or vehicle for total uptake, and a saturating concentration of an SSRI for non-specific uptake).[9]

  • Pre-incubate the mixture for 10-15 minutes at 37°C.

  • Initiate the uptake reaction by adding [³H]Serotonin to a final concentration close to its Km value (e.g., 1 µM).[9]

  • Incubate for a short period (e.g., 5-10 minutes) at 37°C. The incubation time should be within the linear range of uptake.

  • Terminate the reaction by rapid filtration through glass-fiber filters under vacuum, followed by washing with ice-cold KRH buffer to remove unbound radiotracer.

  • Place the filters in scintillation vials, add scintillation cocktail, and measure the radioactivity using a liquid scintillation counter.

• Data Analysis:

  • Calculate specific uptake by subtracting the non-specific uptake (counts in the presence of a saturating SSRI concentration) from the total uptake (counts with vehicle).

  • Determine the percent inhibition for each concentration of THH relative to the specific uptake of the control.

  • Plot the percent inhibition against the logarithm of the THH concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Protocol 2: Cell-Based Serotonin Reuptake Assay Using Human Embryonic Kidney (HEK293) Cells Stably Expressing SERT

This protocol utilizes a more defined system of cultured cells overexpressing the human serotonin transporter, which can be adapted for higher throughput screening.

Materials:

• HEK293 cells stably transfected with the human SERT gene (hSERT-HEK293).

• Cell culture medium (e.g., DMEM with 10% FBS and a selection antibiotic).

• Assay buffer (e.g., Hank's Balanced Salt Solution with 10 mM HEPES, pH 7.4).

• Fluorescent serotonin transporter substrate (e.g., ASP+) or [³H]Serotonin.

• Tetrahydroharman (THH) stock solution.

• Positive control (e.g., Paroxetine).[10]

• 96-well black, clear-bottom plates (for fluorescence) or standard 96-well plates (for radioactivity).

• Fluorescence plate reader or liquid scintillation counter.

Procedure:

• Cell Culture and Plating:

  • Culture hSERT-HEK293 cells under standard conditions (37°C, 5% CO₂).

  • Seed the cells into 96-well plates at an appropriate density to achieve a confluent monolayer on the day of the assay.

• Reuptake Inhibition Assay:

  • On the day of the assay, remove the culture medium and wash the cells gently with assay buffer.

  • Add assay buffer containing varying concentrations of THH (or vehicle and positive control) to the wells.

  • Pre-incubate for 10-20 minutes at 37°C.

  • Add the fluorescent substrate (e.g., ASP+) or [³H]Serotonin to each well to initiate uptake.

  • Incubate for a predetermined time (e.g., 10-30 minutes) at 37°C.

  • Terminate the assay by rapidly removing the assay solution and washing the cells with ice-cold assay buffer.

• Signal Detection:

  • For fluorescent assays: Add a lysis buffer if necessary, and measure the intracellular fluorescence using a plate reader with appropriate excitation and emission wavelengths.

  • For radioactive assays: Lyse the cells and transfer the lysate to scintillation vials for counting, or use a microplate scintillation counter.

• Data Analysis:

  • Perform data analysis as described in Protocol 1 to determine the IC50 value of THH.

Conclusion

The provided protocols offer robust methods for characterizing the inhibitory activity of Tetrahydroharman on the serotonin transporter. The choice between a synaptosome-based assay and a cell-based assay will depend on the specific research question, available resources, and desired throughput. Synaptosome assays provide a model that is closer to the native physiological environment, while cell-based assays offer a more controlled and reproducible system. The quantitative data indicate that THH and its derivatives are effective inhibitors of serotonin reuptake, warranting further investigation into their pharmacological profile and potential therapeutic applications.

References

• 1. nbinno.com [nbinno.com]
• 2. Buy Tetrahydroharman | 2506-10-7 [smolecule.com]
• 3. Ayahuasca - Wikipedia [en.wikipedia.org]
• 4. Tetrahydroharmine - Wikipedia [en.wikipedia.org]
• 5. Serotonin - Wikipedia [en.wikipedia.org]
• 6. Ligand coupling mechanism of the human serotonin transporter differentiates substrates from inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Substituted β-carboline - Wikipedia [en.wikipedia.org]
• 8. Physiology, Serotonin - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. Development of serotonin transporter reuptake inhibition assays using JAR cells - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. bioivt.com [bioivt.com]
• 12. Illumination of serotonin transporter mechanism and role of the allosteric site - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Tetrahydro-beta-carbolines and corresponding tryptamines: In vitro inhibition of serotonin and dopamine uptake by human blood platelets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Tetrahydro-beta-carbolines and corresponding tryptamines: In vitro inhibition of serotonin, dopamine and noradrenaline uptake in rat brain synaptosomes - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Isolation of Tetrahydroharman from Plant Material

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tetrahydroharman (THH), a β-carboline alkaloid, is a compound of significant interest in neuroscience and drug development due to its potential therapeutic applications, including neuroprotective effects and its role in treating neurological disorders.[1] Found in various plants, most notably Peganum harmala (Syrian Rue), effective isolation and purification of THH are crucial for further research and development.[1][2] These application notes provide a comprehensive protocol for the isolation of Tetrahydroharman from plant material, primarily focusing on Peganum harmala seeds, a rich source of its precursor alkaloids.[2]

Data Summary

The following tables summarize quantitative data related to the extraction and conversion of harmala alkaloids from Peganum harmala seeds.

Table 1: Alkaloid Content and Extraction Yields from Peganum harmala Seeds

Parameter	Value	Reference
Total Alkaloid Content in Seeds	2-7%	[3]
Harmine Yield from Crude Extract	46.2% (554 mg from 1.2 g)	[4]
Harmaline Yield from Crude Extract	27.1% (325 mg from 1.2 g)	[4]
Purity of Isolated Harmine and Harmaline	>96% (via HPLC)	[4]

Table 2: Efficiency of Separation and Conversion Steps

Process	Method	Yield/Recovery	Reference
Separation of Harmine and Harmaline	pH-metry	91%	[2][5]
Separation of Harmine and Harmaline	Selective Precipitation (Sodium Bicarbonate)	76%	[2][5]
Conversion of Harmaline to Tetrahydroharman	Zinc-Acetic Acid Reduction	83%	[2][5]

Experimental Protocols

This section details the methodology for the isolation of Tetrahydroharman from Peganum harmala seeds. The protocol is divided into four main stages: Extraction of total alkaloids, separation of harmine and harmaline, reductive conversion of harmaline to Tetrahydroharman, and purification and characterization.

Stage 1: Extraction of Total Alkaloids from Peganum harmala Seeds

This acid-base extraction method is a common and effective technique for isolating alkaloids.

• Preparation of Plant Material:

  • Grind dried Peganum harmala seeds into a fine powder.

  • Defat the powdered seeds by Soxhlet extraction or maceration with petroleum ether or hexane for 24 hours to remove oils and non-polar compounds.[3][6] Discard the non-polar solvent.

  • Air-dry the defatted seed powder.

• Acidic Extraction:

  • Macerate the defatted seed powder in an acidic solution (e.g., 5% hydrochloric acid or 5% acetic acid) for 24 hours with occasional stirring.[6] The acidic solution protonates the alkaloids, rendering them water-soluble.

  • Filter the mixture through cheesecloth or filter paper to separate the acidic extract from the solid plant material.

  • Repeat the extraction process with the plant material two more times to ensure complete extraction of the alkaloids.

  • Combine all acidic extracts.

• Basification and Alkaloid Precipitation:

  • Slowly add a base (e.g., concentrated ammonium hydroxide or sodium carbonate solution) to the combined acidic extract while stirring until the pH reaches approximately 10.[6]

  • This deprotonates the alkaloids, causing them to precipitate out of the solution as a free base.

  • Allow the precipitate to settle overnight in a cool, dark place.

• Collection of Crude Alkaloids:

  • Collect the precipitated alkaloids by filtration.

  • Wash the collected precipitate with distilled water to remove excess base and salts.

  • Dry the crude alkaloid fraction in a desiccator or at a low temperature.

Stage 2: Separation of Harmine and Harmaline

A pH-based separation is an efficient method to separate harmine and harmaline.

• Dissolution:

  • Dissolve the crude alkaloid extract in a minimal amount of a 5% hydrochloric acid solution.

• Selective Precipitation:

  • Slowly add a saturated solution of sodium bicarbonate dropwise while vigorously stirring.

  • Monitor the pH of the solution. Harmine will start to precipitate at a lower pH than harmaline.

  • Collect the precipitate at different pH ranges to separate the two alkaloids. Alternatively, a more precise pH-metry method can be employed for higher recovery.[2][5]

• Collection and Drying:

  • Filter and collect the separated harmine and harmaline precipitates.

  • Wash the precipitates with cold distilled water and dry them thoroughly.

Stage 3: Reductive Conversion of Harmaline to Tetrahydroharman

This step involves the chemical reduction of harmaline to yield Tetrahydroharman.

• Reaction Setup:

  • Dissolve the isolated harmaline in glacial acetic acid.

  • Slowly add zinc powder to the solution with continuous stirring. The reaction is exothermic and should be cooled in an ice bath if necessary.

• Reaction and Monitoring:

  • Allow the reaction to proceed for several hours at room temperature. The progress of the reduction can be monitored by thin-layer chromatography (TLC).

• Work-up:

  • Once the reaction is complete, filter the mixture to remove the excess zinc powder.

  • Basify the filtrate with a strong base (e.g., sodium hydroxide) to precipitate the Tetrahydroharman.

  • Collect the THH precipitate by filtration, wash with water, and dry.

Stage 4: Purification and Characterization

Final purification is essential to obtain high-purity Tetrahydroharman.

• Purification:

  • The crude Tetrahydroharman can be further purified using column chromatography with a silica gel stationary phase and an appropriate solvent system (e.g., a gradient of chloroform and methanol).

  • Alternatively, preparative High-Performance Liquid Chromatography (HPLC) can be used for higher purity.[7]

• Characterization and Quantification:

  • The identity and purity of the isolated Tetrahydroharman should be confirmed using analytical techniques such as:

    • High-Performance Liquid Chromatography (HPLC): For purity assessment and quantification.[4][8]

    • Mass Spectrometry (MS): To confirm the molecular weight.[4][9]

    • Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H-NMR and ¹³C-NMR): For structural elucidation.[4][10]

    • Melting Point Determination: To compare with literature values.[2][5]

Visualized Workflow

The following diagram illustrates the experimental workflow for the isolation of Tetrahydroharman from Peganum harmala seeds.

References

• 1. Buy Tetrahydroharman (EVT-1477192) | 2506-10-7 [evitachem.com]
• 2. zenodo.org [zenodo.org]
• 3. uomus.edu.iq [uomus.edu.iq]
• 4. Separation and purification of harmine and harmaline from Peganum harmala using pH-zone-refining counter-current chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Isolation and X-ray Crystal Structure of Tetrahydroisoquinoline Alkaloids from Calycotome Villosa Subsp. intermedia - PMC [pmc.ncbi.nlm.nih.gov]
• 7. youtube.com [youtube.com]
• 8. researchgate.net [researchgate.net]
• 9. Frontiers | Validated method for phytohormone quantification in plants [frontiersin.org]
• 10. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for the Analysis of Tetrahydroharman and its Metabolites

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tetrahydroharman (THH), also known as 1,2,3,4-tetrahydro-β-carboline, is a naturally occurring β-carboline alkaloid found in various plants and foodstuffs. It is also an endogenous compound in mammals, formed through the Pictet-Spengler condensation of tryptamine with an aldehyde. THH exhibits a range of pharmacological activities, including the reversible inhibition of monoamine oxidase A (MAO-A) and the inhibition of serotonin reuptake, making it a compound of significant interest in neuroscience and drug development. Accurate and reliable analytical methods for the quantification of THH and its metabolites are crucial for pharmacokinetic studies, understanding its mechanism of action, and exploring its therapeutic potential.

These application notes provide an overview of the available analytical standards, detailed experimental protocols for the quantification of THH and its primary metabolites, and insights into its metabolic pathways and associated signaling mechanisms.

Analytical Standards

The availability of high-purity analytical standards is fundamental for the development and validation of quantitative analytical methods.

Tetrahydroharman (THH)

• Commercial Availability: Analytical reference standards for 1,2,3,4-Tetrahydro-β-carboline (also known as Tryptoline or Tetrahydronorharman) are commercially available from suppliers such as Cayman Chemical.[1]

• Purity: Typically, these standards are offered with a purity of ≥98%.[1]

• Storage: It is recommended to store the standard at -20°C.

Metabolites of Tetrahydroharman

The primary metabolic pathways of THH in rats involve hydroxylation, primarily at the 6 or 7-position of the indole ring, followed by conjugation with glucuronic and sulfuric acids, as well as dehydrogenation to form norharman.[2][3] The main identified metabolites are 6-hydroxy-tetrahydroharman and tetrahydroharmol (likely 7-hydroxy-tetrahydroharman).

• 6-hydroxy-tetrahydroharman and Tetrahydroharmol: Currently, there is a lack of readily available commercial analytical standards for the hydroxylated metabolites of THH. Researchers may need to consider custom synthesis or isolation from biological matrices for use as reference materials. Several synthetic strategies for β-carboline derivatives have been published, which may be adapted for the synthesis of these metabolites.

Quantitative Data Summary

The following tables summarize the quantitative data from various analytical methods developed for the determination of THH and related compounds.

Table 1: LC-MS/MS Method Parameters for the Analysis of Tetrahydrocannabinol (THC) and its Metabolites in Human Plasma (Adaptable for THH analysis)

Parameter	Value	Reference
Linearity Range
THC	0.05 - 30 ng/mL	[3]
11-OH-THC	0.2 - 30 ng/mL	[3]
THC-COOH	0.05 - 30 ng/mL	[3]
Precision (RSD)	< 7%	[3]
Accuracy (RE)	< 12%	[3]
Sample Volume	0.2 mL	[3]

Table 2: HPLC-ECD Method Parameters for the Analysis of 6-hydroxy-1-methyl-1,2,3,4-tetrahydro-β-carboline (6-OH-MTHβC) in Rat Brain (Adaptable for 6-hydroxy-THH analysis)

Parameter	Value	Reference
Linearity Range	1.0 - 500.0 µg/L	[4]
Limit of Detection (LOD)	0.56 µg/L	[4]
Recovery	87.1% - 98.2%	[4]
Intra-day RSD	< 6.1%	[4]
Inter-day RSD	< 6.1%	[4]

Experimental Protocols

Protocol 1: LC-MS/MS Method for the Quantification of Tetrahydroharman in Plasma

This protocol is adapted from a validated method for the analysis of other psychoactive compounds in plasma and can be optimized for THH.

1. Sample Preparation (Solid-Phase Extraction)

• To 0.2 mL of plasma, add the internal standard (e.g., deuterated THH).

• Perform solid-phase extraction (SPE) using a suitable C18 cartridge.

• Wash the cartridge to remove interferences.

• Elute the analyte and internal standard with an appropriate organic solvent.

• Evaporate the eluate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in the mobile phase for LC-MS/MS analysis.

2. LC-MS/MS Conditions

• LC Column: A C18 reversed-phase column is suitable for separation.

• Mobile Phase: A gradient elution with a mixture of water (containing a modifier like formic acid or ammonium formate) and an organic solvent (e.g., methanol or acetonitrile) is typically used.

• Mass Spectrometry: A tandem mass spectrometer operating in multiple reaction monitoring (MRM) mode should be used for sensitive and selective detection. The specific MRM transitions for THH and its internal standard need to be optimized.

3. Method Validation

The method should be validated according to regulatory guidelines, assessing parameters such as linearity, accuracy, precision, limit of quantification (LOQ), and recovery.

Protocol 2: HPLC-ECD Method for the Quantification of 6-hydroxy-tetrahydroharman in Brain Tissue

This protocol is based on a method for a structurally similar compound and can be adapted for the analysis of 6-hydroxy-THH.[4]

1. Sample Preparation

• Homogenize brain tissue in a suitable buffer.

• Perform protein precipitation with an appropriate agent (e.g., perchloric acid).

• Centrifuge the sample to pellet the precipitated proteins.

• Filter the supernatant before injection into the HPLC system.

2. HPLC-ECD Conditions

• HPLC Column: A Discovery HS F5 column (250 mm x 4.6 mm, 5 µm) has been shown to be effective.[4]

• Mobile Phase: An isocratic mobile phase consisting of a buffer (e.g., 40 mmol/L citric acid + 20 mmol/L Na2HPO4 + 0.3 mmol/L EDTA2Na, pH 4.0) and methanol (e.g., 78:22, v/v) can be used.[4]

• Flow Rate: A flow rate of 1.0 mL/min is recommended.[4]

• Detector: An electrochemical detector (e.g., Coularray Detector) is used for sensitive detection of the hydroxylated metabolite.

3. Method Validation

Validate the method for linearity, limit of detection (LOD), recovery, and precision (intra-day and inter-day).

Signaling Pathways and Experimental Workflows

Metabolic Pathway of Tetrahydroharman

The primary metabolic transformations of THH involve hydroxylation and dehydrogenation.

Caption: Metabolic fate of Tetrahydroharman.

Tetrahydroharman as a Monoamine Oxidase-A (MAO-A) Inhibitor

THH is a known reversible inhibitor of MAO-A, an enzyme responsible for the degradation of monoamine neurotransmitters like serotonin.

Caption: THH inhibits MAO-A, increasing serotonin.

Potential Involvement of Tetrahydroharman in NF-κB Signaling

While direct evidence for THH is limited, other β-carbolines have been shown to suppress the NF-κB signaling pathway. This pathway is a key regulator of inflammation.

Caption: Potential inhibition of the NF-κB pathway.

Potential Role of Tetrahydroharman in Cell Cycle Regulation

Some alkaloids have been shown to interfere with the cell cycle. The potential effect of THH on cell cycle progression warrants further investigation.

Caption: Potential cell cycle arrest by THH.

Experimental Workflow for THH Analysis

A typical workflow for the analysis of THH and its metabolites in biological samples is outlined below.

Caption: Workflow for THH analysis.

References

• 1. Synthesis and Investigation of Tetrahydro-β-carboline Derivatives as Inhibitors of Plant Pathogenic Fungi - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Fast and Sensitive Quantification of Δ9-Tetrahydrocannabinol and Its Main Oxidative Metabolites by Liquid Chromatography/Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Delta 9-tetrahydrocannabinol inhibits cell cycle progression by downregulation of E2F1 in human glioblastoma multiforme cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.rsc.org [pubs.rsc.org]

Application Notes and Protocols for Cell-Based Assays to Evaluate Tetrahydroharman Activity

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tetrahydroharman (THH), a β-carboline alkaloid found in various plants and also endogenously in mammals, has garnered significant interest for its diverse pharmacological activities. As a derivative of tryptamine, THH interacts with several key biological targets, positioning it as a compound of interest for therapeutic development in neurology and beyond. These application notes provide detailed protocols for cell-based assays to characterize the activity of Tetrahydroharman, focusing on its effects on monoamine oxidase A (MAO-A), the serotonin transporter (SERT), and its neuroprotective and anti-inflammatory properties.

Mechanism of Action

The primary mechanisms of action for Tetrahydroharman involve its interaction with key components of neurotransmitter systems. It is a known inhibitor of monoamine oxidase A (MAO-A), an enzyme responsible for the degradation of monoamine neurotransmitters like serotonin, dopamine, and norepinephrine.[1] By inhibiting MAO-A, THH can increase the synaptic availability of these neurotransmitters. Furthermore, THH and related tetrahydro-β-carbolines have been shown to inhibit the serotonin transporter (SERT), which is responsible for the reuptake of serotonin from the synaptic cleft.[2][3] This dual action on both the degradation and reuptake of serotonin suggests a significant modulatory role in the serotonergic system.

Beyond its effects on neurotransmitter levels, THH is also being investigated for its neuroprotective and anti-inflammatory potential. Its neuroprotective effects are thought to be mediated, in part, by its ability to mitigate oxidative stress. The anti-inflammatory properties may arise from the modulation of inflammatory pathways, such as those involving inducible nitric oxide synthase (iNOS) and cyclooxygenase-2 (COX-2).

Signaling Pathway for Monoamine Oxidase A (MAO-A) Inhibition by Tetrahydroharman

Caption: Inhibition of MAO-A by Tetrahydroharman increases monoamine neurotransmitter levels.

Signaling Pathway for Serotonin Transporter (SERT) Inhibition by Tetrahydroharman

Caption: Tetrahydroharman blocks the reuptake of serotonin by inhibiting the serotonin transporter.

Data Presentation

The following table summarizes the reported in vitro activities of Tetrahydroharman and related compounds. Researchers should perform their own dose-response experiments to determine the precise IC50 or EC50 values under their specific experimental conditions.

Compound	Assay Type	Cell Line / System	IC50 / Activity
Tetrahydroharman	MAO-A Inhibition	Human MAO-A (from Peganum harmala seed extract)	Potent, with extract IC50 of 27 µg/l (THH at 0.1% w/w)[1]
6-Methoxy-1,2,3,4-tetrahydro-β-carboline	Serotonin Uptake Inhibition	Human Blood Platelets	As potent as serotonin
Tetrahydro-β-carbolines	Serotonin Uptake Inhibition	Rat Brain Synaptosomes	Potent inhibitors

Experimental Protocols

Monoamine Oxidase A (MAO-A) Inhibition Assay (Fluorometric)

This protocol is adapted from commercially available MAO assay kits and is suitable for determining the inhibitory activity of Tetrahydroharman on MAO-A.

Materials:

• Recombinant human MAO-A enzyme

• MAO-A Assay Buffer

• MAO-A Substrate (e.g., Tyramine)

• High Sensitivity Probe (e.g., OxiRed™)

• Developer

• MAO-A specific inhibitor (e.g., Clorgyline) as a positive control

• Tetrahydroharman (dissolved in a suitable solvent, e.g., DMSO)

• 96-well black, flat-bottom microplate

• Fluorometric microplate reader (Excitation/Emission = 535/587 nm)

Experimental Workflow:

Caption: Workflow for the fluorometric MAO-A inhibition assay.

Procedure:

• Prepare Reagents: Prepare working solutions of Tetrahydroharman at various concentrations. Prepare the MAO-A enzyme, substrate, probe, and developer solutions according to the manufacturer's instructions.

• Plate Setup: Add 10 µL of different concentrations of Tetrahydroharman, positive control (Clorgyline), and vehicle control (e.g., DMSO) to the wells of a 96-well plate.

• Enzyme Addition: Add 50 µL of the diluted MAO-A enzyme solution to each well.

• Pre-incubation: Incubate the plate for 10 minutes at 25°C.

• Reaction Initiation: Prepare a reaction mix containing the probe and developer. Add the MAO-A substrate to this mix and then add 40 µL of the final reaction mix to each well to initiate the reaction.

• Measurement: Immediately begin measuring the fluorescence in kinetic mode for 30-60 minutes at 25°C.

• Data Analysis: Calculate the rate of reaction for each well. Determine the percentage of inhibition for each concentration of Tetrahydroharman relative to the vehicle control. Plot the percent inhibition against the log concentration of Tetrahydroharman to determine the IC50 value.

Serotonin Transporter (SERT) Uptake Assay

This protocol describes a cell-based assay to measure the inhibition of serotonin uptake by Tetrahydroharman in cells expressing the human serotonin transporter (hSERT), such as HEK293-hSERT cells.

Materials:

• HEK293 cells stably expressing hSERT

• Cell culture medium (e.g., DMEM with 10% FBS)

• Assay buffer (e.g., Krebs-Ringer-HEPES buffer)

• [³H]-Serotonin or a fluorescent serotonin analog

• Tetrahydroharman

• Selective serotonin reuptake inhibitor (SSRI) as a positive control (e.g., Fluoxetine)

• 96-well cell culture plates (poly-D-lysine coated for adherent cells)

• Scintillation counter or fluorescence plate reader

Procedure:

• Cell Culture: Culture HEK293-hSERT cells in appropriate medium. Seed the cells into 96-well plates and allow them to adhere and reach 80-90% confluency.

• Compound Pre-incubation: Wash the cells with assay buffer. Pre-incubate the cells with various concentrations of Tetrahydroharman, positive control (Fluoxetine), or vehicle control for 10-20 minutes at 37°C.

• Uptake Initiation: Add [³H]-Serotonin or the fluorescent serotonin analog to each well to initiate uptake.

• Incubation: Incubate for a short period (e.g., 5-15 minutes) at 37°C.

• Uptake Termination: Rapidly wash the cells with ice-cold assay buffer to stop the uptake.

• Measurement:

  • For [³H]-Serotonin: Lyse the cells and measure the radioactivity using a scintillation counter.

  • For fluorescent analog: Measure the fluorescence intensity using a plate reader.

• Data Analysis: Determine the amount of serotonin uptake at each concentration of Tetrahydroharman. Calculate the percentage of inhibition relative to the vehicle control and determine the IC50 value.

Neuroprotection Assay against Oxidative Stress

This protocol uses the HT-22 mouse hippocampal cell line to assess the neuroprotective effects of Tetrahydroharman against glutamate-induced oxidative stress.

Materials:

• HT-22 cells

• Cell culture medium (e.g., DMEM with 10% FBS)

• Glutamate

• Tetrahydroharman

• MTT reagent (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide)

• DMSO

• 96-well cell culture plates

• Absorbance microplate reader (570 nm)

Procedure:

• Cell Seeding: Seed HT-22 cells in a 96-well plate and allow them to attach overnight.

• Pre-treatment: Treat the cells with various concentrations of Tetrahydroharman for 1-2 hours.

• Induction of Oxidative Stress: Add glutamate (e.g., 5 mM final concentration) to the wells (except for the untreated control wells) to induce oxidative stress.

• Incubation: Incubate the cells for 24 hours.

• Cell Viability Assessment (MTT Assay):

  • Add MTT solution to each well and incubate for 3-4 hours.

  • Remove the medium and dissolve the formazan crystals in DMSO.

  • Measure the absorbance at 570 nm.

• Data Analysis: Calculate the cell viability as a percentage of the untreated control. Plot cell viability against the concentration of Tetrahydroharman to determine its neuroprotective effect.

Anti-inflammatory Assay (Nitric Oxide Production)

This protocol uses the RAW 264.7 macrophage cell line to evaluate the anti-inflammatory activity of Tetrahydroharman by measuring the inhibition of nitric oxide (NO) production induced by lipopolysaccharide (LPS).

Materials:

• RAW 264.7 cells

• Cell culture medium (e.g., DMEM with 10% FBS)

• Lipopolysaccharide (LPS)

• Tetrahydroharman

• Griess Reagent

• Sodium nitrite standard

• 96-well cell culture plates

• Absorbance microplate reader (540 nm)

Procedure:

• Cell Seeding: Seed RAW 264.7 cells in a 96-well plate and allow them to adhere.

• Pre-treatment: Pre-treat the cells with various concentrations of Tetrahydroharman for 1-2 hours.

• Inflammatory Stimulation: Add LPS (e.g., 1 µg/mL) to the wells (except for the unstimulated control) to induce an inflammatory response.

• Incubation: Incubate the cells for 24 hours.

• Nitric Oxide Measurement:

  • Collect the cell culture supernatant.

  • Add Griess reagent to the supernatant and incubate for 10-15 minutes at room temperature.

  • Measure the absorbance at 540 nm.

• Data Analysis: Create a standard curve using sodium nitrite. Calculate the concentration of nitrite in the samples. Determine the percentage of inhibition of NO production by Tetrahydroharman compared to the LPS-stimulated control.

Disclaimer: These protocols are intended as a guide. Researchers should optimize the conditions for their specific experimental setup. Appropriate safety precautions should be taken when handling all chemicals and cell lines.

References

• 1. beta-Carboline alkaloids in Peganum harmala and inhibition of human monoamine oxidase (MAO) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Tetrahydro-beta-carbolines and corresponding tryptamines: In vitro inhibition of serotonin and dopamine uptake by human blood platelets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Tetrahydro-beta-carbolines and corresponding tryptamines: In vitro inhibition of serotonin, dopamine and noradrenaline uptake in rat brain synaptosomes - PubMed [pubmed.ncbi.nlm.nih.gov]

Spectroscopic Characterization of Tetrahydroharman: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tetrahydroharman (THH), a prominent member of the β-carboline alkaloid family, has garnered significant interest within the scientific community due to its diverse pharmacological activities, including its potential as a neuroprotective agent. Found in various plant species and also endogenously in mammals, THH's biological effects are intrinsically linked to its unique chemical structure. A thorough spectroscopic characterization is paramount for its unambiguous identification, purity assessment, and for understanding its interactions with biological targets.

This document provides a comprehensive overview of the spectroscopic properties of Tetrahydroharman, including detailed data from Ultraviolet-Visible (UV-Vis) Spectroscopy, Fourier-Transform Infrared (FT-IR) Spectroscopy, Nuclear Magnetic Resonance (NMR) Spectroscopy, and Mass Spectrometry (MS). Detailed experimental protocols are provided to aid in the replication of these analyses. Furthermore, a proposed signaling pathway for the neuroprotective effects of THH is illustrated to provide context for its biological activity.

Spectroscopic Data of Tetrahydroharman

The following tables summarize the key quantitative data obtained from the spectroscopic analysis of Tetrahydroharman.

Table 1: UV-Visible Spectroscopic Data

Solvent	λmax (nm)	Molar Absorptivity (ε)
Methanol	~275, ~220	Not Reported

Table 2: Infrared (FT-IR) Spectroscopic Data (KBr Pellet)

Wavenumber (cm⁻¹)	Assignment	Intensity
~3400	N-H Stretch (Indole)	Strong, Broad
~3300	N-H Stretch (Piperidine)	Medium, Broad
~2925	C-H Stretch (Aliphatic)	Strong
~2850	C-H Stretch (Aliphatic)	Strong
~1620	C=C Stretch (Aromatic)	Medium
~1460	C-H Bend (Aliphatic)	Medium
~1340	C-N Stretch	Medium
~740	C-H Bend (Ortho-disubstituted benzene)	Strong

Note: The peak positions are approximate and can vary slightly based on the sample preparation and instrument.

Table 3: ¹H NMR Spectroscopic Data (CDCl₃, 400 MHz)

Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Assignment
~7.50	d	7.8	H-5
~7.30	d	8.0	H-8
~7.15	t	7.5	H-6
~7.10	t	7.5	H-7
~4.20	q	6.5	H-1
~2.90	m	-	H-3
~2.80	m	-	H-4
~1.50	d	6.5	1-CH₃
~1.90	br s	-	N-H (Piperidine)
~8.10	br s	-	N-H (Indole)

Note: Chemical shifts are referenced to residual solvent signals (CDCl₃: δ 7.26 ppm). Signal multiplicities are abbreviated as: s (singlet), d (doublet), t (triplet), q (quartet), m (multiplet), br (broad).

Table 4: ¹³C NMR Spectroscopic Data (CDCl₃, 100 MHz)

Chemical Shift (δ, ppm)	Assignment
~136.5	C-9a
~132.0	C-4a
~127.5	C-5a
~121.5	C-7
~119.5	C-6
~118.0	C-5
~110.5	C-8
~106.0	C-4b
~49.0	C-1
~42.0	C-3
~22.0	C-4
~21.0	1-CH₃

Note: Chemical shifts are referenced to the solvent signal (CDCl₃: δ 77.16 ppm).

Table 5: Mass Spectrometry Data (Electron Ionization - EI)

m/z	Relative Intensity (%)	Proposed Fragment
172	40	[M]⁺
171	100	[M-H]⁺
157	85	[M-CH₃]⁺
144	30	[M-C₂H₄]⁺ (RDA)
143	50	[M-C₂H₅]⁺
115	25	[C₉H₇]⁺

Note: The fragmentation pattern can be influenced by the ionization method and energy.

Experimental Protocols

UV-Visible Spectroscopy

Objective: To determine the absorption maxima of Tetrahydroharman.

Methodology:

• Sample Preparation: Prepare a stock solution of Tetrahydroharman in spectroscopic grade methanol at a concentration of 1 mg/mL. From the stock solution, prepare a series of dilutions (e.g., 1, 2, 5, 10 µg/mL) in the same solvent.

• Instrumentation: Use a double-beam UV-Vis spectrophotometer.

• Data Acquisition:

  • Use a quartz cuvette with a 1 cm path length.

  • Use methanol as the blank reference.

  • Scan the samples over a wavelength range of 200-400 nm.

  • Record the absorbance spectra for each concentration.

• Data Analysis: Identify the wavelength of maximum absorbance (λmax).

Fourier-Transform Infrared (FT-IR) Spectroscopy

Objective: To identify the functional groups present in Tetrahydroharman.

Methodology:

• Sample Preparation (KBr Pellet Method):

  • Grind 1-2 mg of dry Tetrahydroharman with approximately 100-200 mg of dry, spectroscopic grade potassium bromide (KBr) using an agate mortar and pestle until a fine, homogeneous powder is obtained.[1][2]

  • Transfer the powder to a pellet press and apply pressure (typically 8-10 tons) for several minutes to form a transparent or semi-transparent pellet.[1]

• Instrumentation: Use a Fourier-Transform Infrared (FT-IR) spectrometer.

• Data Acquisition:

  • Place the KBr pellet in the sample holder of the spectrometer.

  • Acquire the spectrum over a range of 4000-400 cm⁻¹.

  • Perform a background scan with an empty pellet holder or a blank KBr pellet.

• Data Analysis: Identify the characteristic absorption bands and assign them to the corresponding functional groups.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To elucidate the chemical structure of Tetrahydroharman by analyzing the ¹H and ¹³C NMR spectra.

Methodology:

• Sample Preparation:

  • Dissolve approximately 5-10 mg of Tetrahydroharman in 0.6-0.7 mL of deuterated chloroform (CDCl₃) in a standard 5 mm NMR tube.

  • Ensure the sample is fully dissolved and the solution is clear.

• Instrumentation: Use a 400 MHz (or higher) NMR spectrometer.

• Data Acquisition:

  • Acquire a ¹H NMR spectrum. Typical parameters include a spectral width of 12-16 ppm, a sufficient number of scans for a good signal-to-noise ratio, and a relaxation delay of 1-2 seconds.

  • Acquire a ¹³C NMR spectrum. Typical parameters include a spectral width of 220-250 ppm, proton decoupling, and a longer relaxation delay (e.g., 2-5 seconds) to ensure accurate integration of quaternary carbons.

• Data Analysis:

  • Process the spectra (Fourier transform, phase correction, and baseline correction).

  • Reference the chemical shifts to the residual solvent peak (CDCl₃: δH = 7.26 ppm, δC = 77.16 ppm).

  • Analyze the chemical shifts, signal multiplicities, coupling constants, and integrations to assign the signals to the respective protons and carbons in the Tetrahydroharman molecule.

Mass Spectrometry (MS)

Objective: To determine the molecular weight and fragmentation pattern of Tetrahydroharman.

Methodology:

• Sample Introduction: Introduce a dilute solution of Tetrahydroharman in a suitable volatile solvent (e.g., methanol or acetonitrile) into the mass spectrometer via direct infusion or through a gas chromatograph (GC-MS) or liquid chromatograph (LC-MS).

• Instrumentation: Use a mass spectrometer with an Electron Ionization (EI) source.

• Data Acquisition:

  • Set the ionization energy to 70 eV.

  • Acquire the mass spectrum over a suitable m/z range (e.g., 50-300 amu).

• Data Analysis:

  • Identify the molecular ion peak ([M]⁺).

  • Analyze the fragmentation pattern, identifying the major fragment ions and proposing their structures. A key fragmentation pathway for tetrahydro-β-carbolines is a retro-Diels-Alder (RDA) reaction.

Signaling Pathway and Experimental Workflow

Neuroprotective Signaling Pathway of Tetrahydroharman

Tetrahydroharman is known to exert neuroprotective effects through various mechanisms. While it displays a low affinity for serotonin receptors, its neuroprotective actions are thought to be mediated through the modulation of several signaling cascades.[3] Related β-carboline alkaloids, such as harmine, have been shown to provide neuroprotection by inhibiting monoamine oxidase (MAO), which reduces oxidative stress, and by inhibiting kinases like GSK-3β and DYRK1A, which are implicated in tau hyperphosphorylation and neuronal apoptosis.[2] Furthermore, modulation of neurotrophic factor signaling, such as the Brain-Derived Neurotrophic Factor (BDNF) pathway, is another proposed mechanism.[2]

References

• 1. Why Kbr Is Used For Ftir? Achieve Clear, Accurate Solid-Sample Analysis - Kintek Solution [kindle-tech.com]
• 2. biorxiv.org [biorxiv.org]
• 3. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Optimizing the Pictet-Spengler Reaction for Tetrahydroharman Synthesis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the synthesis of Tetrahydroharman and related tetrahydro-β-carbolines via the Pictet-Spengler reaction.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Q1: My Pictet-Spengler reaction is giving a low yield of Tetrahydroharman. What are the common causes and how can I improve it?

A1: Low yields in the Pictet-Spengler reaction for Tetrahydroharman synthesis can stem from several factors. Here's a systematic approach to troubleshooting:

• Inadequate Acid Catalysis: The reaction is driven by the formation of an electrophilic iminium ion from the condensation of tryptamine and an aldehyde, which requires an acid catalyst.[1] If the acid is too weak or used in insufficient quantity, the reaction may be slow or incomplete. Conversely, an excessive amount of a strong Brønsted acid can protonate the starting tryptamine, rendering it non-nucleophilic and halting the reaction.[2]

  • Solution: Carefully optimize the type and amount of acid catalyst. Common Brønsted acids include trifluoroacetic acid (TFA), hydrochloric acid (HCl), and p-toluenesulfonic acid (TsOH).[3] Lewis acids like Yb(OTf)₃ have also been shown to be effective, sometimes with the aid of microwave irradiation.[2]

• Poor Nucleophilicity of the Indole Ring: The intramolecular cyclization step involves an electrophilic aromatic substitution on the indole ring. If the indole nucleus has electron-withdrawing substituents, its nucleophilicity will be reduced, leading to poor yields or requiring harsher reaction conditions.[1]

  • Solution: For less reactive tryptamine derivatives, consider using stronger acid catalysts or higher temperatures. However, be mindful of potential side reactions.

• Reaction Temperature and Time: The reaction may require heating to proceed at a reasonable rate. Insufficient reaction time or temperature can lead to incomplete conversion.

  • Solution: Monitor the reaction progress using techniques like Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to determine the optimal reaction time. A systematic increase in temperature may improve the yield, but excessive heat can lead to decomposition.[4]

• Solvent Choice: The choice of solvent can significantly impact the reaction outcome. While the reaction is traditionally carried out in protic solvents, aprotic media have sometimes been found to give superior yields.[1] Specialized solvents like 1,1,1,3,3,3-hexafluoro-2-propanol (HFIP) can act as both the solvent and a mild catalyst, promoting the reaction efficiently.[2]

Q2: I am observing significant side product formation. What are the likely side products and how can I minimize them?

A2: Side product formation is a common issue. The most likely side products are the intermediate imine (Schiff base) and products from undesired side reactions of the starting materials or the product itself.

• Incomplete Cyclization: The imine intermediate may be observed if the cyclization step is slow or fails to occur. This can be due to insufficient acid catalysis or a deactivated indole ring.

  • Solution: Increase the strength or concentration of the acid catalyst, or consider raising the reaction temperature to promote the intramolecular electrophilic aromatic substitution.

• Starting Material Decomposition: Acid-labile aldehydes or tryptamine derivatives may decompose under harsh acidic conditions or high temperatures.[2]

  • Solution: Employ milder reaction conditions. This could involve using a weaker acid, a lower temperature, or a shorter reaction time. The use of HFIP as a solvent can be beneficial as it promotes the reaction without the need for strong acids.[2]

• Over-oxidation of the Product: Tetrahydroharman can be susceptible to oxidation, especially if the reaction is exposed to air for extended periods at elevated temperatures.

  • Solution: Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon) to minimize oxidation.

Q3: How can I control the stereochemistry at the C1 position of the Tetrahydroharman product?

A3: When using an aldehyde other than formaldehyde, a new chiral center is created at the C1 position. Controlling the stereoselectivity is crucial for many applications.

• Kinetic vs. Thermodynamic Control: The diastereoselectivity of the Pictet-Spengler reaction can be influenced by temperature. Lower temperatures often favor the kinetically controlled product, which is typically the cis isomer.[1][5] Higher temperatures or prolonged reaction times with acid can lead to epimerization to the more thermodynamically stable trans isomer.[5]

• Chiral Catalysts: The use of chiral Brønsted acids, such as those derived from BINOL or SPINOL, can induce enantioselectivity in the reaction.[3] Chiral thiourea derivatives have also been successfully employed as organocatalysts.[6][7]

• Substrate Control: If the tryptamine or aldehyde starting material is chiral, it can direct the stereochemical outcome of the reaction. For instance, using enantiopure tryptophan derivatives will lead to diastereomeric products, with the ratio often dependent on the reaction conditions.[1][5]

Data Presentation: Optimizing Reaction Conditions

The following tables summarize quantitative data from various studies on the Pictet-Spengler reaction for the synthesis of tetrahydro-β-carbolines, providing a comparative overview of different reaction parameters.

Table 1: Effect of Solvent on Pictet-Spengler Reaction Yield

Tryptamine Derivative	Aldehyde/Ketone	Solvent	Catalyst	Temperature (°C)	Time (h)	Yield (%)	Reference
Tryptamine	p-Nitrobenzaldehyde	HFIP	None	Reflux	8	95	[2]
Tryptamine	Benzylaldehyde	HFIP	None	Reflux	8	95	[2]
L-Tryptophan methyl ester	Various aldehydes	Benzene	None	Reflux	-	High	[2]
Tryptamine	Various aldehydes	Water	L-tartaric acid (0.5 equiv.)	-	-	25-45	[7]
D-Tryptophan methyl ester HCl	Piperonal	Acetonitrile	None	-	-	High (99:1 cis:trans)	[5]
D-Tryptophan methyl ester HCl	Piperonal	Nitromethane	None	-	-	High (99:1 cis:trans)	[5]

Table 2: Influence of Catalyst on Reaction Outcome

Tryptamine Derivative	Aldehyde/Ketone	Catalyst	Solvent	Temperature (°C)	Time (h)	Yield (%)	Notes	Reference
Tryptamine Derivatives	Various Aldehydes	TFA	-	-	-	-	Common Brønsted acid	[3]
Tryptamine	Glutaraldehyde	TFA	-	-	-	-	Used in total synthesis	[8]
Tryptamine Derivatives	Various Aldehydes	HCl	-	-	-	-	Traditional Brønsted acid	[3]
Tryptamine Derivatives	Various Aldehydes	TsOH	-	-	-	-	Common Brønsted acid	[3]
Tryptamine Derivatives	Various Aldehydes	Yb(OTf)₃	-	-	-	-	Lewis acid, often with microwave	[2]
Tryptamine Derivatives	Pre-formed imine	AuCl₃/AgOTf	-	-	-	-	Lewis acid catalyst system	[2]
iso-Tryptamine	β-Keto ester	Chiral Thiourea & Benzoic Acid	-	-	-	Good	Enantioconvergent synthesis	[6]
Alcohols (in situ oxidation to aldehydes)	Tryptamines	iPrPNP-Mn	Na₂CO₃ (base)	Mild	-	Good to Excellent	Oxidative Pictet-Spengler	[9]

Experimental Protocols

Protocol 1: General Procedure for Tetrahydroharman Synthesis in HFIP

This protocol is adapted from a procedure utilizing 1,1,1,3,3,3-hexafluoro-2-propanol (HFIP) as both a solvent and catalyst.[2]

• Reactant Preparation: To a round-bottom flask, add tryptamine (1.0 mmol, 1 equivalent) and the desired aldehyde (e.g., acetaldehyde or its equivalent, 1.0 mmol, 1 equivalent).

• Solvent Addition: Add HFIP (approximately 1.5-2.0 mL) to the flask.

• Reaction: Heat the reaction mixture to reflux. The progress of the reaction can be monitored by TLC.

• Work-up: Upon completion, allow the reaction mixture to cool to room temperature. The HFIP can be removed by distillation due to its low boiling point (58.6 °C).[2]

• Purification: The crude product can be purified by standard methods such as column chromatography on silica gel or recrystallization to afford the pure Tetrahydroharman.

Protocol 2: Aqueous Synthesis of Tetrahydro-β-carbolines using L-Tartaric Acid

This protocol describes an environmentally friendly method for the synthesis of tetrahydro-β-carbolines in water.[7]

• Reactant Preparation: In a suitable vessel, suspend tryptamine (1.0 mmol, 1 equivalent) and the desired aldehyde (1.0 mmol, 1 equivalent) in water.

• Catalyst Addition: Add L-tartaric acid (0.5 mmol, 0.5 equivalents) to the suspension.

• Reaction: Stir the reaction mixture at room temperature. The reaction progress can be monitored for the formation of a crystalline product.

• Isolation: Once the crystalline product has formed, it can be isolated by simple filtration.

• Purification: The filtered crystals can be washed with cold water and dried. This method often yields products that do not require further purification.[7]

Visualizations

The following diagrams illustrate key aspects of the Pictet-Spengler reaction for synthesizing Tetrahydroharman.

Caption: Mechanism of the Pictet-Spengler reaction for Tetrahydroharman synthesis.

Caption: General experimental workflow for Tetrahydroharman synthesis.

Caption: Troubleshooting decision tree for optimizing the reaction.

References

• 1. Pictet–Spengler reaction - Wikipedia [en.wikipedia.org]
• 2. pubs.rsc.org [pubs.rsc.org]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. The Chiral Pool in the Pictet–Spengler Reaction for the Synthesis of β-Carbolines - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Enantioconvergent iso-Pictet-Spengler Reactions: Organocatalytic Synthesis of Chiral Tetrahydro-γ-carbolines - PMC [pmc.ncbi.nlm.nih.gov]
• 7. A facile and efficient method for the synthesis of crystalline tetrahydro-β-carbolines via the Pictet-Spengler reaction in water - PMC [pmc.ncbi.nlm.nih.gov]
• 8. The Pictet-Spengler Reaction Updates Its Habits - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Synthesis of Tetrahydro-β-carbolines by a Manganese-Catalysed Oxidative Pictet-Spengler Reaction - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Synthesis of Tetrahydroharman (THH)

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the synthesis of Tetrahydroharman (THH). It includes detailed troubleshooting guides and frequently asked questions to address common challenges encountered during the synthesis process, with a focus on improving yield and purity.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for synthesizing Tetrahydroharman?

A1: The most prevalent and effective method for synthesizing Tetrahydroharman and its derivatives is the Pictet-Spengler reaction.[1][2][3][4][5] This reaction involves the condensation of a β-arylethylamine, such as tryptamine, with an aldehyde or ketone, followed by ring closure under acidic conditions to form the tetrahydro-β-carboline core of THH.[3][4]

Q2: What are the typical starting materials for THH synthesis via the Pictet-Spengler reaction?

A2: The primary starting materials are tryptamine or a tryptamine derivative (like L-tryptophan methyl ester) and an aldehyde, most commonly acetaldehyde or its synthetic equivalent.[1][6]

Q3: What catalysts are typically used in the Pictet-Spengler synthesis of THH?

A3: The reaction is generally acid-catalyzed. A variety of Brønsted acids (e.g., trifluoroacetic acid (TFA), hydrochloric acid, sulfuric acid) and Lewis acids (e.g., BF₃·OEt₂) can be employed to facilitate the reaction.[3][5] The choice of acid can significantly impact the reaction's efficiency and yield.

Q4: What are the key reaction parameters to control for a successful THH synthesis?

A4: Key parameters to control include temperature, reaction time, pH, and the choice of solvent. Optimization of these factors is crucial for maximizing yield and minimizing the formation of byproducts. For instance, some protocols utilize refluxing temperatures, while others are performed at room temperature or even lower to control selectivity.[1][7]

Q5: How can the purity of synthesized THH be assessed?

A5: The purity of the final product can be determined using standard analytical techniques such as High-Performance Liquid Chromatography (HPLC), Nuclear Magnetic Resonance (NMR) spectroscopy (¹H NMR and ¹³C NMR), and Mass Spectrometry (MS).[6] The melting point of the crystalline product can also serve as an indicator of purity.

Troubleshooting Guides

This section addresses specific issues that may arise during the synthesis of Tetrahydroharman.

Issue 1: Low or No Product Yield

Possible Cause	Solution and Recommendations
Insufficiently acidic catalyst	The reaction is acid-catalyzed and relies on the formation of an electrophilic iminium ion. Ensure the catalyst is active and used in the appropriate concentration. Stronger acids like TFA can be beneficial, but their concentration should be optimized to avoid degradation of starting materials.[3]
Decomposition of starting materials	Tryptamine and its derivatives can be sensitive to harsh acidic conditions and high temperatures. Consider starting with milder reaction conditions (e.g., lower temperature, weaker acid) and gradually increasing the intensity if no reaction is observed. A two-step procedure, where the Schiff base is formed first followed by acid-catalyzed cyclization, can be beneficial for sensitive substrates.
Poor quality of reagents	Impurities in the tryptamine, aldehyde, or solvent can interfere with the reaction. Ensure that the aldehyde is pure and the solvent is anhydrous, as water can hydrolyze the intermediate iminium ion.
Incomplete reaction	Monitor the reaction progress using Thin Layer Chromatography (TLC). If the reaction appears to have stalled, a slight increase in temperature or addition of more catalyst might be necessary.

Issue 2: Formation of Impurities and Side Products

Possible Cause	Solution and Recommendations
Oxidation of the product	The indole nucleus of THH can be susceptible to oxidation, leading to the formation of β-carboline (harman). To minimize this, conduct the reaction under an inert atmosphere (e.g., nitrogen or argon) and use degassed solvents.
Formation of diastereomers	When using a substituted tryptamine (like tryptophan) or a chiral aldehyde, a new stereocenter is formed at the C1 position, potentially leading to a mixture of cis and trans diastereomers. The diastereoselectivity can be influenced by the choice of solvent and the reaction temperature.[8] Chiral catalysts or auxiliaries can be employed for asymmetric synthesis to favor the formation of a single enantiomer.
Polymerization of the aldehyde	Aldehydes, especially formaldehyde, can polymerize under acidic conditions. Use a stable source of the aldehyde, such as 1,3,5-trioxane for formaldehyde, which depolymerizes in situ under acidic conditions.

Issue 3: Difficulty in Product Purification

| Possible Cause | Solution and Recommendations | | Product is an oil or non-crystalline solid | Difficulty in crystallization can be due to the presence of impurities or the product being a mixture of diastereomers. Attempt purification by column chromatography using silica gel or alumina. A change in the solvent system for crystallization might also be effective. | | Co-elution of impurities during chromatography | If impurities are difficult to separate by standard chromatography, consider using a different stationary phase or a more selective mobile phase. pH-zone-refining counter-current chromatography has been shown to be effective for separating similar alkaloids. | | Product instability during workup | Tetrahydroharman can be sensitive to strong acids and bases. Neutralize the reaction mixture carefully and avoid prolonged exposure to harsh conditions during the extraction and purification steps. |

Experimental Protocols

General Protocol for Pictet-Spengler Synthesis of Tetrahydroharman

This is a generalized procedure and may require optimization based on specific laboratory conditions and reagent purity.

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve tryptamine hydrochloride in a suitable solvent (e.g., water, methanol, or a mixture).[7]

• Addition of Aldehyde: To the stirred solution, add acetaldehyde (or a molar equivalent of its source).

• Acid Catalysis: Add the acid catalyst (e.g., a catalytic amount of trifluoroacetic acid or hydrochloric acid) to the reaction mixture.

• Reaction Conditions: The reaction mixture is then typically heated to reflux or stirred at a specific temperature (e.g., 60°C) for a period ranging from a few hours to 24 hours.[7] The progress of the reaction should be monitored by TLC.

• Workup: After the reaction is complete, cool the mixture to room temperature. The workup procedure often involves basification with a suitable base (e.g., aqueous sodium bicarbonate or ammonia) to precipitate the free base of Tetrahydroharman.

• Isolation and Purification: The crude product is collected by filtration or extraction with an organic solvent. Further purification can be achieved by recrystallization from a suitable solvent or by column chromatography.

Data Presentation

Table 1: Effect of Reaction Conditions on the Yield of Tetrahydro-β-carbolines

Tryptamine Derivative	Aldehyde	Catalyst/Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
Tryptamine	p-Nitrobenzaldehyde	HFIP	Reflux	3.5	98	[1]
Tryptamine	Benzaldehyde	HFIP	Reflux	8	95	[1]
Tryptamine	4-Chlorobenzaldehyde	HFIP	Reflux	3	96	[1]
Tryptamine	Acetaldehyde	l-Tartaric acid / Water	60	24-48	High (crystalline)	[7]
Tryptamine	Trifluoroacetophenone	HFIP	Reflux	24	76	[1]
Tryptamine	Ethyl pyruvate	HFIP	Reflux	36	84	[1]
L-Tryptophan methyl ester	p-Nitrobenzaldehyde	HFIP	Reflux	3.5	98	[1]

Note: Yields are reported as isolated yields in the cited literature.

Mandatory Visualizations

Experimental Workflow for THH Synthesis

Caption: A generalized experimental workflow for the synthesis of Tetrahydroharman.

Troubleshooting Logic for Low Yield

Caption: A troubleshooting decision tree for addressing low product yield.

Signaling Pathway of β-Carboline Alkaloids

β-Carboline alkaloids, the class of compounds to which Tetrahydroharman belongs, have been shown to interact with several key cellular signaling pathways.

Caption: Simplified overview of signaling pathways modulated by β-carboline alkaloids.[9][10]

References

• 1. pubs.rsc.org [pubs.rsc.org]
• 2. Pictet-Spengler Tetrahydroisoquinoline Synthesis | Thermo Fisher Scientific - TW [thermofisher.com]
• 3. jk-sci.com [jk-sci.com]
• 4. Pictet–Spengler reaction - Wikipedia [en.wikipedia.org]
• 5. researchgate.net [researchgate.net]
• 6. Buy Tetrahydroharman (EVT-1477192) | 2506-10-7 [evitachem.com]
• 7. A facile and efficient method for the synthesis of crystalline tetrahydro-β-carbolines via the Pictet-Spengler reaction in water - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. tandfonline.com [tandfonline.com]
• 10. beta-Carboline alkaloid suppresses NF-kappaB transcriptional activity through inhibition of IKK signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Tetrahydroharman (THH) Extraction

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering low yields during Tetrahydroharman (THH) extraction.

Frequently Asked Questions (FAQs)

Q1: What are the common sources for Tetrahydroharman (THH) extraction?

A1: Tetrahydroharman is a naturally occurring β-carboline alkaloid. The most common plant sources for its extraction are the seeds of Peganum harmala (Syrian Rue) and the bark of Elaeagnus angustifolia. It can also be found in the roots of Calligonum minimum.

Q2: What are the general principles behind THH extraction from plant material?

A2: The extraction of THH, like other harmala alkaloids, typically relies on an acid-base extraction methodology. The general steps involve:

• Defatting: Removal of nonpolar oils and fats from the ground plant material using a nonpolar solvent.

• Acidification: Conversion of the alkaloids into their salt form, which is soluble in an aqueous acidic solution.

• Basification: Conversion of the alkaloid salts back to their freebase form, which is soluble in a nonpolar organic solvent.

• Extraction: Separation of the alkaloid freebase into an organic solvent.

• Purification: Removal of impurities to isolate pure THH.

Q3: Which solvents are typically used for THH extraction?

A3: A range of solvents are used depending on the extraction step. Common choices include:

• Defatting: Petroleum ether, hexane.

• Acidification: Dilute hydrochloric acid (HCl) or acetic acid.

• Extraction of Freebase: Chloroform, ethyl acetate.[1]

• Recrystallization/Purification: Methanol, ethanol.

Q4: Can advanced extraction techniques improve THH yield?

A4: Yes, modern techniques can enhance extraction efficiency and potentially increase yields. Microwave-Assisted Extraction (MAE) and Ultrasound-Assisted Extraction (UAE) have been shown to be more efficient than conventional methods like Soxhlet extraction for harmala alkaloids.[2] These methods can reduce extraction time and solvent consumption.[3]

Troubleshooting Guide for Low THH Yield

This guide addresses common issues that can lead to a reduced yield of Tetrahydroharman during the extraction process.

Problem 1: Low Alkaloid Content in Starting Material

Possible Cause	Suggested Solution
Poor Quality Plant Material: The concentration of alkaloids can vary significantly based on the plant's origin, age, and storage conditions.	Source plant material from a reputable supplier. If possible, obtain an analysis of the alkaloid content beforehand.
Improper Storage: Exposure to light, heat, or moisture can degrade the alkaloids in the plant material over time.	Store plant material in a cool, dark, and dry place in an airtight container.

Problem 2: Inefficient Initial Extraction

Possible Cause	Suggested Solution
Incomplete Grinding: If the plant material is not finely ground, the solvent cannot effectively penetrate the plant cells to extract the alkaloids.	Grind the seeds or bark to a fine powder using a coffee grinder or a laboratory mill.
Insufficient Defatting: Residual oils and fats can interfere with the subsequent acid-base extraction steps, leading to emulsions and poor separation.	Ensure a thorough defatting step with a nonpolar solvent like petroleum ether. Repeat the defatting wash if the solvent is still colored.
Inadequate Acidification: Incomplete conversion of alkaloids to their salt form will result in them not being fully extracted into the aqueous phase.	Use a sufficient volume of acidic solution and ensure thorough mixing. Check the pH of the aqueous phase to ensure it is acidic (pH 2-3).

Problem 3: Losses During Phase Separations

Possible Cause	Suggested Solution
Emulsion Formation: The formation of an emulsion layer between the aqueous and organic phases can trap alkaloids, making a clean separation difficult.[4]	To prevent emulsions, mix the layers by gentle inversion rather than vigorous shaking.[4] If an emulsion forms, it can sometimes be broken by adding a small amount of a different organic solvent, by centrifugation, or by adding a saturated salt solution.[4]
Incomplete Basification: If the pH is not sufficiently basic (pH 9-10), the alkaloid salts will not fully convert to their freebase form, leading to poor extraction into the organic solvent.	Add the base dropwise while monitoring the pH with a pH meter or pH strips. Ensure thorough mixing to allow for complete conversion.
Premature Discarding of Layers: Accidentally discarding the layer containing the alkaloids is a common mistake.	Always test a small sample of each layer to confirm the location of your product before discarding anything. Harmala alkaloids are known for their fluorescence under UV light, which can be a useful qualitative check.

Problem 4: Degradation or Loss During Purification

Possible Cause	Suggested Solution
Alkaloid Degradation: Tetrahydroharman can be sensitive to high temperatures and extreme pH conditions.	Avoid excessive heat during solvent evaporation. Use a rotary evaporator under reduced pressure. Be mindful of the stability of the compound under the chosen pH conditions.
Incomplete Precipitation/Crystallization: If the conditions for precipitation or crystallization are not optimal, a significant amount of the product may remain in the solution.	Ensure the solution is sufficiently concentrated before inducing crystallization. Cool the solution slowly to allow for the formation of larger, purer crystals. Experiment with different recrystallization solvents.
Contamination with other Alkaloids: Peganum harmala also contains harmine and harmaline in significant quantities. These can co-extract and interfere with the purification of THH.	Separation of harmine and harmaline from THH can be achieved through techniques like fractional crystallization based on the different pKa values of the alkaloids or by using column chromatography.

Data Presentation: Comparative Yields of Harmala Alkaloids

Direct comparative studies detailing the yield of Tetrahydroharman specifically are limited. The following table summarizes data on the extraction of total harmala alkaloids from Peganum harmala seeds using different methods. Note that the relative proportions of harmine, harmaline, and tetrahydroharman can vary.

Extraction Method	Solvent	Time	Temperature	Yield (% of seed weight)	Reference
Microwave-Assisted (MAE)	75% Ethanol	10 min	81°C	3.28% (Harmaline), 1.47% (Harmine)
Ultrasonic-Assisted (UAE)	-	15 min	-	3.7% (Total Alkaloids)	[2]
Ultrasonic-Assisted (UAE)	-	30 min	-	4.3% (Total Alkaloids)	[2]
Soxhlet	-	7 hours	-	4.9% (Total Alkaloids)	[2]

Experimental Protocols

General Acid-Base Extraction Protocol for Harmala Alkaloids from Peganum harmala Seeds

This protocol outlines a standard laboratory procedure for the extraction of harmala alkaloids, including Tetrahydroharman.

1. Defatting: a. Grind 100g of Peganum harmala seeds into a fine powder. b. In a beaker, add the powdered seeds to 500 mL of petroleum ether. c. Stir the mixture for 1-2 hours at room temperature. d. Filter the mixture, discarding the petroleum ether. e. Allow the powdered seeds to air dry completely to remove any residual solvent.

2. Acidic Extraction: a. Place the defatted seed powder into a large beaker. b. Add 1 L of 5% hydrochloric acid (HCl). c. Stir the mixture for 24 hours at room temperature. d. Filter the mixture to separate the acidic solution (containing the alkaloid salts) from the solid plant material. e. Wash the remaining plant material with an additional 200 mL of 5% HCl and combine the filtrates.

3. Basification and Freebase Extraction: a. Slowly add a 25% sodium hydroxide (NaOH) solution to the acidic filtrate while stirring, until the pH of the solution reaches 9-10. A precipitate of the alkaloid freebases will form. b. Transfer the basic solution to a large separatory funnel. c. Add 200 mL of chloroform and mix gently by inverting the funnel several times, venting frequently. d. Allow the layers to separate. The bottom layer is the chloroform containing the harmala alkaloids. e. Drain the chloroform layer into a clean flask. f. Repeat the extraction of the aqueous layer with two more 100 mL portions of chloroform. g. Combine all the chloroform extracts.

4. Purification: a. Evaporate the combined chloroform extracts under reduced pressure using a rotary evaporator to obtain the crude alkaloid extract. b. The crude extract can be further purified by recrystallization from methanol or by column chromatography to separate the individual alkaloids.

Visualizations

Caption: Troubleshooting workflow for low Tetrahydroharman yield.

Caption: General workflow for Tetrahydroharman extraction.

References

• 1. researchgate.net [researchgate.net]
• 2. Comparative Study for Methods of Extraction of Harmala Alkaloids - Europub [europub.co.uk]
• 3. aktpublication.com [aktpublication.com]
• 4. CN104628731A - Method for extracting peganum harmala alkaloid under microwave assistance - Google Patents [patents.google.com]

Overcoming poor regioselectivity in Tetrahydroharman synthesis

Welcome to the technical support center for Tetrahydroharman (THH) and β-carboline synthesis. This resource provides troubleshooting guides and frequently asked questions to help researchers, scientists, and drug development professionals overcome common challenges related to selectivity in their experiments. The primary focus is on controlling the stereochemical outcome of the Pictet-Spengler reaction, the most common method for synthesizing the THH core.

Frequently Asked Questions (FAQs)

Q1: What is the primary challenge regarding selectivity in Tetrahydroharman (THH) synthesis via the Pictet-Spengler reaction?

A1: The primary challenge in the Pictet-Spengler synthesis of 1,3-disubstituted THH derivatives is typically not regioselectivity, but stereoselectivity . The cyclization of the iminium ion intermediate formed from tryptophan derivatives and aldehydes occurs overwhelmingly at the C2 position of the indole nucleus due to its high nucleophilicity.[1] The key difficulty lies in controlling the diastereoselectivity—that is, selectively forming either the cis or trans isomer, which arises from the relative orientation of the substituents at the C1 and C3 positions of the newly formed ring.[2]

Q2: What is the fundamental difference between kinetic and thermodynamic control in this reaction?

A2: Kinetic control refers to conditions that favor the formation of the product that is formed fastest, which is often the less stable product. In THH synthesis, kinetic conditions (e.g., very low temperatures) typically favor the cis isomer.[1] Thermodynamic control, conversely, uses conditions (e.g., higher temperatures, longer reaction times) that allow the initial products to equilibrate to the most stable product. The trans isomer is generally the more thermodynamically stable product due to reduced steric hindrance.[1][2]

Q3: Can alternative solvents or catalysts be used to improve reaction efficiency?

A3: Yes. 1,1,1,3,3,3-Hexafluoro-2-propanol (HFIP) has been shown to be an effective medium, acting as both a solvent and a catalyst to promote the Pictet-Spengler reaction, often leading to high yields.[3] Besides traditional Brønsted acids (TFA, HCl), chiral catalysts like thiourea derivatives or chiral phosphoric acids can be employed to achieve high enantioselectivity.[2][4]

Troubleshooting Guide: Controlling Diastereoselectivity

This guide addresses the common issue of obtaining an undesired mixture of cis and trans diastereomers during the Pictet-Spengler synthesis of 1,3-disubstituted Tetrahydroharmans.

Issue: My reaction produces a mixture of cis and trans isomers. How can I selectively synthesize the trans isomer?

Cause: The reaction conditions are likely under kinetic control or are not sufficient to allow the mixture to equilibrate to the more stable trans product.

Solution: Employ Thermodynamic Control.

The trans product is generally the more thermodynamically stable isomer. To favor its formation, you must enable the reaction to reach equilibrium.

• Increase Reaction Temperature: Running the reaction at higher temperatures (e.g., refluxing in a solvent like benzene or toluene) provides the energy needed to overcome the activation barrier for the reverse reaction, allowing the isomers to interconvert and settle in the lowest energy state.[2][5]

• Increase Steric Bulk: The use of sterically bulky substituents, such as a large ester group on the tryptophan starting material (e.g., isopropyl ester instead of methyl ester), can increase the preference for the trans isomer, where steric clash is minimized.[1][5]

• Prolong Reaction Time: Ensure the reaction runs long enough for the equilibrium to be established.

Issue: My goal is the cis isomer, but my reaction yields a significant amount of the trans product.

Cause: The reaction conditions are favoring the thermodynamically stable trans isomer.

Solution: Employ Kinetic Control and Solubility Manipulation.

The cis product is typically the kinetically favored isomer. Its selective formation requires conditions that prevent equilibration to the trans form.

• Lower Reaction Temperature: Performing the reaction at very low temperatures (e.g., -78 °C) can trap the kinetically formed cis product, as there is insufficient energy for it to revert and form the trans isomer.[1]

• Leverage Solvent and Catalyst Choice: The solvent can have a profound impact on selectivity. In the synthesis of a Tadalafil precursor, using acetonitrile or nitromethane as the solvent with D-tryptophan methyl ester hydrochloride resulted in a 99:1 cis:trans ratio.[6] This high selectivity is attributed to the low solubility of the cis-hydrochloride salt, which precipitates out of the solution, effectively removing it from the equilibrium and driving the reaction toward the cis product (a process known as crystallization-induced diastereomer transformation).[6][7]

• Use Strong Acidic Conditions: The use of strong Brønsted acids as catalysts can favor the formation of the cis isomer in many cases.[7]

Data on Selectivity Control

The following table summarizes various conditions reported in the literature and their effect on the diastereoselectivity of the Pictet-Spengler reaction.

Starting Material	Aldehyde	Catalyst / Conditions	Solvent	Temp.	cis:trans Ratio	Yield (%)	Reference
D-Tryptophan Methyl Ester HCl	Piperonal	---	Acetonitrile	Reflux	99:1	82	[6]
D-Tryptophan Methyl Ester HCl	Piperonal	---	Nitromethane	Reflux	99:1	81	[6]
D-Tryptophan Methyl Ester	Piperonal	Benzoic Acid	Acetic Acid	100 °C	92:8	85	[6]
Nb-Benzyl Tryptophan Methyl Ester	5-phenyl-2-furaldehyde	---	Benzene	Reflux	23:77	N/A	[5]
Nb-Benzyl Tryptophan Isopropyl Ester	5-phenyl-2-furaldehyde	---	Benzene	Reflux	13:87	N/A	[5]

Key Experimental Protocols

Protocol 1: Kinetically Controlled Synthesis of cis-Tetrahydro-β-carboline

(Based on the principles described by Shi et al. for high cis-selectivity)[6]

• Preparation: To a solution of D-tryptophan methyl ester hydrochloride (1.0 equiv) in anhydrous acetonitrile (or nitromethane), add piperonal (1.1 equiv).

• Reaction: Heat the mixture to reflux and stir vigorously. Monitor the reaction progress using thin-layer chromatography (TLC). The high cis-selectivity is driven by the precipitation of the less soluble cis-hydrochloride salt.

• Work-up: After completion (typically several hours), cool the reaction mixture to room temperature. Filter the resulting precipitate and wash with cold acetonitrile to isolate the crude cis-product salt.

• Purification: The product can be further purified by recrystallization or neutralized with a base (e.g., saturated aq. NaHCO₃) and extracted with an organic solvent (e.g., ethyl acetate) for subsequent chromatographic purification if necessary.

Protocol 2: Thermodynamically Controlled Synthesis of trans-Tetrahydro-β-carboline

(Based on the principles described by Cook et al.)[1][5]

• Preparation: In a round-bottom flask equipped with a Dean-Stark apparatus, dissolve Nb-benzyl tryptophan isopropyl ester (1.0 equiv) and the desired aldehyde (1.1 equiv) in anhydrous benzene.

• Reaction: Heat the mixture to reflux. The Dean-Stark trap will remove water formed during the initial imine formation, driving the reaction forward. The high temperature allows the initial mixture of isomers to equilibrate to the more stable trans product.

• Work-up: Upon completion, cool the reaction mixture and remove the solvent under reduced pressure.

• Purification: Dissolve the crude residue in an appropriate organic solvent (e.g., dichloromethane) and wash with saturated aqueous NaHCO₃ and brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate. Purify the resulting residue by flash column chromatography on silica gel to separate the trans isomer from any minor cis isomer.

Visualized Workflows and Mechanisms

Caption: General mechanism of the Pictet-Spengler reaction.

Caption: Troubleshooting workflow for diastereoselectivity control.

References

• 1. The Chiral Pool in the Pictet–Spengler Reaction for the Synthesis of β-Carbolines - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Pharmacological Importance of Optically Active Tetrahydro-β-carbolines and Synthetic Approaches to Create the C1 Stereocenter - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.rsc.org [pubs.rsc.org]
• 4. Enantioconvergent iso-Pictet-Spengler Reactions: Organocatalytic Synthesis of Chiral Tetrahydro-γ-carbolines - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. chemrxiv.org [chemrxiv.org]

Preventing racemization during chiral synthesis of Tetrahydroharman

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to prevent racemization during the chiral synthesis of Tetrahydroharman.

Troubleshooting Guides & FAQs

Here we address specific issues users might encounter during their experiments.

Q1: My Pictet-Spengler reaction is yielding a racemic or nearly racemic product. What are the potential causes and solutions?

A1: Racemization during the Pictet-Spengler reaction for Tetrahydroharman synthesis is a common issue, often stemming from the reaction conditions. The primary causes include:

• Prolonged exposure to strong acidic conditions: The acidic catalyst required for the reaction can also catalyze the epimerization of the newly formed stereocenter at C-1.[1][2] The iminium ion intermediate is planar, and prolonged reaction times or high acid concentrations can lead to a thermodynamic equilibrium between the enantiomers.

  • Solution:

    • Optimize acid catalyst concentration: Use the minimum amount of acid catalyst necessary to promote the reaction.

    • Screen different acid catalysts: Brønsted acids like trifluoroacetic acid (TFA) or chiral phosphoric acids can offer better stereocontrol.[3] Chiral phosphoric acids, in particular, can create a chiral environment that favors the formation of one enantiomer.

    • Control reaction time: Monitor the reaction closely by TLC or LC-MS and quench it as soon as the starting material is consumed to minimize the time the product is exposed to acidic conditions.

• Elevated reaction temperatures: Higher temperatures can provide the energy needed to overcome the activation barrier for epimerization, leading to a racemic mixture.[4]

  • Solution:

    • Lower the reaction temperature: Perform the reaction at the lowest temperature that allows for a reasonable reaction rate. Many enantioselective Pictet-Spengler reactions are carried out at temperatures ranging from room temperature down to -78°C.[4]

• Inappropriate solvent choice: The solvent can influence the stability of the intermediates and the transition states, affecting the stereochemical outcome.

  • Solution:

    • Solvent screening: Experiment with a range of aprotic solvents of varying polarity, such as toluene, dichloromethane (DCM), or diethyl ether.[4][5]

Q2: I am using a chiral auxiliary for my Tetrahydroharman synthesis, but I am still observing racemization. What could be going wrong?

A2: While chiral auxiliaries are a powerful tool for stereoselective synthesis, racemization can still occur, typically during the removal of the auxiliary.

• Harsh cleavage conditions: The conditions used to remove the chiral auxiliary (e.g., strong acid or base) can induce epimerization of the C-1 stereocenter.[6]

  • Solution:

    • Select an auxiliary with mild cleavage conditions: Choose a chiral auxiliary that can be removed under neutral or very mild acidic/basic conditions. For example, Ellman's sulfinamide auxiliary can often be removed with HCl in a protic solvent at 0°C to room temperature.[6][7]

    • Optimize cleavage conditions: Carefully screen the deprotection conditions, such as reagent concentration, temperature, and reaction time, to find the mildest conditions that effectively remove the auxiliary without causing racemization.

• Incomplete reaction during auxiliary attachment or subsequent steps: If the diastereoselective reaction is not complete, the subsequent removal of the auxiliary from the unreacted starting material will lead to a racemic mixture of the final product.

  • Solution:

    • Ensure complete conversion: Monitor all reaction steps involving the chiral auxiliary to ensure complete conversion before proceeding to the next step.

Q3: How can I improve the enantiomeric excess (ee%) of my enantioselective Pictet-Spengler reaction?

A3: Improving the enantiomeric excess in a catalytic asymmetric Pictet-Spengler reaction often involves fine-tuning the reaction parameters to enhance the stereodifferentiating ability of the catalyst.

• Catalyst selection and loading: The choice of chiral catalyst is paramount.

  • Solution:

    • Screen a variety of chiral catalysts: Investigate different classes of catalysts, such as chiral phosphoric acids, thiourea-based catalysts, or cinchona alkaloid squaramides.[5][8]

    • Optimize catalyst loading: While typically used in sub-stoichiometric amounts (e.g., 5-20 mol%), the optimal catalyst loading should be determined experimentally.

• Additives and co-catalysts: Sometimes, the addition of other reagents can enhance the performance of the primary catalyst.

  • Solution:

    • Use of additives: Molecular sieves are often added to remove water, which can interfere with the catalyst and promote side reactions.[5]

    • Co-catalysis: Some systems benefit from a co-catalyst that can assist in the catalytic cycle. For example, a hydrogen bond donor co-catalyst has been shown to improve the enantioselectivity of a chiral phosphoric acid-catalyzed oxa-Pictet-Spengler reaction.[9][10]

• Substrate modification: The electronic and steric properties of the tryptamine and aldehyde starting materials can influence the stereochemical outcome.

  • Solution:

    • Protecting groups: The choice of protecting group on the tryptamine nitrogen can impact the enantioselectivity.

Quantitative Data Summary

The following table summarizes the reported yields and enantiomeric excesses for different chiral synthesis methods of Tetrahydroharman and related tetrahydro-β-carbolines.

Method	Catalyst/Auxiliary	Aldehyde/Ketone	Solvent	Temp. (°C)	Yield (%)	ee (%) / dr	Reference
Asymmetric Pictet-Spengler	Chiral Thiourea Derivative (1a) (20 mol%)	Various aldehydes	Diethyl ether	-30	55-91	82-97	[8]
Asymmetric Pictet-Spengler	Chiral Phosphoric Acid	Various aldehydes	Toluene	RT	76-90	66-88	[6]
Asymmetric Pictet-Spengler	Gold(I)-Complex with Chiral Ligand	Various aldehydes	DCM	RT	89-97	83-95	[11]
Chiral Auxiliary	(R)-tert-butanesulfinamide (Ellman's Auxiliary)	Acetaldehyde	THF	-78 to RT	~70	>99 (dr)	[7]
Enzymatic Reduction	Imine Reductase (IRED)	Dihydro-β-carboline	Buffer	30	30-87	98-99	[12]

Detailed Experimental Protocols

Protocol 1: Asymmetric Pictet-Spengler Reaction using a Chiral Thiourea Catalyst [8]

• To a solution of tryptamine (1.0 equiv) and the chiral thiourea catalyst (0.2 equiv) in diethyl ether at -30°C is added 2,6-lutidine (2.0 equiv) followed by the aldehyde (1.1 equiv).

• The reaction mixture is stirred at -30°C for 24-48 hours, monitoring by TLC.

• Upon completion, the reaction is quenched with saturated aqueous NH4Cl solution.

• The aqueous layer is extracted with ethyl acetate.

• The combined organic layers are washed with brine, dried over anhydrous Na2SO4, filtered, and concentrated under reduced pressure.

• The crude product is purified by flash column chromatography on silica gel to afford the enantioenriched Tetrahydroharman.

• The enantiomeric excess is determined by chiral HPLC analysis.

Protocol 2: Synthesis of (-)-Tetrahydroharman using (R)-tert-butanesulfinamide (Ellman's Auxiliary) [6][7]

• Imine Formation: To a solution of tryptamine (1.0 equiv) in CH2Cl2 is added (R)-tert-butanesulfinamide (1.05 equiv) and CuSO4 (2.0 equiv). The mixture is stirred at room temperature for 12 hours. The reaction mixture is then filtered and concentrated.

• Addition of Grignard Reagent: The crude sulfinylimine is dissolved in THF and cooled to -78°C. Methylmagnesium bromide (1.2 equiv) is added dropwise, and the reaction is stirred at -78°C for 3 hours.

• Quenching and Workup: The reaction is quenched with saturated aqueous NH4Cl. The mixture is warmed to room temperature and extracted with ethyl acetate. The combined organic layers are dried over Na2SO4 and concentrated.

• Cyclization and Auxiliary Removal: The crude product is dissolved in a 4 M solution of HCl in dioxane/MeOH and stirred at room temperature for 30 minutes. The solvent is removed under reduced pressure.

• Final Product Isolation: The residue is dissolved in water and basified with aqueous NaOH. The aqueous layer is extracted with CH2Cl2. The combined organic layers are dried and concentrated to give (-)-Tetrahydroharman. The enantiomeric purity can be determined by chiral HPLC.

Visualizations

Caption: Troubleshooting workflow for racemization in Tetrahydroharman synthesis.

Caption: General workflow for chiral synthesis using a recoverable chiral auxiliary.

Caption: Simplified mechanism of the Pictet-Spengler reaction highlighting the racemization-prone step.

References

• 1. Pharmacological Importance of Optically Active Tetrahydro-β-carbolines and Synthetic Approaches to Create the C1 Stereocenter - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Highly Acidic Electron-Rich Brønsted Acids Accelerate Asymmetric Pictet–Spengler Reactions by Virtue of Stabilizing Cation–π Interactions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Synthetic pathways to create asymmetric center at C1 position of 1-substituted-tetrahydro-β-carbolines – a review - RSC Advances (RSC Publishing) DOI:10.1039/D4RA05961A [pubs.rsc.org]
• 7. researchgate.net [researchgate.net]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Mechanism and origins of selectivity in the enantioselective oxa-Pictet–Spengler reaction: a cooperative catalytic complex from a hydrogen bond donor ... - Chemical Science (RSC Publishing) DOI:10.1039/D0SC03250F [pubs.rsc.org]
• 10. Mechanism of a Dually Catalyzed Enantioselective Oxa-Pictet–Spengler Reaction and the Development of a Stereodivergent Variant - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pubs.acs.org [pubs.acs.org]
• 12. pubs.acs.org [pubs.acs.org]

Stability issues of Tetrahydroharman in different solvents

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) regarding the stability of Tetrahydroharman (THH) in various solvents. The information is tailored for researchers, scientists, and drug development professionals to address common issues encountered during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What is the general stability of Tetrahydroharman (THH) in common laboratory solvents?

A1: Tetrahydroharman is generally considered to be relatively stable under standard laboratory conditions.[1] However, its stability can be influenced by several factors, including the choice of solvent, pH, temperature, and exposure to light. For short-term storage and use in pharmacological studies, THH has shown relative stability in aqueous solutions, with a maximum degradation of 14% observed over a 12-day period at temperatures up to 37°C.[2] For long-term storage, keeping solutions at -20°C is recommended to minimize degradation.[3][4]

Q2: In which solvents is THH soluble?

A2: THH's solubility is dictated by its molecular structure, which contains both hydrophobic and hydrophilic regions.[5]

• Polar Protic Solvents: It shows good solubility in solvents like methanol and ethanol, which can be enhanced by heating.[5] This is due to the ability of the indole nitrogen to form hydrogen bonds.[5]

• Polar Aprotic Solvents: It is soluble in dimethyl sulfoxide (DMSO) and acetonitrile, although generally to a lesser degree than in alcohols.[5]

• Aqueous Solutions: THH has limited solubility in water at a neutral pH.[1][5] However, its solubility significantly increases in acidic aqueous solutions because the nitrogen atom becomes protonated, forming a more water-soluble salt.[5]

• Non-Polar Solvents: It exhibits poor solubility in non-polar solvents such as hexane and petroleum ether.[5]

Q3: What factors can cause Tetrahydroharman to degrade?

A3: Several factors can lead to the degradation of THH:

• Extreme pH: Both highly acidic and basic conditions can promote degradation.[1]

• High Temperature: Elevated temperatures can accelerate degradation.[1][2] A study noted a 14% degradation after 12 days at 37°C.[2]

• Oxidation: THH is susceptible to oxidation.[1] It can be oxidized to form related β-carbolines like harmine or harmaline.[1]

• Presence of Nitrites: In the presence of nitrosating agents (like nitrite), THH can undergo reactions to form N-nitroso derivatives, which can then decompose into dihydro-β-carbolines and ultimately aromatic β-carbolines such as harman and norharman.[6][7][8]

Q4: What are the recommended storage conditions for THH solutions?

A4: To ensure the stability and integrity of your THH solutions, the following storage conditions are recommended:

• Short-Term Storage: For aqueous solutions intended for use over a few days, refrigeration at 4°C is suitable.

• Long-Term Storage: For long-term storage, solutions should be stored at -20°C in airtight containers to prevent degradation.[3][4][9] If dissolved in an organic solvent, ensure the container is appropriate to prevent leaching or reaction.

• Protection from Light: Although not explicitly detailed in the provided results, as a general precaution for indole alkaloids, protecting solutions from light by using amber vials or covering containers with foil is a good practice.

Troubleshooting Guide

Issue: I am seeing unexpected peaks in my chromatogram (e.g., HPLC) when analyzing my THH sample.

• Possible Cause 1: Degradation. Your THH sample may have degraded due to improper storage or handling. Common degradation products include harmine, harmaline, and various dihydro-β-carbolines.[1][6]

  • Solution: Review your storage conditions (temperature, light exposure) and the age of the solution. Prepare a fresh stock solution from solid THH and re-analyze. Consider performing a forced degradation study (see protocol below) to identify potential degradant peaks.

• Possible Cause 2: Solvent Impurities or Reactivity. The solvent itself may contain impurities or be reacting with the THH.

  • Solution: Use high-purity, HPLC-grade solvents. Run a blank solvent injection to check for background peaks. Ensure the chosen solvent is inert and suitable for THH.

Issue: The concentration of my THH stock solution seems to have decreased over time.

• Possible Cause: Chemical Instability. THH is known to degrade over time, especially at room temperature or in non-optimal solvents.[1][2]

  • Solution: Always store stock solutions at -20°C.[4] For quantitative experiments, it is best to use freshly prepared solutions or to re-quantify older stock solutions before use. The table below summarizes stability data from a study.

Summary of THH Stability in Aqueous Solution

Storage Temperature	Duration	Vehicle	Degradation (%)
-20°C	12 days	Water or Ascorbate	< 14%
22°C (Room Temp)	12 days	Water or Ascorbate	< 14%
37°C	12 days	Water or Ascorbate	~14%
Data synthesized from a study on tetrahydro-β-carbolines. The analysis showed a maximal degradation of 14% occurring at the 12-day interval, suggesting relative stability under these conditions.[2]

Experimental Protocols & Workflows

Protocol: Forced Degradation Study of Tetrahydroharman

Forced degradation studies are essential to understand the intrinsic stability of a compound and to develop stability-indicating analytical methods.[10][11]

Objective: To identify the potential degradation products of THH under various stress conditions.

Materials:

• Tetrahydroharman (THH) powder

• HPLC-grade Methanol or Acetonitrile

• HPLC-grade Water

• Hydrochloric Acid (HCl), 0.1 M

• Sodium Hydroxide (NaOH), 0.1 M

• Hydrogen Peroxide (H₂O₂), 3%

• HPLC system with a UV or PDA detector (or Mass Spectrometer for peak identification)

• pH meter

• Heating block or water bath

• Photostability chamber

Methodology:

• Preparation of Stock Solution: Prepare a stock solution of THH at a concentration of approximately 1 mg/mL in methanol or another suitable organic solvent.[12]

• Stress Conditions: For each condition, mix the THH stock solution with the stressor agent. A control sample (THH in solvent, no stressor) should be kept under ambient conditions for comparison. Aim for 5-20% degradation.[12]

  • Acid Hydrolysis: Mix 1 mL of THH stock with 1 mL of 0.1 M HCl. Keep at 60°C for 24-48 hours. Periodically withdraw aliquots, neutralize with an equivalent amount of 0.1 M NaOH, and dilute for analysis.

  • Base Hydrolysis: Mix 1 mL of THH stock with 1 mL of 0.1 M NaOH. Keep at 60°C for 24-48 hours. Periodically withdraw aliquots, neutralize with 0.1 M HCl, and dilute for analysis.

  • Oxidative Degradation: Mix 1 mL of THH stock with 1 mL of 3% H₂O₂. Keep at room temperature, protected from light, for 24 hours. Withdraw aliquots and dilute for analysis.

  • Thermal Degradation: Place a solid sample of THH in an oven at 70°C for 48 hours. Also, place a vial of the THH stock solution at 70°C for 48 hours. After the stress period, dissolve the solid or dilute the solution for analysis.

  • Photolytic Degradation: Expose a THH solution to a light source providing combined UV and visible light as per ICH Q1B guidelines. A control sample should be wrapped in foil to protect it from light. Analyze after a defined exposure period.

• Sample Analysis:

  • Analyze all samples (stressed and control) using a validated stability-indicating HPLC method. A reversed-phase C18 column is often a good starting point.

  • The mobile phase could consist of an acetonitrile/water or methanol/water gradient with a buffer (e.g., ammonium acetate or formic acid).

  • Monitor the elution profile using a UV detector at a wavelength appropriate for THH and its potential degradation products (e.g., around 280 nm).

  • Compare the chromatograms of the stressed samples to the control to identify new peaks corresponding to degradation products.

Visualizations

Logical Workflow for Troubleshooting THH Stability

Caption: A flowchart for troubleshooting unexpected experimental results with THH.

Potential Degradation Pathway of THH

Caption: Simplified reaction pathways for THH degradation under different conditions.

Experimental Workflow for Stability Analysis

Caption: A step-by-step workflow for conducting a forced degradation study of THH.

References

• 1. Buy Tetrahydroharman (EVT-1477192) | 2506-10-7 [evitachem.com]
• 2. tandfonline.com [tandfonline.com]
• 3. 5470-37-1 CAS MSDS (HARMANE-1,2,3,4-TETRAHYDRO-3-CARBOXYLIC ACID) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 4. tetrahydroharmine CAS#: 17019-01-1 [amp.chemicalbook.com]
• 5. Buy Tetrahydroharman | 2506-10-7 [smolecule.com]
• 6. Degradation of tetrahydro-beta-carbolines in the presence of nitrite: HPLC-MS analysis of the reaction products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. cdn.caymanchem.com [cdn.caymanchem.com]
• 10. medcraveonline.com [medcraveonline.com]
• 11. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Forced Degradation Study in Pharmaceutical Stability | Pharmaguideline [pharmaguideline.com]

Technical Support Center: Matrix Effects in LC-MS/MS Analysis of Tetrahydroharman (THH)

Welcome to the technical support center for the analysis of Tetrahydroharman (THH) by LC-MS/MS. This resource provides troubleshooting guides and answers to frequently asked questions (FAQs) to help you address challenges related to matrix effects in your experiments.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and why are they a concern for THH analysis?

A: Matrix effect is the alteration of an analyte's ionization efficiency by co-eluting components present in the sample matrix (e.g., plasma, urine, or tissue homogenate).[1][2][3] This phenomenon can lead to ion suppression (decreased signal) or ion enhancement (increased signal), significantly impacting the accuracy, precision, and reproducibility of your quantitative results.[3][4] Biological matrices are complex and contain numerous endogenous substances like phospholipids, salts, and proteins that can interfere with the ionization of Tetrahydroharman in the mass spectrometer's source, making matrix effects a critical parameter to assess and control.[1]

Q2: My THH signal is low and variable in plasma samples. Could this be ion suppression?

A: Yes, low and inconsistent signal intensity, especially in complex matrices like plasma, is a classic symptom of ion suppression.[3] Phospholipids are a primary cause of matrix effects in plasma samples and often co-elute with analytes of interest in reversed-phase chromatography, interfering with the electrospray ionization (ESI) process.[1] To confirm this, you can perform a post-column infusion experiment to identify regions in your chromatogram where suppression occurs.

Q3: What is a deuterated internal standard and why is it recommended for THH analysis?

A: A deuterated internal standard (IS) is a version of the analyte (Tetrahydroharman) where one or more hydrogen atoms have been replaced with deuterium, a stable isotope.[5] This makes the IS chemically almost identical to the analyte, causing it to have the same chromatographic retention time and experience the same degree of matrix effects.[5][6] Because the mass spectrometer can distinguish between the analyte and the deuterated IS based on their mass difference, the IS can be used to accurately correct for signal variations caused by ion suppression or enhancement, as well as variations in sample preparation and injection volume. The use of a stable isotope-labeled internal standard like THH-d4 is considered the gold standard for quantitative bioanalysis.

Troubleshooting Guide: Specific Issues

Q1: How can I identify and quantify the severity of matrix effects in my THH assay?

A: The most common method is the post-extraction spike approach.[1] This allows you to calculate a quantitative "Matrix Factor" (MF).

Experimental Protocol: Matrix Factor (MF) Assessment

• Prepare three sets of samples:

  • Set A (Neat Solution): Spike the analyte (THH) and internal standard (THH-d4) into the final reconstitution solvent.

  • Set B (Post-Spike Sample): Process a blank matrix sample (e.g., plasma with no THH) through the entire sample preparation procedure. Spike the analyte and IS into the final extract.

  • Set C (Pre-Spike Sample): Spike the analyte and IS into the blank matrix before starting the sample preparation procedure.

• Analyze all samples by LC-MS/MS.

• Calculate the Matrix Factor (MF) and Recovery (RE):

  • Matrix Factor (MF) % = (Peak Area in Set B / Peak Area in Set A) * 100

  • Recovery (RE) % = (Peak Area in Set C / Peak Area in Set B) * 100

An MF of 100% indicates no matrix effect. An MF < 100% indicates ion suppression, and an MF > 100% indicates ion enhancement.

Q2: Which sample preparation method is best to reduce matrix effects for THH?

A: The choice depends on your specific requirements for cleanliness, throughput, and sensitivity. The three most common techniques are Protein Precipitation (PPT), Liquid-Liquid Extraction (LLE), and Solid-Phase Extraction (SPE).

• Protein Precipitation (PPT): Fast, simple, and inexpensive, but generally provides the least clean extract, leaving significant amounts of phospholipids and other interferences.[2][7] It is suitable for high-throughput screening or when matrix effects are minimal.

• Liquid-Liquid Extraction (LLE): Offers a cleaner sample than PPT by partitioning the analyte into an immiscible organic solvent. The choice of solvent and pH are critical for good recovery.

• Solid-Phase Extraction (SPE): Provides the cleanest extracts by using a solid sorbent to selectively bind and elute the analyte, effectively removing interfering components like phospholipids.[7] It is the most effective but also the most time-consuming and expensive method.

Below is a diagram to help you choose the appropriate method.

Caption: Decision tree for selecting a sample preparation method.

Quantitative Data Summary

The following table summarizes the expected performance of different sample preparation techniques for the analysis of small molecules like THH in plasma. Actual values may vary and should be determined experimentally.

Parameter	Protein Precipitation (PPT)	Liquid-Liquid Extraction (LLE)	Solid-Phase Extraction (SPE)
Analyte Recovery	Good to Excellent (>85%)	Variable (60-90%)	Excellent (>90%)
Phospholipid Removal	Poor (<20%)	Moderate (40-70%)	Excellent (>95%)
Matrix Effect	High (Significant Suppression)	Moderate	Low (Minimal Suppression)
Throughput	High	Medium	Low
Cost per Sample	Low	Low-Medium	High

Detailed Experimental Protocols

This section provides a detailed methodology for the analysis of Tetrahydroharman in human plasma, adapted from a validated method for the similar β-carboline, Norharman.[8]

Protocol: Quantitative Analysis of THH in Human Plasma by LC-MS/MS

1. Sample Preparation: Protein Precipitation

• Thaw human plasma samples and vortex to ensure homogeneity.

• Pipette 100 µL of plasma into a 1.5 mL microcentrifuge tube.

• Add 10 µL of the internal standard working solution (e.g., 100 ng/mL THH-d4 in 50% methanol).

• Add 300 µL of ice-cold acetonitrile to precipitate proteins.

• Vortex the mixture vigorously for 1 minute.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Carefully transfer the supernatant to a clean LC-MS vial for analysis.

2. Liquid Chromatography (LC) Conditions

• LC System: Agilent 1290 Infinity II or equivalent

• Column: Zorbax Eclipse Plus C18, 2.1 x 50 mm, 1.8 µm

• Column Temperature: 40°C

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Flow Rate: 0.4 mL/min

• Injection Volume: 5 µL

• Gradient:

  Time (min)	%B
  0.0	5
  0.5	5
  3.0	95
  4.0	95
  4.1	5

  | 5.0 | 5 |

3. Mass Spectrometry (MS) Conditions

• MS System: Sciex Triple Quad 6500+ or equivalent

• Ionization Source: Electrospray Ionization (ESI), Positive Mode

• IonSpray Voltage: 5500 V

• Temperature: 500°C

• Curtain Gas: 35 psi

• Ion Source Gas 1: 50 psi

• Ion Source Gas 2: 50 psi

• Detection Mode: Multiple Reaction Monitoring (MRM)

Compound	Q1 Mass (m/z)	Q3 Mass (m/z)	Collision Energy (eV)
Tetrahydroharman (THH)	173.1	144.1	25
THH-d4 (Internal Standard)	177.1	148.1	25

(Note: MRM transitions are representative and should be optimized for your specific instrument.)

Mandatory Visualizations

Caption: Mechanism of ion suppression in the ESI source.

Caption: Troubleshooting workflow for matrix effect issues.

References

• 1. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Matrix effect elimination during LC-MS/MS bioanalytical method development - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. waters.com [waters.com]
• 5. Designing Stable Isotope Labeled Internal Standards - Acanthus Research [acanthusresearch.com]
• 6. mdpi.com [mdpi.com]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. benchchem.com [benchchem.com]

Technical Support Center: Enhancing Tetrahydroharman Solubility for In Vitro Studies

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address challenges in solubilizing Tetrahydroharman (THH) for in vitro experiments.

Frequently Asked Questions (FAQs)

Q1: What is Tetrahydroharman (THH) and why is its solubility a concern for in vitro studies?

A1: Tetrahydroharman (1-methyl-1,2,3,4-tetrahydro-β-carboline) is a neuroactive β-carboline alkaloid. Like many organic compounds, it has limited aqueous solubility at neutral physiological pH, which can pose a significant challenge for achieving desired concentrations in cell culture media and other aqueous buffers used in in vitro assays. Poor solubility can lead to compound precipitation, inaccurate dosing, and unreliable experimental results.

Q2: What are the primary solvents for dissolving THH?

A2: Tetrahydroharman is soluble in polar aprotic and polar protic organic solvents. The most commonly used solvents for preparing stock solutions are Dimethyl Sulfoxide (DMSO) and ethanol.

Q3: Is it possible to dissolve THH directly in aqueous buffers like PBS or cell culture media?

A3: Direct dissolution of THH in neutral aqueous solutions like Phosphate-Buffered Saline (PBS) (pH 7.2-7.4) is generally not recommended due to its low solubility. A concentrated stock solution in an organic solvent should be prepared first and then diluted to the final working concentration in the aqueous medium.

Q4: How does pH affect the solubility of THH?

A4: As a basic alkaloid, the solubility of Tetrahydroharman increases in acidic aqueous solutions. This is due to the protonation of a nitrogen atom, which forms a more water-soluble salt.[1]

Q5: What is the maximum recommended concentration of solvents like DMSO or ethanol in cell culture?

A5: To minimize solvent-induced cytotoxicity, the final concentration of the organic solvent in the cell culture medium should be kept as low as possible, typically below 0.5% (v/v) for DMSO. However, the ideal maximum concentration should be determined for each specific cell line and experimental setup by running a solvent toxicity control.

Troubleshooting Guide

Issue Encountered	Potential Cause	Recommended Solution
Precipitation upon dilution of the stock solution into aqueous media.	The concentration of THH in the final working solution exceeds its aqueous solubility limit. The organic solvent concentration in the final solution is too high, causing the compound to crash out.	- Lower the final concentration of THH. - Decrease the volume of the stock solution added to the aqueous medium. This may require preparing a more concentrated stock solution if possible. - Add the stock solution to the aqueous medium slowly while vortexing or stirring to facilitate mixing. - Consider a gentle warming of the aqueous medium before adding the stock solution.
Inconsistent or non-reproducible results in biological assays.	- Inaccurate pipetting of a viscous DMSO stock solution. - Degradation of THH in the stock solution or working solution. - The compound may not be fully dissolved in the stock solution.	- Use positive displacement pipettes or the reverse pipetting technique for accurate handling of viscous solutions. - Prepare fresh stock solutions and working solutions for each experiment. Store stock solutions in small, single-use aliquots at -20°C or -80°C to avoid repeated freeze-thaw cycles. - Ensure the stock solution is clear and free of any visible precipitate before use. Gentle warming and vortexing can aid dissolution.
Observed cytotoxicity is not attributed to the compound's activity.	The concentration of the organic solvent (e.g., DMSO, ethanol) is toxic to the cells.	- Perform a vehicle control experiment to determine the maximum tolerated solvent concentration for your specific cell line. - Reduce the final solvent concentration in your working solution to a non-toxic level (ideally ≤0.1%).

Quantitative Solubility Data

While specific quantitative solubility data for Tetrahydroharman is limited in publicly available literature, data from closely related β-carboline compounds can provide a useful reference. The following table summarizes available data for similar compounds. Researchers should experimentally determine the precise solubility for their specific batch of THH and experimental conditions.

Compound	Solvent	Reported Solubility
2-methyl-1,2,3,4-Tetrahydro-β-carboline	DMSO	1 mg/mL
2-methyl-1,2,3,4-Tetrahydro-β-carboline	Ethanol	1 mg/mL
1,2,3,4-Tetrahydro-beta-carboline	DMSO	20 mg/mL
1,2,3,4-Tetrahydro-beta-carboline	DMSO:PBS (pH 7.2) (1:3)	0.33 mg/mL

Experimental Protocols

Protocol for Preparation of a Tetrahydroharman Stock Solution

This protocol provides a general method for preparing a 10 mM stock solution of Tetrahydroharman in DMSO.

Materials:

• Tetrahydroharman (MW: 186.25 g/mol )

• Dimethyl Sulfoxide (DMSO), anhydrous

• Sterile microcentrifuge tubes or vials

• Vortex mixer

• Calibrated analytical balance

• Pipettes

Procedure:

• Weighing the Compound: Accurately weigh out 1.86 mg of Tetrahydroharman powder and place it into a sterile vial.

• Adding the Solvent: Add 1 mL of anhydrous DMSO to the vial containing the THH. This will yield a 10 mM stock solution.

• Dissolution: Tightly cap the vial and vortex thoroughly for several minutes until the compound is completely dissolved. A clear solution with no visible particulates should be obtained. Gentle warming in a water bath (37°C) can be used to aid dissolution if necessary.

• Storage: Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C or -80°C for long-term storage.

Protocol for Preparing a Working Solution for Cell-Based Assays

This protocol describes the dilution of the 10 mM stock solution to a final working concentration of 10 µM in cell culture medium, ensuring the final DMSO concentration is 0.1%.

Materials:

• 10 mM Tetrahydroharman stock solution in DMSO

• Sterile cell culture medium

• Sterile conical tubes

• Pipettes

Procedure:

• Thawing the Stock Solution: Thaw a single aliquot of the 10 mM THH stock solution at room temperature.

• Serial Dilution: To minimize precipitation, it is often best to perform a serial dilution.

  • Intermediate Dilution: Pipette 10 µL of the 10 mM stock solution into 990 µL of sterile cell culture medium in a microcentrifuge tube. This creates a 100 µM intermediate solution with a DMSO concentration of 1%.

  • Final Dilution: Pipette 1 mL of the 100 µM intermediate solution into 9 mL of sterile cell culture medium in a sterile conical tube. This results in a final working concentration of 10 µM THH and a final DMSO concentration of 0.1%.

• Mixing: Gently mix the working solution by inverting the tube or pipetting up and down. Avoid vigorous vortexing which can cause foaming of the medium.

• Application: The working solution is now ready to be added to the cells. Always include a vehicle control (0.1% DMSO in cell culture medium) in your experimental design.

Visualizations

Caption: Workflow for preparing Tetrahydroharman solutions.

Caption: Signaling pathways modulated by Tetrahydroharman.

References

• 1. ClinPGx [clinpgx.org]

Technical Support Center: Quantification of Tetrahydroharman (THH) in Biological Matrices

This technical support center provides troubleshooting guidance and answers to frequently asked questions regarding the quantification of Tetrahydroharman (THH) in various biological matrices. It is intended for researchers, scientists, and drug development professionals to help navigate the common pitfalls associated with THH bioanalysis.

Frequently Asked Questions (FAQs)

Q1: What are the biggest challenges in quantifying THH in biological matrices?

The primary challenges in THH quantification include:

• Matrix Effects: Biological matrices are complex and contain numerous endogenous compounds that can interfere with the ionization of THH in the mass spectrometer, leading to ion suppression or enhancement and, consequently, inaccurate results.[1][2][3]

• Analyte Stability: THH, like other harmala alkaloids, can be susceptible to degradation depending on storage conditions, such as temperature and the type of container used.[4][5][6] This can lead to an underestimation of its concentration.

• Low Endogenous Concentrations: When studying endogenous THH, its low physiological concentrations require highly sensitive analytical methods with low limits of quantification (LOQ).

• Co-eluting Isomers and Related Compounds: The presence of structurally similar compounds, such as other beta-carbolines, can interfere with the chromatographic separation and detection of THH.[7]

Q2: Which biological matrices are commonly used for THH quantification, and what are the pros and cons of each?

Commonly used matrices include:

• Plasma/Serum: Pros: Reflects systemic exposure and is relatively easy to collect. Cons: Can have significant matrix effects due to high protein and phospholipid content.[3]

• Urine: Pros: Non-invasive collection and often contains higher concentrations of metabolites. Cons: May not reflect the parent drug's concentration in the blood, and the composition can vary significantly, impacting matrix effects.

• Brain Tissue: Pros: Directly measures the concentration at the site of action for neuropharmacological studies. Cons: Invasive collection, and sample preparation is more complex.[8][9]

• Oral Fluid: Pros: Non-invasive and easy to collect, with a good correlation to free drug concentrations in plasma.[10] Cons: Lower analyte concentrations often require more sensitive assays.[10]

Q3: What is the importance of using an internal standard (IS) in THH quantification?

Using a suitable internal standard is crucial to correct for variability during sample preparation and analysis. An ideal IS for LC-MS/MS analysis is a stable isotope-labeled version of the analyte (e.g., THH-d4). This type of IS has nearly identical chemical and physical properties to the analyte, ensuring it behaves similarly during extraction, chromatography, and ionization, thus effectively compensating for matrix effects and other sources of error.[2]

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the quantification of THH.

Problem	Possible Cause(s)	Recommended Solution(s)
Poor Peak Shape (Tailing or Fronting)	- Inappropriate mobile phase pH. - Column degradation. - Sample overload.	- Adjust the mobile phase pH to ensure THH is in a single ionic form. - Use a guard column and ensure proper sample cleanup. - Dilute the sample or inject a smaller volume.
Low Analyte Recovery	- Inefficient extraction from the biological matrix. - Analyte degradation during sample processing. - Adsorption to container surfaces.	- Optimize the extraction method (e.g., change solvent, pH, or extraction technique). - Keep samples on ice and minimize processing time.[8] - Use silanized glassware or polypropylene tubes.
High Variability in Results (Poor Precision)	- Inconsistent sample preparation. - Significant and variable matrix effects between samples. - Instrument instability.	- Automate sample preparation where possible. - Use a stable isotope-labeled internal standard. - Perform system suitability tests before each analytical run.
Signal Suppression or Enhancement (Matrix Effect)	- Co-elution of endogenous matrix components (e.g., phospholipids).[3] - Inadequate sample cleanup.	- Improve chromatographic separation to resolve THH from interfering compounds. - Enhance the sample cleanup procedure (e.g., use a more selective SPE sorbent). - Dilute the sample to reduce the concentration of interfering matrix components.
No Detectable THH Peak in Spiked Samples	- Incorrect mass spectrometer settings (MRM transitions). - Analyte degradation in the stock solution or biological matrix. - Issues with the LC system (e.g., no flow).	- Optimize and verify the MRM transitions for THH and the internal standard. - Check the stability of the stock solution and prepare fresh standards. - Troubleshoot the LC system for any hardware issues.

Experimental Workflows and Protocols

General Experimental Workflow

The following diagram illustrates a typical workflow for the quantification of THH in biological matrices.

Caption: A typical workflow for the quantification of THH in biological matrices.

Detailed Protocol: THH Extraction from Human Plasma using Protein Precipitation (PPT)

• Sample Thawing: Thaw frozen human plasma samples and calibration standards on ice.

• Internal Standard Spiking: To 100 µL of plasma, add 10 µL of the internal standard working solution (e.g., THH-d4 at 100 ng/mL). Vortex briefly.

• Protein Precipitation: Add 300 µL of ice-cold acetonitrile to precipitate the plasma proteins.[11]

• Vortexing and Centrifugation: Vortex the mixture for 1 minute, then centrifuge at 10,000 x g for 10 minutes at 4°C.[8]

• Supernatant Transfer: Carefully transfer the supernatant to a new tube.

• Evaporation: Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the dried extract in 100 µL of the mobile phase.

• Analysis: Inject an aliquot of the reconstituted sample into the LC-MS/MS system.

Troubleshooting Decision Tree for Low Signal Intensity

The following diagram provides a logical approach to troubleshooting low signal intensity during THH analysis.

Caption: A decision tree for troubleshooting low signal intensity in THH analysis.

Quantitative Data Summary

The following tables summarize typical quantitative parameters for the analysis of small molecules in biological matrices using LC-MS/MS. These values can serve as a benchmark when developing a method for THH quantification.

Table 1: Comparison of Sample Preparation Techniques

Parameter	Protein Precipitation (PPT)	Liquid-Liquid Extraction (LLE)	Solid-Phase Extraction (SPE)
Recovery (%)	85 - 110	70 - 95	> 90
Matrix Effect (%)	50 - 80	80 - 110	95 - 105
Throughput	High	Medium	Low to Medium
Cost per Sample	Low	Low	High
Selectivity	Low	Medium	High

Table 2: Typical LC-MS/MS Method Parameters for Small Molecule Quantification

Parameter	Typical Value/Range
Column	C18, 50 x 2.1 mm, 1.8 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Ionization Mode	Positive Electrospray Ionization (ESI+)
Lower Limit of Quantification (LLOQ)	0.1 - 1 ng/mL
Linearity (r²)	> 0.99
Accuracy & Precision (%CV)	< 15%

References

• 1. eijppr.com [eijppr.com]
• 2. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. chromatographytoday.com [chromatographytoday.com]
• 4. Stability Evaluation of DMT and Harmala Alkaloids in Ayahuasca Tea Samples [mdpi.com]
• 5. Stability Evaluation of DMT and Harmala Alkaloids in Ayahuasca Tea Samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Quantitative Analysis Method for Tetrahydrocannabinol Isomers in Biological Matrices | National Institute of Justice [nij.ojp.gov]
• 8. cores.emory.edu [cores.emory.edu]
• 9. sigmaaldrich.com [sigmaaldrich.com]
• 10. Alternative matrices in forensic toxicology: a critical review - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

Technical Support Center: Optimization of Mobile Phase for Tetrahydroharman (THH) HPLC Analysis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the mobile phase for the HPLC analysis of Tetrahydroharman (THH).

Frequently Asked Questions (FAQs)

Q1: What is a good starting point for the mobile phase composition for Tetrahydroharman (THH) analysis on a C18 column?

A good starting point for reversed-phase HPLC analysis of THH on a C18 column is a gradient elution with a mobile phase consisting of an aqueous component with an organic modifier. A common starting point is:

• Mobile Phase A: Water with an acidic modifier (e.g., 0.1% formic acid or 10 mM ammonium formate, pH adjusted to the acidic range).

• Mobile Phase B: Acetonitrile or Methanol.

A typical starting gradient could be 10-90% Mobile Phase B over 15-20 minutes. The exact conditions will depend on the specific column and HPLC system being used.

Q2: Why is an acidic modifier, like formic acid, often used in the mobile phase for THH analysis?

Tetrahydroharman is a basic compound. At a low pH (acidic conditions), the secondary amine in the THH molecule will be protonated, carrying a positive charge. This can improve peak shape by minimizing undesirable interactions with residual silanol groups on the silica-based stationary phase, which can cause peak tailing.[1][2] Acidic modifiers also help to control the ionization state of the analyte, leading to more reproducible retention times.

Q3: What is the effect of changing the organic solvent (Acetonitrile vs. Methanol) in the mobile phase?

Acetonitrile and methanol are the most common organic solvents in reversed-phase HPLC.[3][4] Their properties can influence the selectivity of the separation.

• Acetonitrile generally has a lower viscosity, which results in lower backpressure. It is also considered a stronger solvent than methanol for many compounds, leading to shorter retention times.[4]

• Methanol is more polar and can offer different selectivity, which may be beneficial for resolving THH from impurities.

The choice between acetonitrile and methanol should be evaluated during method development to achieve the desired resolution and peak shape.

Q4: How does the pH of the mobile phase affect the retention time of THH?

The pH of the mobile phase is a critical parameter for ionizable compounds like THH.[5][6]

• At low pH (e.g., pH < 4): THH will be fully protonated (ionized). In its ionized form, it is more polar and will have a lower affinity for the non-polar C18 stationary phase, resulting in a shorter retention time.

• At higher pH (e.g., pH > 8): THH will be in its neutral, non-ionized form. In this state, it is more hydrophobic and will interact more strongly with the stationary phase, leading to a longer retention time.

It is generally recommended to work at a pH that is at least 2 pH units away from the pKa of the analyte to ensure a single ionic form is present, which leads to better peak shape and reproducibility.[6]

Troubleshooting Guides

Issue 1: Poor Peak Shape (Tailing)

Symptoms: The peak for Tetrahydroharman is asymmetrical with a "tail" extending from the back of the peak.

Possible Causes and Solutions:

Possible Cause	Solution
Secondary Interactions with Silanols	Tetrahydroharman, as a basic compound, can interact with residual silanol groups on the column packing material, causing peak tailing.[1] Solution: Lower the pH of the mobile phase by adding an acidic modifier like 0.1% formic acid or 0.1% trifluoroacetic acid (TFA). This will protonate the silanol groups and reduce these interactions.
Incorrect Mobile Phase pH	If the mobile phase pH is close to the pKa of THH, both the ionized and non-ionized forms may exist, leading to peak distortion. Solution: Adjust the mobile phase pH to be at least 2 units away from the pKa of THH. For basic compounds, a lower pH is generally preferred to ensure complete ionization and suppress silanol interactions.
Column Overload	Injecting too much sample can lead to peak tailing. Solution: Reduce the concentration of the sample or decrease the injection volume.
Metal Chelation	The analyte may be chelating with metal ions in the HPLC system or column. Solution: Add a small amount of a chelating agent, like EDTA, to the mobile phase.

Issue 2: Inconsistent Retention Times

Symptoms: The retention time for THH shifts between injections or between different days.

Possible Causes and Solutions:

Possible Cause	Solution
Unstable Mobile Phase pH	If the mobile phase is not adequately buffered, its pH can change over time, leading to shifts in retention time for an ionizable compound like THH.[6] Solution: Use a buffer in the aqueous portion of the mobile phase, such as a phosphate or acetate buffer, at a concentration of 10-25 mM. Ensure the chosen buffer is effective at the desired pH.
Changes in Mobile Phase Composition	Inaccurate mixing of the mobile phase components or evaporation of the more volatile organic solvent can alter the mobile phase strength. Solution: Ensure accurate preparation of the mobile phase. If using a gradient, ensure the pump's proportioning valves are working correctly. Keep mobile phase reservoirs capped to minimize evaporation.
Column Temperature Fluctuations	Changes in the ambient temperature can affect retention times. Solution: Use a column oven to maintain a constant and controlled temperature for the column.
Column Equilibration	The column may not be fully equilibrated with the mobile phase before injection. Solution: Ensure the column is flushed with a sufficient volume of the initial mobile phase (at least 10-15 column volumes) before starting the analysis.

Experimental Protocols

Protocol 1: Mobile Phase Preparation (Acidic Conditions)

• Aqueous Component (Mobile Phase A):

  • Measure 1000 mL of HPLC-grade water into a clean glass reservoir.

  • Carefully add 1.0 mL of formic acid (or another desired acidic modifier).

  • Mix thoroughly.

  • Degas the solution using vacuum filtration or sonication.

• Organic Component (Mobile Phase B):

  • Pour 1000 mL of HPLC-grade acetonitrile or methanol into a separate clean glass reservoir.

  • Degas the solvent.

• System Setup:

  • Place the prepared mobile phases in the appropriate reservoirs of the HPLC system.

  • Prime the pumps to ensure all lines are filled with the new mobile phase.

  • Equilibrate the column with the initial mobile phase composition for at least 15 minutes or until a stable baseline is achieved.

Protocol 2: Systematic Optimization of Mobile Phase

• Initial Conditions:

  • Column: C18, 4.6 x 150 mm, 5 µm

  • Mobile Phase A: 0.1% Formic Acid in Water

  • Mobile Phase B: Acetonitrile

  • Gradient: 10% B to 90% B in 15 minutes

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30 °C

  • Injection Volume: 10 µL

  • Detection: UV at an appropriate wavelength for THH (e.g., 240 nm)

• Optimization of Organic Solvent Percentage:

  • Perform a series of isocratic runs with varying percentages of Mobile Phase B (e.g., 30%, 40%, 50%, 60%).

  • Record the retention time and peak asymmetry for THH at each concentration.

  • Select the isocratic composition that provides a suitable retention time (typically between 3 and 10 minutes) with good peak shape. If a single isocratic condition is not suitable for all analytes of interest, proceed with gradient optimization.

• Optimization of Mobile Phase pH:

  • Prepare a series of aqueous mobile phases with different pH values (e.g., pH 3.0, 4.0, 5.0) using appropriate buffers (e.g., phosphate or acetate).

  • Repeat the analysis using the optimized organic solvent percentage.

  • Observe the effect of pH on retention time and peak shape.

  • Select the pH that provides the best peak shape and resolution from any interfering peaks.

• Final Method Refinement:

  • Fine-tune the gradient slope, flow rate, and column temperature to achieve optimal resolution and analysis time.

Data Presentation

Table 1: Effect of Mobile Phase Composition on THH Retention Time and Peak Shape (Illustrative)

% Acetonitrile	Retention Time (min)	Peak Asymmetry
30%	12.5	1.1
40%	7.8	1.2
50%	4.2	1.3
60%	2.1	1.5

Table 2: Effect of Mobile Phase pH on THH Retention Time and Peak Shape (Illustrative)

Mobile Phase pH	Retention Time (min)	Peak Asymmetry
3.0	5.5	1.1
4.5	6.8	1.4
6.0	8.2	1.8

Visualizations

Caption: Workflow for the systematic optimization of the mobile phase for Tetrahydroharman HPLC analysis.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. agilent.com [agilent.com]
• 3. veeprho.com [veeprho.com]
• 4. Mobile Phase Selection Guide: Optimal Solvent Pairing Strategies For Different Analytical Tasks - Industry news - News [alwsci.com]
• 5. chromatographytoday.com [chromatographytoday.com]
• 6. The Importance Of Mobile Phase PH in Chromatographic Separations - Industry news - News [alwsci.com]

Technical Support Center: Tetrahydroharman (THH) Stability and Storage

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on minimizing the degradation of Tetrahydroharman (THH) during storage and experimentation.

Troubleshooting Guide: Common Degradation Issues

Issue	Probable Cause(s)	Recommended Solution(s)
Discoloration of Solid THH (e.g., yellowing, browning)	Oxidation due to prolonged exposure to air (oxygen).	Store solid THH under an inert atmosphere (e.g., argon or nitrogen). For long-term storage, keep in a tightly sealed container at -20°C.
Decreased Purity of THH in Solution Over Time	- Solvent-mediated degradation: Protic solvents can facilitate degradation, especially at elevated temperatures.- Oxidation: Dissolved oxygen in the solvent can lead to oxidative degradation.- pH instability: Extreme pH conditions can catalyze hydrolysis or other degradation pathways.	- Use aprotic solvents like Dichloromethane (DCM) or Acetonitrile (ACN) for short-term storage of solutions.- Degas solvents prior to use to remove dissolved oxygen.- If aqueous solutions are necessary, use a buffered solution within a neutral to slightly acidic pH range and store at 2-8°C for short periods.
Formation of Additional Peaks in Chromatogram	- Photodegradation: Exposure to UV or ambient light can induce degradation.- Thermal Degradation: Elevated temperatures during storage or sample preparation can cause decomposition.- Reaction with Nitrites: Presence of nitrite sources can lead to the formation of N-nitroso-THH and subsequent degradation to harman alkaloids.[1][2]	- Protect solutions from light by using amber vials or wrapping containers in aluminum foil.- Avoid high temperatures during sample preparation and storage. Store solutions at low temperatures (e.g., -20°C).- Use high-purity solvents and avoid sources of nitrite contamination.
Inconsistent Experimental Results	Degradation of THH stock solutions leading to inaccurate concentrations.	- Prepare fresh stock solutions for each experiment whenever possible.- If storing stock solutions, re-qualify their purity and concentration before use, especially if stored for an extended period.

Frequently Asked Questions (FAQs)

Q1: What are the optimal long-term storage conditions for solid Tetrahydroharman?

A1: For long-term storage, solid Tetrahydroharman should be stored in a tightly sealed, amber glass vial under an inert atmosphere (argon or nitrogen is recommended) at -20°C. These conditions minimize exposure to oxygen, light, and moisture, which are the primary drivers of degradation.

Q2: I need to store THH in solution for a few days. What is the best solvent and temperature?

A2: For short-term storage (up to a few days), dissolving THH in a high-purity, degassed aprotic solvent such as acetonitrile or dichloromethane is recommended.[3] Store the solution in a tightly capped amber vial at 2-8°C. If an aqueous solution is required, use a buffer at a neutral or slightly acidic pH and store at 2-8°C for the shortest possible duration.

Q3: My THH solution has turned slightly yellow. Can I still use it?

A3: A slight yellowing indicates some level of degradation, likely oxidation. For non-critical applications, the material might still be usable, but for quantitative studies or in vivo experiments, it is highly recommended to use a fresh, pure sample. The presence of degradation products could lead to inaccurate results or confounding biological effects.

Q4: How susceptible is Tetrahydroharman to photodegradation?

A4: As an indole alkaloid, Tetrahydroharman is susceptible to photodegradation upon exposure to UV and even ambient light.[4] It is crucial to handle and store THH, both in solid and solution form, with protection from light. Use amber glassware or cover containers with opaque materials like aluminum foil.

Q5: What are the main degradation products of Tetrahydroharman?

A5: The primary degradation pathways for Tetrahydroharman involve oxidation, which can lead to the formation of harmaline and harman.[3] In the presence of nitrites, N-nitroso-tetrahydroharman can be formed, which can then degrade to harman alkaloids.[1][2][5]

Quantitative Data on THH Degradation

The following table summarizes the expected degradation of Tetrahydroharman under various stress conditions based on forced degradation studies. These studies are crucial for understanding the intrinsic stability of the molecule.

Stress Condition	Description	Expected Degradation (%)	Primary Degradation Products
Acidic Hydrolysis	0.1 M HCl at 60°C for 24h	5 - 15%	Minor hydrolysis products
Alkaline Hydrolysis	0.1 M NaOH at 60°C for 24h	10 - 25%	Ring-opened and other hydrolysis products
Oxidative Degradation	3% H₂O₂ at 25°C for 24h	20 - 40%	Harman, Harmaline
Thermal Degradation	Solid state at 105°C for 48h	< 5%	Minimal degradation
Photodegradation	Solution exposed to 1.2 million lux hours and 200 watt-hours/m²	15 - 30%	Various photolytic products

Note: These are representative values. Actual degradation rates can vary based on the specific experimental conditions, including solvent, concentration, and purity of the initial material.

Experimental Protocols

Protocol 1: Forced Degradation Study of Tetrahydroharman

This protocol outlines the procedure for conducting a forced degradation study to assess the stability of Tetrahydroharman under various stress conditions, as recommended by ICH guidelines.

Materials:

• Tetrahydroharman (THH)

• 0.1 M Hydrochloric Acid (HCl)

• 0.1 M Sodium Hydroxide (NaOH)

• 30% Hydrogen Peroxide (H₂O₂)

• Methanol (HPLC grade)

• Water (HPLC grade)

• Acetonitrile (HPLC grade)

• Formic Acid

• pH meter

• Heating block or water bath

• Photostability chamber

• HPLC system with UV detector

Procedure:

• Preparation of Stock Solution: Prepare a stock solution of THH in methanol at a concentration of 1 mg/mL.

• Acid Hydrolysis:

  • To 1 mL of the THH stock solution, add 1 mL of 0.1 M HCl.

  • Incubate the solution at 60°C for 24 hours.

  • Cool the solution and neutralize it with 0.1 M NaOH.

  • Dilute to a final concentration of 0.1 mg/mL with the mobile phase for HPLC analysis.

• Alkaline Hydrolysis:

  • To 1 mL of the THH stock solution, add 1 mL of 0.1 M NaOH.

  • Incubate the solution at 60°C for 24 hours.

  • Cool the solution and neutralize it with 0.1 M HCl.

  • Dilute to a final concentration of 0.1 mg/mL with the mobile phase.

• Oxidative Degradation:

  • To 1 mL of the THH stock solution, add 1 mL of 3% H₂O₂.

  • Keep the solution at room temperature (25°C) for 24 hours, protected from light.

  • Dilute to a final concentration of 0.1 mg/mL with the mobile phase.

• Thermal Degradation (Solid State):

  • Place a known amount of solid THH in a vial and heat it in an oven at 105°C for 48 hours.

  • After cooling, prepare a 0.1 mg/mL solution in the mobile phase.

• Photodegradation:

  • Expose a 1 mg/mL solution of THH in methanol to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter in a photostability chamber.[6][7]

  • A control sample should be wrapped in aluminum foil to protect it from light and kept alongside the exposed sample.

  • After exposure, dilute the sample to a final concentration of 0.1 mg/mL with the mobile phase.

• Analysis: Analyze all samples by a validated stability-indicating HPLC method (see Protocol 2).

Protocol 2: Stability-Indicating HPLC Method for Tetrahydroharman

This protocol describes a reverse-phase HPLC method suitable for separating Tetrahydroharman from its potential degradation products.

Chromatographic Conditions:

• Column: C18 column (e.g., 4.6 x 250 mm, 5 µm particle size)

• Mobile Phase:

  • Solvent A: 0.1% Formic Acid in Water

  • Solvent B: Acetonitrile

• Gradient:

  • 0-5 min: 10% B

  • 5-25 min: 10% to 90% B

  • 25-30 min: 90% B

  • 30.1-35 min: 10% B (re-equilibration)

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• Detection Wavelength: 280 nm

• Injection Volume: 10 µL

• Diluent: Mobile phase (initial conditions)

Procedure:

• Prepare the mobile phase and degas it before use.

• Set up the HPLC system with the specified chromatographic conditions.

• Prepare standard solutions of THH at known concentrations.

• Inject the standards to establish a calibration curve.

• Inject the samples from the forced degradation study.

• Analyze the chromatograms to determine the retention time of the intact THH and identify any degradation peaks.

• Calculate the percentage of degradation for each stress condition.

Visualizations

References

• 1. Degradation of tetrahydro-beta-carbolines in the presence of nitrite: HPLC-MS analysis of the reaction products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Buy Tetrahydroharman (EVT-1477192) | 2506-10-7 [evitachem.com]
• 4. synthinkchemicals.com [synthinkchemicals.com]
• 5. researchgate.net [researchgate.net]
• 6. database.ich.org [database.ich.org]
• 7. ema.europa.eu [ema.europa.eu]

Technical Support Center: Refinement of Purification Protocols for High-Purity Tetrahydroharman

This technical support center is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) regarding the purification of high-purity Tetrahydroharman (THH).

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses common issues encountered during the synthesis and purification of Tetrahydroharman.

Q1: My Pictet-Spengler reaction yield for THH is low. What are the common causes and how can I improve it?

A1: Low yields in the Pictet-Spengler synthesis of THH (from tryptamine and acetaldehyde) can arise from several factors:

• Suboptimal pH: The reaction is acid-catalyzed. If the pH is too high, the iminium ion intermediate will not form efficiently. If the pH is too low, the starting tryptamine may be protonated, reducing its nucleophilicity. The pH should be maintained in a mildly acidic range.

• Reaction Time and Temperature: Ensure the reaction has proceeded to completion by monitoring it with Thin Layer Chromatography (TLC). Inadequate reaction time or temperature can lead to incomplete conversion.

• Purity of Reagents: Use high-purity tryptamine and freshly distilled acetaldehyde. Impurities in the starting materials can lead to side reactions and lower yields.

• Atmosphere: The reaction is sensitive to oxidation. Performing the reaction under an inert atmosphere (e.g., nitrogen or argon) can prevent the oxidation of the indole ring and other sensitive functional groups.

Troubleshooting Steps:

• Optimize the pH of the reaction mixture, aiming for a range of 4-6.

• Gradually increase the reaction time and/or temperature while monitoring the reaction progress by TLC.

• Ensure all reagents are of high purity and solvents are anhydrous.

• Conduct the reaction under an inert atmosphere.

Q2: I am observing multiple spots on my TLC after the initial THH synthesis. What are these impurities?

A2: The Pictet-Spengler reaction can generate several byproducts, which may appear as extra spots on your TLC plate. Common impurities include:

• Unreacted Tryptamine: If the reaction has not gone to completion.

• Oxidized Products: Over-aromatized β-carbolines (e.g., harman) can form, especially if the reaction is exposed to air for extended periods or at high temperatures.

• Side-Products from Acetaldehyde: Acetaldehyde can undergo self-condensation or other side reactions under acidic conditions.

• N-acylated tryptamine: If an acylating agent is present as an impurity.

Q3: My THH is "oiling out" during recrystallization instead of forming crystals. What should I do?

A3: "Oiling out" occurs when the solute comes out of solution as a liquid rather than a solid crystal lattice. This is often because the solution is too concentrated or cooled too quickly.

Troubleshooting Steps:

• Add more solvent: Add a small amount of the hot solvent back to the oiled-out mixture and heat until the oil redissolves. Then, allow the solution to cool much more slowly.

• Change the solvent system: A single solvent may not be ideal. Try a two-solvent system. For example, dissolve the THH in a good solvent (e.g., ethanol or methanol) at an elevated temperature, and then slowly add a poor solvent (e.g., water or hexane) until the solution becomes slightly turbid. Then, allow it to cool slowly.

• Scratch the flask: Use a glass rod to gently scratch the inside of the flask at the surface of the solution. The microscopic scratches on the glass can provide nucleation sites for crystal growth.

• Seed the solution: If you have a small crystal of pure THH, add it to the supersaturated solution to induce crystallization.

Q4: The purity of my recrystallized THH is still not satisfactory. What can I do to improve it?

A4: If a single recrystallization does not yield the desired purity, consider the following:

• Multiple Recrystallizations: A second or even third recrystallization may be necessary to remove stubborn impurities.

• Charcoal Treatment: If your THH has a colored impurity, adding a small amount of activated charcoal to the hot solution before filtration can help to adsorb the colored compounds. Use charcoal sparingly, as it can also adsorb your product.

• Alternative Purification Method: If recrystallization is insufficient, column chromatography is a highly effective method for achieving high purity.

Q5: My recovery yield after column chromatography is low. How can I optimize this?

A5: Low recovery from column chromatography can be due to several factors:

• Improper Solvent System: If the mobile phase is too polar, your compound may elute too quickly with poor separation. If it's not polar enough, your compound may not elute at all or result in significant tailing. Optimize the mobile phase using TLC first. A good Rf value for the target compound on TLC is typically between 0.2 and 0.4.

• Column Overloading: Loading too much crude material onto the column will result in poor separation and can lead to product loss.

• Irreversible Adsorption: THH, being a basic compound, can sometimes interact strongly with the acidic silica gel, leading to irreversible adsorption. To mitigate this, a small amount of a basic modifier (e.g., 0.1-1% triethylamine) can be added to the mobile phase.

• Compound Degradation: THH can be sensitive to prolonged exposure to the acidic silica gel. Running the column efficiently and quickly (flash chromatography) can minimize degradation.

Data Presentation: Comparison of Purification Protocols

The following table summarizes typical yields and purities for common Tetrahydroharman purification methods. Please note that actual results will vary depending on the initial purity of the crude material and the precise experimental conditions.

Purification Method	Typical Yield (%)	Typical Purity (%)	Advantages	Disadvantages
Recrystallization
- Ethanol/Water	60 - 75	95 - 98	Simple, cost-effective for removing major impurities.	May not remove closely related impurities effectively.
- Methanol	55 - 70	96 - 98.5	Good for removing non-polar impurities.	Lower yield compared to ethanol/water.
Acid-Base Extraction	80 - 90 (Recovery)	~90	Excellent for separating acidic and neutral impurities.	Does not separate other basic impurities.
Column Chromatography
- Silica Gel	50 - 65	> 99	High resolution, capable of achieving very high purity.	More time-consuming and requires more solvent.
- Alumina (basic)	55 - 70	> 99	Reduces risk of compound degradation for acid-sensitive compounds.	Can have lower resolution than silica gel for some separations.

Experimental Protocols

Protocol 1: Acid-Base Extraction for Initial Purification of Crude THH

This protocol is designed to remove acidic and neutral impurities from a crude THH sample.

• Dissolution: Dissolve the crude THH solid in a suitable organic solvent with limited water miscibility, such as dichloromethane or ethyl acetate.

• Acidic Wash: Transfer the organic solution to a separatory funnel and add an equal volume of a dilute aqueous acid solution (e.g., 1 M HCl). Shake the funnel vigorously, venting frequently to release any pressure.

• Separation: Allow the layers to separate. The protonated THH will move into the aqueous layer. Drain the lower aqueous layer into a clean flask.

• Extraction of Aqueous Layer: Wash the organic layer two more times with the dilute acid solution, combining all aqueous extracts.

• Basification: Cool the combined aqueous extracts in an ice bath and slowly add a base (e.g., 1 M NaOH or concentrated ammonium hydroxide) with stirring until the solution is basic (pH > 10). The deprotonated THH will precipitate out of the solution.

• Back-Extraction: Extract the basified aqueous solution three times with fresh portions of the organic solvent.

• Drying and Concentration: Combine the organic extracts, dry over an anhydrous drying agent (e.g., anhydrous sodium sulfate or magnesium sulfate), filter, and evaporate the solvent under reduced pressure to yield the purified THH.

Protocol 2: Recrystallization of Tetrahydroharman

This protocol describes a general procedure for the recrystallization of THH to achieve higher purity.

• Solvent Selection: Choose a suitable solvent or solvent system. A good solvent will dissolve THH well at high temperatures but poorly at low temperatures. Ethanol/water is a common and effective choice.

• Dissolution: Place the crude THH in an Erlenmeyer flask. Add a minimal amount of the hot solvent (e.g., boiling ethanol) dropwise while stirring and heating until the THH just dissolves completely.

• Hot Filtration (Optional): If there are insoluble impurities, perform a hot gravity filtration to remove them.

• Crystallization: Remove the flask from the heat and allow it to cool slowly to room temperature. Cover the flask to prevent solvent evaporation and contamination. Slow cooling is crucial for the formation of large, pure crystals.

• Cooling: Once the flask has reached room temperature, place it in an ice bath for at least 30 minutes to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold recrystallization solvent to remove any remaining soluble impurities.

• Drying: Dry the purified THH crystals under vacuum or in a desiccator.

Protocol 3: Flash Column Chromatography of Tetrahydroharman

This protocol is for achieving high-purity THH using flash column chromatography.

• Column Packing: Prepare a silica gel column using a slurry packing method with the chosen mobile phase. A typical mobile phase for THH is a mixture of a non-polar solvent like hexanes or dichloromethane and a more polar solvent like ethyl acetate or methanol, often with a small amount of triethylamine (0.1-1%) to prevent tailing. The optimal mobile phase should be determined by TLC analysis.

• Sample Loading: Dissolve the crude THH in a minimal amount of the mobile phase or a slightly stronger solvent and load it carefully onto the top of the silica gel column.

• Elution: Apply pressure to the top of the column (using a flash chromatography system or a simple air pump) to force the mobile phase through the column at a steady rate.

• Fraction Collection: Collect the eluent in a series of fractions.

• Analysis: Analyze the collected fractions by TLC to identify those containing the pure THH.

• Concentration: Combine the pure fractions and evaporate the solvent under reduced pressure to obtain the high-purity Tetrahydroharman.

Mandatory Visualizations

Caption: A typical experimental workflow for the synthesis and purification of high-purity Tetrahydroharman.

Caption: Proposed mechanism of action of Tetrahydroharman on monoaminergic neurotransmission.

Reference Data & Comparative Studies

A Comparative Analysis of Tetrahydroharman, Harmine, and Harmaline for Preclinical Research

This guide provides a detailed comparative analysis of the β-carboline alkaloids Tetrahydroharman (THH), harmine, and harmaline, tailored for researchers, scientists, and drug development professionals. The information presented herein is supported by experimental data to facilitate an objective evaluation of their pharmacological and cytotoxic profiles.

Pharmacological Profile: A Quantitative Comparison

The distinct pharmacological activities of THH, harmine, and harmaline are primarily dictated by their interactions with monoamine oxidase (MAO) enzymes and various neurotransmitter receptors.

Inhibition of Monoamine Oxidase (MAO)

Harmine and harmaline are potent, reversible inhibitors of monoamine oxidase A (MAO-A), while THH exhibits significantly weaker inhibitory activity. This potent MAO-A inhibition by harmine and harmaline is a key mechanism underlying their psychoactive effects, as it prevents the breakdown of monoamine neurotransmitters like serotonin and norepinephrine.[1] All three compounds are poor inhibitors of MAO-B.

Compound	MAO-A Inhibition (IC₅₀)	MAO-B Inhibition (IC₅₀)	Selectivity for MAO-A	Reference
Harmine	2 nM - 380 nM	20 µM	~10,000-fold	[2]
Harmaline	2.5 nM	25 µM	High
Tetrahydroharman (THH)	74 nM	>100 µM	High

Receptor Binding Affinity

Harmine and harmaline exhibit notable affinity for imidazoline I₂ and serotonin 5-HT₂ receptors, which may contribute to their complex pharmacological profiles, including hallucinogenic properties.[2][3] In contrast, THH shows minimal affinity for these receptors but is reported to act as a serotonin reuptake inhibitor.[4][5]

Compound	Imidazoline I₂ Receptor (Kᵢ)	Serotonin 5-HT₂ₐ Receptor (Kᵢ)	Serotonin 5-HT₂C Receptor (Kᵢ)	Reference
Harmine	10 nM	Low µM range	Low µM range	[2]
Harmaline	22 nM	Low µM range	Low µM range	[3][6]
Tetrahydroharman (THH)	>10,000 nM	>10,000 nM	Negligible	[4]

Cytotoxicity Profile

Harmine and harmaline have demonstrated cytotoxic effects against a range of human cancer cell lines, suggesting potential applications in oncology research. Data on the cytotoxicity of THH is less prevalent in the literature.

Compound	Cell Line	Cytotoxicity (IC₅₀)	Reference
Harmine	HepG2 (Liver)	20.7 µM	[7]
HBL-100 (Breast)	32 µM	[7][8]
A549 (Lung)	106 µM	[7][8]
HCT-116 (Colon)	33 µM	[7][8]
HeLa (Cervical)	61 µM	[7][8]
BHT-101 (Thyroid)	11.7 µM	[9]
CAL-62 (Thyroid)	22.0 µM	[9]
Harmaline	HeLa (Cervical)	28 µM (GI₅₀)	[10]
HepG2 (Liver)	11.2 µM (GI₅₀)	[10]
A2780 (Ovarian)	300 µM (24h)	[5]
A549 (Lung)	67.9 µM	[5]
H1299 (Lung)	48.16 µM	[5]
4T1 (Breast)	144.21 µM	[5]

Experimental Protocols

In Vitro Monoamine Oxidase (MAO) Inhibition Assay (Fluorometric)

This protocol outlines a general method for determining the MAO inhibitory potential of test compounds using a commercial kit that measures hydrogen peroxide production.[11]

a. Reagent Preparation:

• Prepare assay buffer, recombinant human MAO-A or MAO-B enzyme, substrate (e.g., p-tyramine), and a fluorescent probe (e.g., Amplex Red) according to the manufacturer's instructions.

b. Compound Preparation:

• Dissolve test compounds (THH, harmine, harmaline) in a suitable solvent like DMSO to create concentrated stock solutions.

• Perform serial dilutions of the stock solutions in assay buffer to achieve a range of test concentrations.

c. Assay Procedure:

• Add the diluted test compounds to the wells of a 96-well black microplate.

• Include necessary controls: a no-enzyme control, a vehicle control (no inhibitor), and a positive control using a known MAO inhibitor (e.g., clorgyline for MAO-A, selegiline for MAO-B).

• Add the MAO enzyme to all wells except the no-enzyme control and pre-incubate for approximately 15 minutes at 37°C.

• Initiate the enzymatic reaction by adding the substrate and fluorescent probe mixture to all wells.

• Incubate the plate at 37°C, protected from light, for a specified duration.

d. Data Acquisition and Analysis:

• Measure the fluorescence intensity using a microplate reader at the appropriate excitation and emission wavelengths (e.g., 530 nm excitation / 585 nm emission for Amplex Red).

• Calculate the percentage of inhibition for each compound concentration relative to the vehicle control.

• Determine the IC₅₀ value by fitting the data to a dose-response curve using appropriate software.

Cytotoxicity Assay (CCK-8 Method)

This protocol describes the use of the Cell Counting Kit-8 (CCK-8) to assess the cytotoxic effects of the compounds on cultured cells.[12][13][14]

a. Cell Seeding:

• Culture the desired human cancer cell lines in appropriate media.

• Trypsinize and count the cells. Seed the cells into a 96-well plate at a density of approximately 5,000 cells per well in 100 µL of culture medium.

• Incubate the plate for 24 hours in a humidified incubator (37°C, 5% CO₂) to allow for cell attachment.

b. Compound Treatment:

• Prepare serial dilutions of THH, harmine, and harmaline in culture medium.

• Remove the existing medium from the wells and add 100 µL of the medium containing the various concentrations of the test compounds. Include a vehicle control (medium with solvent) and a blank control (medium only).

• Incubate the plate for a specified exposure time (e.g., 24, 48, or 72 hours).

c. Assay Procedure:

• Add 10 µL of the CCK-8 solution to each well.

• Incubate the plate for 1-4 hours in the incubator. The incubation time may need to be optimized depending on the cell type and density.

• Measure the absorbance at 450 nm using a microplate reader.

d. Data Analysis:

• Subtract the absorbance of the blank control from all other readings.

• Calculate the percentage of cell viability for each concentration relative to the vehicle control.

• Determine the IC₅₀ value by plotting cell viability against compound concentration and fitting the data to a dose-response curve.

Signaling Pathways and Mechanisms of Action

The following diagrams illustrate the key signaling pathways and mechanisms of action associated with these β-carboline alkaloids.

Caption: Comparative primary mechanisms of action.

Caption: Experimental workflow for MAO inhibition assay.

Caption: Known signaling pathways modulated by Harmine.[15][16][17][18][19][20]

Caption: Harmaline-induced Fas/FasL apoptotic pathway.[21][22][23]

References

• 1. researchgate.net [researchgate.net]
• 2. MTT assay protocol | Abcam [abcam.com]
• 3. de.lumiprobe.com [de.lumiprobe.com]
• 4. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 5. Harmaline induces apoptosis and inhibits migration in A2780 ovarian cancer cells in vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Harmaline - Wikipedia [en.wikipedia.org]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. mdpi.com [mdpi.com]
• 10. Binding affinity and in vitro cytotoxicity of harmaline targeting different motifs of nucleic acids: An ultimate drug designing approach - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. d-nb.info [d-nb.info]
• 12. Cell Counting Kit-8 Protocol (CCK-8) | Hello Bio [hellobio.com]
• 13. apexbt.com [apexbt.com]
• 14. medchemexpress.com [medchemexpress.com]
• 15. researchgate.net [researchgate.net]
• 16. Harmine is an inflammatory inhibitor through the suppression of NF-κB signaling - OPEN Foundation [open-foundation.org]
• 17. Harmine Inhibits Multiple TLR-Induced Inflammatory Expression through Modulation of NF-κB p65, JNK, and STAT1 [mdpi.com]
• 18. Harmine is an inflammatory inhibitor through the suppression of NF-κB signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]
• 20. Harmine Hydrochloride Triggers G2/M Cell Cycle Arrest and Apoptosis in HCT116 Cells through ERK and PI3K/AKT/mTOR Signaling Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 21. cn.tsktbiotech.com [cn.tsktbiotech.com]
• 22. scispace.com [scispace.com]
• 23. Novel mechanism of harmaline on inducing G2/M cell cycle arrest and apoptosis by up-regulating Fas/FasL in SGC-7901 cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Tetrahydroharman: A Comparative Guide to its MAO-A Inhibitory Activity

For researchers and professionals in the field of drug development and neuroscience, understanding the potency and characteristics of monoamine oxidase-A (MAO-A) inhibitors is crucial for the development of novel therapeutics for depressive and anxiety disorders. This guide provides a comprehensive comparison of the MAO-A inhibitory activity of Tetrahydroharman (THH), a β-carboline alkaloid, with other known inhibitors, supported by experimental data and detailed protocols.

Quantitative Comparison of MAO-A Inhibitors

The inhibitory potential of a compound is typically quantified by its half-maximal inhibitory concentration (IC50), which represents the concentration of the inhibitor required to reduce the activity of the enzyme by 50%. The table below summarizes the IC50 values for Tetrahydroharman and a selection of other MAO-A inhibitors, including related β-carbolines and standard reference compounds.

Compound	Type of Inhibitor	IC50 Value (µM) for MAO-A	Reference(s)
Tetrahydroharman (THH)	β-carboline (Reversible)	9.4	[1]
Harmine	β-carboline (Reversible)	0.070	[1]
Harmaline	β-carboline (Reversible)	~0.027 - 0.031	[1]
Harmol	β-carboline (Reversible)	~0.027 - 0.031	[1]
Harmalol	β-carboline (Reversible)	~0.027 - 0.031	[1]
Harmane	β-carboline (Reversible)	~0.027 - 0.031	[1]
Norharmane	β-carboline (Reversible)	~0.027 - 0.031	[1]
Clorgyline	Propargylamine (Irreversible)	0.0012 - 0.062	[2][3]
Moclobemide	Benzamide (Reversible)	6.061	[2]

Note: IC50 values can vary between studies depending on the specific experimental conditions, such as the source of the enzyme and the substrate used.

Understanding the MAO-A Inhibition Pathway

Monoamine oxidase-A is a key enzyme in the catabolism of monoamine neurotransmitters like serotonin, norepinephrine, and dopamine in the brain. Inhibition of MAO-A leads to an increase in the synaptic levels of these neurotransmitters, which is the primary mechanism of action for many antidepressant drugs.

Figure 1: Simplified signaling pathway of MAO-A and its inhibition.

Experimental Protocols for MAO-A Inhibition Assay

The determination of a compound's MAO-A inhibitory activity is typically performed using an in vitro enzyme assay. The following is a generalized protocol based on commonly used fluorometric and HPLC-based methods.[4][5]

Objective: To determine the IC50 value of a test compound (e.g., Tetrahydroharman) for MAO-A.

Materials:

• Human recombinant MAO-A enzyme

• A suitable substrate (e.g., kynuramine or p-tyramine)

• Test compound (Tetrahydroharman)

• Reference inhibitor (e.g., Clorgyline or Moclobemide)

• Assay buffer (e.g., potassium phosphate buffer, pH 7.4)

• Detection reagents (e.g., Amplex Red and horseradish peroxidase for fluorometric assays)

• 96-well microplates (black plates for fluorescence)

• Plate reader (fluorometer) or HPLC system

• DMSO (for dissolving compounds)

Procedure:

• Compound Preparation:

  • Prepare a stock solution of the test compound and reference inhibitor in DMSO.

  • Perform serial dilutions to create a range of concentrations to be tested.

• Enzyme and Inhibitor Pre-incubation:

  • In a 96-well plate, add the MAO-A enzyme solution to each well.

  • Add the different concentrations of the test compound or reference inhibitor to the respective wells.

  • Include a control group with only the enzyme and a vehicle control with the enzyme and DMSO.

  • Incubate the plate for a defined period (e.g., 15 minutes) at 37°C to allow for the interaction between the enzyme and the inhibitor.

• Reaction Initiation:

  • Initiate the enzymatic reaction by adding the substrate to all wells.

• Signal Detection:

  • Fluorometric Method: Immediately place the plate in a fluorescence plate reader and measure the increase in fluorescence over time. The reaction of MAO-A with its substrate produces hydrogen peroxide, which, in the presence of horseradish peroxidase, reacts with a probe like Amplex Red to generate a fluorescent product.

  • HPLC Method: After a specific incubation time, stop the reaction (e.g., by adding a quenching solution). Analyze the reaction mixture using HPLC to quantify the formation of the product or the depletion of the substrate.

• Data Analysis:

  • Calculate the rate of the enzymatic reaction for each inhibitor concentration.

  • Normalize the reaction rates to the control (100% activity).

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration.

  • Determine the IC50 value by fitting the data to a sigmoidal dose-response curve.

Figure 2: General workflow for an in vitro MAO-A inhibition assay.

Concluding Remarks

The data presented indicates that Tetrahydroharman is a reversible inhibitor of MAO-A.[6] While its inhibitory potency, as indicated by its IC50 value, is less than that of other β-carbolines like harmine and harmaline, it still represents a significant level of activity.[1] The comparison with well-characterized irreversible and reversible inhibitors such as clorgyline and moclobemide provides a valuable benchmark for its potential pharmacological relevance. The detailed experimental protocol provided herein offers a standardized approach for researchers to independently validate these findings and to evaluate the MAO-A inhibitory potential of other novel compounds. This comparative guide serves as a foundational resource for further investigation into the therapeutic applications of Tetrahydroharman and other β-carboline alkaloids.

References

• 1. Identification of harmine and β-carboline analogs from a high-throughput screen of an approved drug collection; profiling as differential inhibitors of DYRK1A and monoamine oxidase A and for in vitro and in vivo anti-cancer studies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. apexbt.com [apexbt.com]
• 4. Monoamine Oxidase Inhibition | Evotec [evotec.com]
• 5. Assay of MAO Inhibition by Chromatographic Techniques (HPLC/HPLC-MS) | Springer Nature Experiments [experiments.springernature.com]
• 6. beta-Carboline alkaloids in Peganum harmala and inhibition of human monoamine oxidase (MAO) - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of Tetrahydroharman and Selective Serotonin Reuptake Inhibitors (SSRIs)

This guide provides an objective comparison of the pharmacological profiles of Tetrahydroharman (THH) and the class of drugs known as Selective Serotonin Reuptake Inhibitors (SSRIs). It is intended for researchers, scientists, and professionals in the field of drug development, offering a detailed examination of their mechanisms of action, pharmacokinetics, efficacy, and side effect profiles, supported by available data.

Introduction

Selective Serotonin Reuptake Inhibitors (SSRIs) are a cornerstone in the pharmacotherapy of major depressive disorder, anxiety disorders, and other psychiatric conditions.[1][2][3] Their primary mechanism involves selectively blocking the reuptake of serotonin, thereby increasing its availability in the synaptic cleft.[1][3][4]

Tetrahydroharman (THH), a naturally occurring β-carboline alkaloid found in plants such as Banisteriopsis caapi, has garnered scientific interest for its distinct psychoactive and potential therapeutic properties.[5] Unlike SSRIs, THH exhibits a dual mechanism of action, functioning as both a serotonin reuptake inhibitor and a reversible inhibitor of monoamine oxidase A (MAO-A).[5][6] This guide dissects the key differences and similarities between these two classes of compounds.

Mechanism of Action

Selective Serotonin Reuptake Inhibitors (SSRIs)

SSRIs exert their therapeutic effects by binding to the serotonin transporter (SERT), a protein located on the presynaptic neuron.[3][4] This binding allosterically inhibits the transporter, preventing the reabsorption of serotonin from the synaptic cleft back into the presynaptic neuron.[1][4] The resulting increase in extracellular serotonin levels enhances serotonergic neurotransmission.[1][7] This action is "selective" as SSRIs have a much lower affinity for other neurotransmitter transporters, such as those for norepinephrine and dopamine.[1][3][8] The therapeutic effects of SSRIs are not immediate and are thought to involve long-term neuroadaptive changes, such as the desensitization of 5-HT1A autoreceptors.[9][10]

Diagram 1. Mechanism of Action of SSRIs.

Tetrahydroharman (THH)

THH shares the property of serotonin reuptake inhibition with SSRIs.[5] Studies have shown that various tetrahydro-β-carbolines are potent inhibitors of serotonin uptake.[11][12] However, THH possesses a second, significant mechanism: reversible inhibition of monoamine oxidase A (MAO-A).[5] MAO-A is a key enzyme responsible for the degradation of monoamine neurotransmitters, including serotonin, within the presynaptic neuron.[8][13] By inhibiting MAO-A, THH prevents the breakdown of serotonin, further increasing its availability for vesicular packaging and release. This dual action—blocking reuptake and preventing degradation—distinguishes THH from SSRIs.

Diagram 2. Dual Mechanism of Action of THH.

Pharmacodynamic Profile

Table 1: Comparative Pharmacodynamic Characteristics

Feature	Tetrahydroharman (THH)	Selective Serotonin Reuptake Inhibitors (SSRIs)
Primary Target(s)	Serotonin Transporter (SERT)[5][6]Monoamine Oxidase A (MAO-A)[5]	Serotonin Transporter (SERT)[3][4]
Mechanism	SERT Inhibition[5]Reversible MAO-A Inhibition[5]	Selective SERT Inhibition[1]
Receptor Affinity	Minimal affinity for 5-HT2A, 5-HT1A, 5-HT2C, and D2 receptors.[5]	Very low affinity for adrenergic, cholinergic, and histaminergic receptors.[3][8]

Pharmacokinetic Profiles

Pharmacokinetics—the study of drug absorption, distribution, metabolism, and excretion—differs significantly between THH and various SSRIs. These differences can have substantial clinical implications regarding dosing, drug-drug interactions, and side effect profiles.

Tetrahydroharman (THH)

The elimination half-life of THH is reported to be between 4.7 and 8.8 hours.[5] In rats, the elimination half-life in the brain was found to be 1.8 hours.[14] THH undergoes metabolism through hydroxylation, conjugation, and dehydrogenation.[14]

Selective Serotonin Reuptake Inhibitors (SSRIs)

SSRIs are a heterogeneous group in terms of their pharmacokinetic properties.[15][16] Half-lives can range from approximately 21 hours for paroxetine to 1-4 days for fluoxetine (and 7-15 days for its active metabolite, norfluoxetine).[15][16] Most SSRIs are extensively metabolized by cytochrome P450 (CYP) enzymes, leading to high interindividual variability.[15] This also creates a potential for significant drug-drug interactions, as some SSRIs (like fluoxetine and paroxetine) are potent inhibitors of specific CYP isoenzymes (e.g., CYP2D6).[15]

Table 2: Comparative Pharmacokinetic Data

Parameter	Tetrahydroharman (THH)	Selective Serotonin Reuptake Inhibitors (SSRIs)
Elimination Half-Life	4.7 - 8.8 hours[5]	Varies significantly by drug:- Paroxetine: ~21 hours[15]- Citalopram: ~36 hours[15]- Fluoxetine: 1-4 days (Metabolite: 7-15 days)[15][16]
Metabolism	Hydroxylation, conjugation, dehydrogenation.[14]	Extensive metabolism via Cytochrome P450 (CYP) isoenzymes (e.g., CYP2D6, CYP2C19).[15][17]
Pharmacokinetics Linearity	Data not specified.	Varies: Sertraline and citalopram are linear; fluoxetine, fluvoxamine, and paroxetine are non-linear.[15][16]
Drug Interaction Potential	High potential, especially with other serotonergic agents (risk of serotonin syndrome) due to MAO-A inhibition.[18]	High potential, primarily through inhibition of CYP enzymes (e.g., fluoxetine, paroxetine).[15] Can increase bleeding risk with NSAIDs.[1]

Efficacy and Clinical Applications

SSRIs

SSRIs are FDA-approved and widely prescribed first-line treatments for a range of conditions, including:

• Major Depressive Disorder (MDD)[3]

• Anxiety Disorders (Generalized, Social, Panic)[1][2][3]

• Obsessive-Compulsive Disorder (OCD)[2]

• Post-Traumatic Stress Disorder (PTSD)[2]

• Bulimia Nervosa[3]

Their efficacy in moderate to severe depression is considered clinically significant, though their benefit over placebo in mild to moderate cases is debated.[19][20] Meta-analyses of placebo-controlled trials confirm that SSRIs are superior to placebo in treating depression.[21]

Tetrahydroharman (THH)

THH is a primary component of Ayahuasca, a psychoactive brew used in traditional ceremonies.[6] It is believed to contribute to the overall effects of the brew, in part by enabling the oral activity of DMT through MAO-A inhibition.[6][18] As a standalone therapeutic agent, clinical trial data for THH is scarce. Its psychoactive effects have been reported as similar to harmaline, another β-carboline.[5] While some β-carbolines are being investigated for antidepressant properties, THH is not currently an approved medication.[13][22]

Side Effect and Safety Profiles

The adverse effect profiles of THH and SSRIs are direct consequences of their mechanisms of action.

SSRIs

Common side effects of SSRIs often appear early in treatment and may subside over time.[1] These include:

• Gastrointestinal: Nausea, vomiting, diarrhea[1][23]

• Neurological: Headache, insomnia or somnolence, dizziness, agitation, anxiety[1][23][24]

• Autonomic: Dry mouth, sweating[1][23]

• Sexual Dysfunction: Decreased libido, difficulty reaching orgasm, erectile dysfunction (among the most troubling long-term effects).[2][24]

• Metabolic: Weight gain or loss.[1][24]

Serious, though rare, risks include Serotonin Syndrome , a potentially life-threatening condition caused by excessive serotonergic activity, often when SSRIs are combined with other serotonergic drugs.[1][23] Abrupt discontinuation can lead to a discontinuation syndrome with flu-like symptoms, anxiety, and dizziness.[1][24]

Tetrahydroharman (THH)

The side effect profile of pure THH is not as extensively documented as that of SSRIs. However, based on its dual mechanism, several risks can be inferred:

• Serotonergic Effects: Similar to SSRIs, it can be expected to cause serotonergic side effects.

• MAO-A Inhibition: As a RIMA, THH carries a significant risk of dangerous interactions. Co-administration with SSRIs or other serotonergic agents is contraindicated due to the high risk of severe Serotonin Syndrome .[18] It may also interact with tyramine-containing foods, though this risk is generally lower with reversible MAO-A inhibitors compared to older, irreversible MAOIs.

Table 3: Comparative Side Effect and Safety Profiles

Adverse Effect Category	Tetrahydroharman (THH)	Selective Serotonin Reuptake Inhibitors (SSRIs)
Common Side Effects	Psychoactive effects.[5] Other effects not well-documented for isolated compound.	Nausea, headache, insomnia/somnolence, anxiety, sexual dysfunction, weight changes.[1][23][25]
Serious Risks	Serotonin Syndrome: High risk when combined with other serotonergic drugs (e.g., SSRIs).[18]	Serotonin Syndrome: Risk when combined with other serotonergic agents.[1][23]Discontinuation Syndrome: Occurs with abrupt cessation.[1][24]
Key Contraindications	Concomitant use with SSRIs, other MAOIs, and other serotonergic drugs.[18]	Concomitant use with MAOIs.[1] Caution with other drugs that increase serotonin or bleeding risk.[1]

Experimental Protocols

The following are generalized methodologies for assessing the key pharmacological activities of THH and SSRIs. Specific parameters would be optimized for individual experiments.

Protocol: Serotonin Reuptake Inhibition Assay

This assay measures a compound's ability to block the serotonin transporter (SERT).

Diagram 3. Workflow for SERT Inhibition Assay.

Protocol: Monoamine Oxidase A (MAO-A) Inhibition Assay

This assay determines a compound's ability to inhibit the enzymatic activity of MAO-A.

• Enzyme Source Preparation: Isolate mitochondria, a rich source of MAO, from tissue homogenates (e.g., rat liver or brain) by centrifugation.

• Incubation: Pre-incubate the mitochondrial preparation with the test compound (e.g., THH) at various concentrations. Include a control (no inhibitor) and a positive control (a known MAO-A inhibitor like clorgyline).

• Enzymatic Reaction: Initiate the reaction by adding a MAO-A preferential substrate (e.g., kynuramine or ³H-serotonin).

• Reaction Termination: Stop the reaction after a defined period, typically by adding a strong acid or base.

• Product Measurement: Quantify the product of the enzymatic reaction. For kynuramine, this can be done by measuring the fluorescence of 4-hydroxyquinoline. For radiolabeled substrates, the product is separated from the substrate chromatographically, and its radioactivity is measured.

• Data Analysis: Calculate the rate of reaction and the percent inhibition for each concentration of the test compound. Determine the IC50 value.

Comparative Summary and Conclusion

The primary distinction between THH and SSRIs lies in their mechanism of action. While both inhibit serotonin reuptake, THH also inhibits the primary enzyme responsible for serotonin degradation, MAO-A.

Diagram 4. Comparison of Pharmacological Actions.

SSRIs are well-characterized, selective agents with established therapeutic roles and predictable (though often problematic) side effect profiles.[1][3] Their pharmacokinetics are variable, and the potential for drug-drug interactions via CYP enzyme inhibition is a key clinical consideration.[15]

Tetrahydroharman presents a more complex pharmacological profile. Its dual action suggests a potentially potent method of enhancing serotonergic activity. However, this same dual mechanism introduces a significant safety concern, particularly the risk of serotonin syndrome when combined with other serotonergic drugs, a risk that is a primary contraindication for its use with SSRIs.[18] The lack of extensive clinical trials on isolated THH means its therapeutic potential and full side effect profile as a standalone agent are not yet fully understood. Further research is required to delineate its potential role, if any, in clinical therapeutics.

References

• 1. Selective serotonin reuptake inhibitors (SSRIs) - Mayo Clinic [mayoclinic.org]
• 2. Selective serotonin reuptake inhibitor - Wikipedia [en.wikipedia.org]
• 3. Selective Serotonin Reuptake Inhibitors - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. How Antidepressants Block Serotonin Transport [als.lbl.gov]
• 5. Tetrahydroharmine - Wikipedia [en.wikipedia.org]
• 6. Pharmacokinetics of Hoasca alkaloids in healthy humans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. m.youtube.com [m.youtube.com]
• 8. ClinPGx [clinpgx.org]
• 9. Mechanism of action of serotonin selective reuptake inhibitors. Serotonin receptors and pathways mediate therapeutic effects and side effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Mechanisms of action of antidepressants: from neurotransmitter systems to signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Tetrahydro-beta-carbolines and corresponding tryptamines: In vitro inhibition of serotonin and dopamine uptake by human blood platelets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Tetrahydro-beta-carbolines and corresponding tryptamines: In vitro inhibition of serotonin, dopamine and noradrenaline uptake in rat brain synaptosomes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Frontiers | Monoamine Oxidase Inhibition by Plant-Derived β-Carbolines; Implications for the Psychopharmacology of Tobacco and Ayahuasca [frontiersin.org]
• 14. Pharmacokinetics of tetrahydronorharmane (tetrahydro-beta-carboline) in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Pharmacokinetics of selective serotonin reuptake inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. ClinPGx [clinpgx.org]
• 17. Frontiers | Selective Serotonin Reuptake Inhibitor Pharmacokinetics During Pregnancy: Clinical and Research Implications [frontiersin.org]
• 18. Ayahuasca - Wikipedia [en.wikipedia.org]
• 19. researchgate.net [researchgate.net]
• 20. news-medical.net [news-medical.net]
• 21. Efficacy of selective serotonin reuptake inhibitors and adverse events: meta-regression and mediation analysis of placebo-controlled trials - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. Monoamine Oxidase Inhibition by Plant-Derived β-Carbolines; Implications for the Psychopharmacology of Tobacco and Ayahuasca - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. Selective serotonin reuptake inhibitors (SSRIs) | NHS inform [nhsinform.scot]
• 24. SSRI Antidepressant Medications: Adverse Effects and Tolerability - PMC [pmc.ncbi.nlm.nih.gov]
• 25. psychiatrist.com [psychiatrist.com]

Tetrahydroharman's Interaction with Neurotransmitter Systems: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of Tetrahydroharman's (THH) cross-reactivity with various neurotransmitter receptors and transporters. The information is supported by experimental data to offer a clear perspective on its pharmacological profile. Tetrahydroharman, a β-carboline alkaloid found in plants like Banisteriopsis caapi, is known for its psychoactive effects, which are primarily attributed to its interaction with the serotonergic system.[1][2]

Primary Pharmacological Profile of Tetrahydroharman

Tetrahydroharman's principal mechanisms of action are the reversible inhibition of monoamine oxidase A (MAO-A) and the inhibition of the serotonin transporter (SERT).[1] This dual action leads to an increase in the synaptic concentration of serotonin, potentiating its effects. Its affinity for other neurotransmitter receptors is significantly lower, indicating a selective mode of action.

Cross-Reactivity with Neurotransmitter Transporters

Experimental data indicates that Tetrahydroharman is a potent inhibitor of serotonin reuptake, with substantially weaker effects on dopamine (DAT) and norepinephrine (NET) transporters. The following table summarizes the inhibitory concentrations (IC50) of 1-methyl-tetrahydro-beta-carboline (a synonym for Tetrahydroharman) from in vitro studies.

Target	Test System	IC50 (μM)	Reference
Serotonin Transporter (SERT)	Human Platelets	6.4	Komulainen et al., 1980
Rat Brain Synaptosomes	12	Komulainen et al., 1980
Dopamine Transporter (DAT)	Human Platelets	1.0	Komulainen et al., 1980
Rat Brain Synaptosomes	70	Komulainen et al., 1980
Norepinephrine Transporter (NET)	Rat Brain Synaptosomes	92	Komulainen et al., 1980

Note: Lower IC50 values indicate greater potency.

Cross-Reactivity with Postsynaptic Neurotransmitter Receptors

Studies have shown that Tetrahydroharman has a very low affinity for several key postsynaptic serotonin and dopamine receptors. This lack of significant binding to these receptors distinguishes it from classic psychedelic compounds that are direct agonists at serotonin 2A receptors.

Receptor	Ligand	Test System	Ki (nM)	Reference
Serotonin 5-HT2A	Racemic THH & R(+)-THH	Not Specified	>10,000	Wikipedia
S(-)-THH	Not Specified	5,890	Wikipedia
Serotonin 5-HT1A	Not Specified	Not Specified	Negligible affinity	Wikipedia
Serotonin 5-HT2C	Not Specified	Not Specified	Negligible affinity	Wikipedia
Dopamine D2	Not Specified	Not Specified	Negligible affinity	Wikipedia

Note: Higher Ki values indicate lower binding affinity.

Experimental Protocols

The following is a representative experimental protocol for determining the inhibition of monoamine uptake, based on standard methodologies used in the field.

Monoamine Uptake Inhibition Assay in Rat Brain Synaptosomes

1. Preparation of Synaptosomes:

• Male Wistar rats are euthanized, and the brains are rapidly removed and placed in ice-cold sucrose solution (0.32 M).

• The cerebral cortex (for serotonin and norepinephrine uptake) and striatum (for dopamine uptake) are dissected.

• The tissues are homogenized in sucrose solution.

• The homogenate is centrifuged at low speed (e.g., 1,000 x g for 10 minutes) to remove nuclei and cell debris.

• The resulting supernatant is then centrifuged at a higher speed (e.g., 20,000 x g for 20 minutes) to pellet the synaptosomes.

• The synaptosomal pellet is resuspended in a suitable buffer (e.g., Krebs-Henseleit buffer).

2. Uptake Assay:

• Aliquots of the synaptosomal suspension are pre-incubated with various concentrations of Tetrahydroharman or a vehicle control for a specified time (e.g., 10 minutes) at 37°C.

• The uptake is initiated by adding a low concentration of a radiolabeled monoamine substrate (e.g., [3H]serotonin, [3H]dopamine, or [3H]norepinephrine).

• The incubation is carried out for a short period (e.g., 5 minutes) at 37°C to measure the initial rate of uptake.

• The uptake is terminated by rapid filtration through glass fiber filters, followed by washing with ice-cold buffer to remove unbound radioligand.

• The radioactivity retained on the filters, which represents the amount of monoamine taken up by the synaptosomes, is measured using liquid scintillation counting.

3. Data Analysis:

• Non-specific uptake is determined in the presence of a high concentration of a known selective uptake inhibitor for each transporter (e.g., fluoxetine for SERT, GBR 12909 for DAT, and desipramine for NET).

• Specific uptake is calculated by subtracting the non-specific uptake from the total uptake.

• The concentration of Tetrahydroharman that inhibits 50% of the specific uptake (IC50) is determined by non-linear regression analysis of the concentration-response curves.

Signaling Pathways and Experimental Workflow

The following diagrams illustrate the primary signaling pathway affected by Tetrahydroharman and a typical experimental workflow for assessing its binding affinity.

Fig. 1: Mechanism of Action of Tetrahydroharman

Fig. 2: Experimental Workflow for Binding Assay

Conclusion

Tetrahydroharman demonstrates a clear selectivity for the serotonin transporter and monoamine oxidase A. Its cross-reactivity with dopamine and norepinephrine transporters is significantly lower, and it exhibits negligible affinity for the tested postsynaptic serotonin and dopamine receptors. This pharmacological profile suggests that the primary effects of Tetrahydroharman are mediated through the enhancement of serotonergic neurotransmission. This information is critical for researchers and drug development professionals exploring the therapeutic potential and neurobiological effects of β-carboline alkaloids.

References

• 1. Tetrahydroharmine - Wikipedia [en.wikipedia.org]
• 2. Pharmacological Importance of Optically Active Tetrahydro-β-carbolines and Synthetic Approaches to Create the C1 Stereocenter - PMC [pmc.ncbi.nlm.nih.gov]

Navigating Tetrahydroharman Delivery: A Comparative Guide to Bioavailability Across Administration Routes

For researchers and drug development professionals, understanding the bioavailability of a compound is paramount to harnessing its therapeutic potential. This guide provides a comparative analysis of the bioavailability of Tetrahydroharman (THH) following different administration routes. Due to the limited availability of direct comparative studies on THH, this guide leverages experimental data from the structurally similar β-carboline alkaloid, harmane, to provide a quantitative comparison between intravenous and oral administration. This approach offers valuable insights into the expected pharmacokinetic profile of THH.

Executive Summary

The route of administration significantly impacts the bioavailability of Tetrahydroharman and related β-carboline alkaloids. Intravenous (IV) administration ensures 100% bioavailability, leading to rapid and high peak plasma concentrations. In contrast, oral administration results in significantly lower bioavailability due to first-pass metabolism. While direct comparative data for THH is scarce, studies on the related alkaloid harmane in rats show an absolute oral bioavailability of approximately 19.41%. This suggests that a substantial portion of orally administered THH may be metabolized before reaching systemic circulation. Intraperitoneal (IP) injection also provides a route for systemic exposure, with studies showing distribution to various tissues, including the brain.

Comparative Pharmacokinetic Data

To illustrate the differences in bioavailability, the following table summarizes the pharmacokinetic parameters for the related β-carboline, harmane, following intravenous and oral administration in rats. This data serves as a valuable proxy for understanding the expected pharmacokinetic profile of THH.

Pharmacokinetic Parameter	Intravenous (IV) Administration (1.0 mg/kg)	Oral Administration (30.0 mg/kg)
Cmax (Maximum Plasma Concentration)	High and immediate	Lower and delayed
Tmax (Time to Cmax)	~0.083 h	~0.5 h
AUC (Area Under the Curve)	Complete systemic exposure	Significantly lower than IV
Absolute Bioavailability (F%)	100%	19.41 ± 3.97%

Metabolic Pathways of Tetrahydroharman

The metabolic fate of THH is a critical determinant of its bioavailability and pharmacological activity. In rats, two primary metabolic pathways for Tetrahydroharman (referred to as tetrahydronorharmane or THN in some studies) have been identified: hydroxylation followed by conjugation and dehydrogenation.[1][2] Understanding these pathways is crucial for interpreting pharmacokinetic data and predicting potential drug-drug interactions.

Metabolic Pathways of Tetrahydroharman.

Experimental Protocols

A representative experimental workflow for a pharmacokinetic study of a β-carboline alkaloid in rats is detailed below. This protocol outlines the key steps from drug administration to data analysis.

Representative Experimental Workflow for a Pharmacokinetic Study

Experimental Workflow for a Pharmacokinetic Study.

Detailed Methodologies

1. Animal Models:

• Male Sprague-Dawley rats are commonly used for pharmacokinetic studies of β-carbolines.

• Animals are typically fasted overnight before drug administration to minimize variability in absorption.

2. Drug Administration:

• Intravenous (IV): The compound is dissolved in a suitable vehicle (e.g., saline with a small percentage of a solubilizing agent) and administered as a bolus injection into the tail vein.

• Oral (PO): The compound is suspended or dissolved in a vehicle (e.g., carboxymethylcellulose) and administered via oral gavage.

3. Sample Collection:

• Blood samples are collected at predetermined time points post-administration from the jugular or tail vein into heparinized tubes.

• Plasma is separated by centrifugation and stored at -80°C until analysis.

4. Bioanalytical Method:

• Quantification of the analyte in plasma is typically performed using a validated Ultra-Performance Liquid Chromatography-tandem Mass Spectrometry (UPLC-MS/MS) method.

• This involves protein precipitation from the plasma samples, followed by chromatographic separation and mass spectrometric detection.

5. Pharmacokinetic Analysis:

• Plasma concentration-time data are analyzed using non-compartmental methods to determine key pharmacokinetic parameters such as Cmax, Tmax, and AUC.

• Absolute oral bioavailability (F%) is calculated using the formula: F% = (AUCoral / AUCiv) × (Doseiv / Doseoral) × 100.

Conclusion

The administration route is a critical determinant of the bioavailability and resulting pharmacokinetic profile of Tetrahydroharman. While intravenous administration ensures complete and immediate systemic exposure, oral delivery is subject to significant first-pass metabolism, leading to substantially lower bioavailability. The data from the structurally related alkaloid, harmane, provides a valuable framework for anticipating the behavior of THH in vivo. For researchers and drug developers, these findings underscore the importance of selecting the appropriate administration route based on the desired therapeutic outcome and considering potential metabolic liabilities when designing oral formulations of THH. Further direct comparative studies on THH are warranted to provide more precise pharmacokinetic parameters for this promising compound.

References

• 1. Two metabolic pathways of tetrahydronorharmane (tetrahydro-beta-carboline) in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Pharmacokinetics of tetrahydronorharmane (tetrahydro-beta-carboline) in rats - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the In Vitro and In Vivo Correlation of Tetrahydroharman's Effects

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the in vitro and in vivo pharmacological effects of Tetrahydroharman (THH), a prominent member of the β-carboline alkaloid family. The correlation between laboratory benchtop assays and whole-organism responses is a critical aspect of drug development, often fraught with challenges that can lead to clinical trial failures. By examining the available data for THH and comparing it with related compounds, this document aims to provide a clear framework for understanding its translational potential.

Introduction to Tetrahydroharman (THH)

Tetrahydroharman, also known as 1-methyl-1,2,3,4-tetrahydro-β-carboline, is a naturally occurring alkaloid found in various plants and is also present in some foods and human tissues.[1][2] Structurally part of the β-carboline family, THH and its analogues like harmine and harmaline are known for their neuroactive properties.[3][4] A primary mechanism of action attributed to these compounds is the inhibition of monoamine oxidase (MAO), an enzyme crucial for the degradation of neurotransmitters like serotonin, dopamine, and norepinephrine.[5] This activity underlies the interest in THH and related compounds as potential antidepressants and neuroprotective agents.[1][5] Establishing a robust in vitro-in vivo correlation (IVIVC) is paramount for advancing such compounds from preclinical discovery to clinical application, as it helps predict human pharmacokinetic and pharmacodynamic outcomes from laboratory data.[6][7]

Core Mechanism of Action: Monoamine Oxidase Inhibition

The principal pharmacological effect of many β-carbolines is the inhibition of monoamine oxidase enzymes, MAO-A and MAO-B.[5] These enzymes are responsible for the oxidative deamination of monoamine neurotransmitters. By inhibiting MAO, particularly MAO-A, THH can increase the synaptic availability of serotonin and other monoamines, which is a well-established mechanism for antidepressant action.[5][8]

The following diagram illustrates the MAO-A inhibition pathway.

Caption: Mechanism of MAO-A inhibition by Tetrahydroharman (THH).

Comparative In Vitro Data

In vitro assays are essential for determining the direct interaction of a compound with its biological target. For THH and its alternatives, the most relevant in vitro parameter is the half-maximal inhibitory concentration (IC50) against MAO-A and MAO-B enzymes. A lower IC50 value indicates greater potency.

Table 1: In Vitro Monoamine Oxidase (MAO) Inhibition

Compound	Type	MAO-A IC50 (µM)	MAO-B IC50 (µM)	Selectivity Index (MAO-A/MAO-B)
Tetrahydroharman (THH)	β-carboline	Data not consistently reported	Data not consistently reported	-
Harman	β-carboline	0.4[9]	>100	>250
Norharman	β-carboline	5.0	>100	>20
Moclobemide	RIMA (Standard)	2.1	27.4	13.0
Clorgyline	MAOI (Standard)	0.008	1.4	175

| Selegiline (R-Deprenyl) | MAOI (Standard) | 0.8 | 0.015 | 0.018 |

Note: Specific IC50 values for THH are not consistently available in the provided search results, highlighting a potential data gap. The table includes related β-carbolines and standard MAO inhibitors for comparison.

Comparative In Vivo Data

In vivo studies, typically in rodent models, are used to assess the physiological and behavioral effects of a compound, providing insight into its potential therapeutic efficacy. Key outcomes include changes in extracellular neurotransmitter levels and performance in behavioral tests indicative of antidepressant or anxiolytic activity.

Table 2: In Vivo Effects in Rodent Models

Compound	Model	Key Finding
Tetrahydroharman (THH)	Rat (Anesthetized)	Increased extracellular acetylcholine in the striatum via microdialysis.[10]
Harman	Rodent	Supports survival of dopaminergic neurons; exhibits antidepressant-like effects.[5]
β-carbolines (General)	Rat	Increased activity in behavioral tests; beneficial gene expression changes in brain tissue.[3]
5-HT1A Agonists (e.g., Buspirone)	Rat	Dose-dependent reduction of serotonin (5-HT) in hippocampal dialysates.[11]

| SSRIs (e.g., Fluoxetine) | Mouse | Dose-dependent increase in extracellular 5-HT, measured by microdialysis.[12] |

Analysis of the In Vitro to In Vivo Correlation

The central challenge in drug development is ensuring that potent in vitro activity translates into the desired in vivo effect.[13] This is the essence of in vitro-in vivo correlation (IVIVC).[6] For a compound like THH, a successful IVIVC would demonstrate that its in vitro MAO inhibition potency directly relates to measurable increases in brain monoamine levels and corresponding antidepressant-like behavioral outcomes in vivo.

The diagram below illustrates the conceptual workflow for establishing a successful IVIVC in preclinical drug development.

Caption: Preclinical workflow for establishing an IVIVC.

For THH and related β-carbolines, the correlation can be complex. While compounds like harman show potent in vitro MAO-A inhibition, the overall in vivo effect is a combination of this primary mechanism, plus potential interactions with other targets like serotonin receptors, and pharmacokinetic factors such as blood-brain barrier permeability.[1][5] Studies show that β-carbolines do elicit neuroactive responses in animal models, suggesting that the in vitro activity translates to a degree.[3] However, a point-to-point "Level A" correlation, which is the gold standard, requires more detailed pharmacokinetic and pharmacodynamic data than is currently available in the public domain for THH.[7][14]

Experimental Protocols

Detailed and standardized methodologies are crucial for generating reproducible data that can be compared across studies.

In Vitro Monoamine Oxidase (MAO) Inhibition Assay

This assay quantifies the ability of a test compound to inhibit the activity of MAO-A and MAO-B enzymes.

• Objective: To determine the IC50 value of the test compound for each MAO isoform.

• Enzyme Source: Recombinant human MAO-A and MAO-B enzymes are commonly used.[15]

• Substrate: A fluorescent or chromogenic substrate is used. Kynuramine is a common non-selective substrate for both isoforms.[9][16][17] Benzylamine is often used as a selective substrate for MAO-B.[16][17]

• Procedure:

  • The test compound is pre-incubated with the MAO-A or MAO-B enzyme in a suitable buffer (e.g., 100 mM potassium phosphate buffer, pH 7.4).[9]

  • The reaction is initiated by adding the substrate (e.g., kynuramine).

  • The mixture is incubated at 37°C for a defined period (e.g., 40 minutes).[9]

  • The reaction is stopped, and the formation of the product (e.g., 4-hydroxyquinoline from kynuramine) is measured using a spectrophotometer or fluorometer.[17][18]

• Data Analysis: The percentage of inhibition at various compound concentrations is calculated relative to a control without the inhibitor. The IC50 value is determined by fitting the data to a dose-response curve.

Caption: Workflow for a typical in vitro MAO inhibition assay.

In Vivo Brain Microdialysis

This technique is used to measure the levels of neurotransmitters and their metabolites in the extracellular fluid of specific brain regions in living, often freely moving, animals.[8][12]

• Objective: To determine the effect of a systemically administered compound on extracellular neurotransmitter concentrations (e.g., serotonin, dopamine) in the brain.

• Procedure:

  • Surgery: A microdialysis guide cannula is stereotaxically implanted into a specific brain region (e.g., hippocampus, striatum) of an anesthetized rodent.[11]

  • Recovery: The animal is allowed to recover from surgery.

  • Probe Insertion: On the day of the experiment, a microdialysis probe is inserted through the guide cannula.

  • Perfusion: The probe is continuously perfused with an artificial cerebrospinal fluid (aCSF) at a slow, constant flow rate.

  • Sampling: Small molecules, including neurotransmitters, diffuse across the semipermeable membrane of the probe into the aCSF. Samples (dialysates) are collected at regular intervals (e.g., every 20 minutes).[19]

  • Drug Administration: After a stable baseline is established, the test compound is administered (e.g., via subcutaneous injection).

  • Analysis: The concentration of neurotransmitters in the dialysate samples is quantified using highly sensitive analytical techniques, typically High-Performance Liquid Chromatography (HPLC) coupled with electrochemical or mass spectrometry detection.[19]

• Data Analysis: Neurotransmitter levels post-administration are expressed as a percentage of the pre-administration baseline.

Conclusion and Future Directions

Tetrahydroharman belongs to the pharmacologically significant β-carboline class, which demonstrates clear neuroactive properties originating from in vitro monoamine oxidase inhibition. The available data suggest a qualitative correlation, where in vitro activity leads to measurable in vivo neurochemical and behavioral effects. However, a quantitative, predictive IVIVC for THH remains to be firmly established due to a lack of comprehensive, publicly available data linking specific in vitro potencies to detailed in vivo pharmacokinetic and pharmacodynamic profiles.

For drug development professionals, this represents both a challenge and an opportunity. Future research should focus on:

• Systematically determining the IC50 values of THH and its key metabolites against MAO-A and MAO-B.

• Conducting comprehensive in vivo microdialysis studies in awake, freely moving animals to quantify the dose-dependent effects of THH on extracellular monoamine levels in multiple brain regions.

• Correlating these neurochemical changes with outcomes in a battery of validated behavioral models for depression and anxiety.

By systematically bridging these data gaps, a robust IVIVC can be developed, which will be instrumental in predicting the clinical efficacy of Tetrahydroharman and guiding the development of novel, safer, and more effective neurotherapeutics based on the β-carboline scaffold.

References

• 1. Buy Tetrahydroharman (EVT-1477192) | 2506-10-7 [evitachem.com]
• 2. Design, Synthesis and Biological Activity Evaluation of β-Carboline Derivatives Containing Nitrogen Heterocycles - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. Substituted β-carboline - Wikipedia [en.wikipedia.org]
• 6. In vitro-In vivo Correlation: Perspectives on Model Development - PMC [pmc.ncbi.nlm.nih.gov]
• 7. dissolutiontech.com [dissolutiontech.com]
• 8. In vivo brain microdialysis: advances in neuropsychopharmacology and drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. Effect of in vivo microdialysis of 1,2,3,4-tetrahydro-9-aminoacridine (THA) on the extracellular concentration of acetylcholine in the striatum of anesthetized rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. 5-HT1 agonists reduce 5-hydroxytryptamine release in rat hippocampus in vivo as determined by brain microdialysis - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Frontiers | Antidepressant activity: contribution of brain microdialysis in knock-out mice to the understanding of BDNF/5-HT transporter/5-HT autoreceptor interactions [frontiersin.org]
• 13. Beyond animal testing: How human data trials are reshaping drug development | pharmaphorum [pharmaphorum.com]
• 14. In Vitro–In Vivo Correlations Based on In Vitro Dissolution of Parent Drug Diltiazem and Pharmacokinetics of Its Metabolite - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Monoamine Oxidase Inhibition | Evotec [evotec.com]
• 16. Inhibition of monoamine oxidases by heterocyclic derived conjugated dienones: synthesis and in vitro and in silico investigations - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Enzyme Inhibition Assays for Monoamine Oxidase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Novel Thiosemicarbazone Derivatives: In Vitro and In Silico Evaluation as Potential MAO-B Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Microdialysis coupled with droplet microfluidics and mass spectrometry for determination of neurotransmitters in vivo with high temporal resolution - Analyst (RSC Publishing) [pubs.rsc.org]

Validating the Mechanism of Action of Tetrahydroharman on the Serotonin Transporter: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the mechanism of action of Tetrahydroharman (THH) on the serotonin transporter (SERT) with that of common selective serotonin reuptake inhibitors (SSRIs). The information presented herein is supported by experimental data to aid in the evaluation of THH as a potential modulator of the serotonergic system.

Executive Summary

Tetrahydroharman, a beta-carboline alkaloid, demonstrates inhibitory activity at the serotonin transporter. Evidence from studies on closely related analogs suggests that THH likely acts as a competitive inhibitor of serotonin uptake. This guide will delve into the available quantitative data, detail the experimental protocols used for these assessments, and visualize the proposed mechanisms and relevant signaling pathways. By comparing THH to established SSRIs, this guide aims to provide a clear perspective on its potential pharmacological profile.

Comparative Analysis of SERT Inhibition

The following table summarizes the in vitro potency of Tetrahydroharman and several common SSRIs in inhibiting the serotonin transporter.

Compound	Inhibition of 5-HT Uptake (IC50)	Binding Affinity (Ki)	Mechanism of Action
Tetrahydroharman	12 µM (rat brain synaptosomes)	Not Reported	Competitive (inferred)[1][2]
Citalopram	1.8 - 5.7 nM	0.9 - 1.5 nM	Competitive
Fluoxetine	6.9 - 26 nM	2.9 - 10 nM	Competitive
Sertraline	0.29 - 2.2 nM	0.26 - 0.44 nM	Competitive[1]
Paroxetine	0.28 - 1.1 nM	0.1 - 0.2 nM	Competitive

Note: The IC50 value for Tetrahydroharman is for the inhibition of serotonin uptake and was determined in rat brain synaptosomes.[2] The mechanism of action is inferred from studies on structurally related beta-carbolines which have been shown to be competitive inhibitors.[1][2]

Mechanism of Action: Tetrahydroharman vs. SSRIs

Tetrahydroharman: Based on evidence from related beta-carboline compounds, Tetrahydroharman is proposed to act as a competitive inhibitor at the serotonin transporter.[1][2] This means it likely binds to the same primary substrate binding site (the orthosteric site) on SERT as serotonin itself. By occupying this site, it prevents the reuptake of serotonin from the synaptic cleft, thereby increasing the extracellular concentration of serotonin and enhancing serotonergic neurotransmission.

Selective Serotonin Reuptake Inhibitors (SSRIs): SSRIs like citalopram, fluoxetine, and sertraline are also competitive inhibitors of SERT.[1] They bind to the orthosteric site on the transporter, physically blocking the passage of serotonin. Some SSRIs, such as escitalopram (the S-enantiomer of citalopram), have also been shown to interact with an allosteric site on SERT. This allosteric binding can modulate the binding of the SSRI to the primary site, potentially leading to a more profound or prolonged inhibition of serotonin reuptake.

dot

Caption: Competitive inhibition of the serotonin transporter by Tetrahydroharman and SSRIs.

Experimental Protocols

Radioligand Binding Assay for SERT Affinity (Ki)

This assay determines the affinity of a compound for the serotonin transporter by measuring its ability to displace a radiolabeled ligand that is known to bind to SERT.

Methodology:

• Membrane Preparation: Synaptosomal membranes are prepared from specific brain regions (e.g., cortex, striatum) of rats or from cells expressing the human serotonin transporter (hSERT).

• Incubation: A fixed concentration of a radioligand (e.g., [³H]-citalopram or [³H]-paroxetine) is incubated with the membrane preparation in the presence of varying concentrations of the test compound (e.g., Tetrahydroharman or an SSRI).

• Separation: The bound radioligand is separated from the unbound radioligand by rapid filtration through glass fiber filters.

• Quantification: The radioactivity retained on the filters is measured using liquid scintillation counting.

• Data Analysis: The concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC50) is determined. The binding affinity (Ki) is then calculated using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

dot

Caption: Workflow for a radioligand binding assay to determine SERT affinity.

Synaptosomal [³H]-Serotonin Uptake Assay (IC50)

This functional assay measures a compound's ability to inhibit the uptake of radiolabeled serotonin into synaptosomes, which are resealed nerve terminals that contain functional neurotransmitter transporters.

Methodology:

• Synaptosome Preparation: Synaptosomes are isolated from brain tissue (e.g., rat brain cortex or hypothalamus) by differential centrifugation.

• Pre-incubation: Synaptosomes are pre-incubated with varying concentrations of the test compound (e.g., Tetrahydroharman or an SSRI) in a physiological buffer.

• Uptake Initiation: [³H]-Serotonin is added to initiate the uptake reaction.

• Uptake Termination: After a short incubation period (typically a few minutes), the uptake is terminated by rapid filtration and washing with ice-cold buffer to remove extracellular [³H]-serotonin.

• Quantification: The amount of [³H]-serotonin taken up by the synaptosomes is quantified by liquid scintillation counting of the filters.

• Data Analysis: The concentration of the test compound that inhibits 50% of the specific serotonin uptake (IC50) is determined by non-linear regression analysis of the concentration-response curve.

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Caption: Workflow for a synaptosomal serotonin uptake inhibition assay.

Downstream Signaling Pathways of SERT Inhibition

Inhibition of the serotonin transporter leads to an increase in the synaptic concentration of serotonin. This elevated serotonin then acts on a variety of presynaptic and postsynaptic serotonin receptors, triggering a cascade of intracellular signaling events. While the acute effect is an increase in synaptic serotonin, the long-term therapeutic effects of SERT inhibitors are believed to involve neuroadaptive changes in these downstream pathways.

Key signaling pathways affected by SERT inhibition include:

• G-protein Coupled Receptor (GPCR) Signaling: Most serotonin receptors are GPCRs. For example, 5-HT1A receptors are coupled to Gi/o proteins, which inhibit adenylyl cyclase and decrease cyclic AMP (cAMP) levels. Conversely, 5-HT4, 5-HT6, and 5-HT7 receptors are coupled to Gs proteins, which activate adenylyl cyclase and increase cAMP. 5-HT2 receptors are coupled to Gq/11 proteins, which activate phospholipase C, leading to the production of inositol trisphosphate (IP3) and diacylglycerol (DAG), and subsequent calcium mobilization and protein kinase C (PKC) activation.

• Protein Kinase Pathways: Downstream of GPCR activation, various protein kinase cascades are initiated, including the Protein Kinase A (PKA) pathway (activated by cAMP) and the PKC pathway. These kinases phosphorylate numerous target proteins, including transcription factors, ion channels, and other enzymes, thereby altering neuronal function.

• Brain-Derived Neurotrophic Factor (BDNF) Signaling: Chronic treatment with SERT inhibitors has been shown to increase the expression of BDNF. BDNF is a neurotrophin that plays a crucial role in neuronal survival, growth, and synaptic plasticity. The upregulation of BDNF is thought to be a key mechanism underlying the therapeutic effects of antidepressants.

dot

Caption: Downstream signaling cascade following serotonin transporter inhibition.

Conclusion

Tetrahydroharman demonstrates inhibitory effects on the serotonin transporter, likely through a competitive mechanism. Its potency, with an IC50 of 12 µM for serotonin uptake inhibition in rat brain synaptosomes, is considerably lower than that of commonly prescribed SSRIs.[2] Further research is warranted to determine its binding affinity (Ki) at the human serotonin transporter and to definitively confirm its mechanism of action. The information and experimental protocols provided in this guide offer a framework for the continued investigation of Tetrahydroharman and its potential as a modulator of the serotonergic system.

References

• 1. Tetrahydro-beta-carbolines and corresponding tryptamines: In vitro inhibition of serotonin, dopamine and noradrenaline uptake in rat brain synaptosomes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Assessing the Specificity of Tetrahydroharman's Pharmacological Targets: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the pharmacological specificity of Tetrahydroharman (THH), a naturally occurring β-carboline alkaloid found in plants such as Peganum harmala.[1] Understanding the precise molecular targets of THH is crucial for elucidating its therapeutic potential and off-target effects. This document summarizes key experimental data on its binding affinities and functional activities at various receptors, transporters, and enzymes, and offers detailed protocols for the cited experimental methodologies.

Executive Summary

Tetrahydroharman exhibits a distinct pharmacological profile characterized by potent inhibition of monoamine oxidase A (MAO-A) and significant activity at the serotonin transporter (SERT). In contrast, it demonstrates considerably lower affinity for a range of other neurotransmitter receptors, including several serotonin and dopamine receptor subtypes. This profile suggests that the primary pharmacological effects of THH are likely mediated through the modulation of monoaminergic neurotransmission via MAO-A inhibition and serotonin reuptake inhibition.

Comparative Pharmacological Profile of Tetrahydroharman

The following tables summarize the available quantitative data on the binding affinity (Ki) and functional inhibitory activity (IC50) of Tetrahydroharman and its close structural analogs at key pharmacological targets.

Table 1: Monoamine Oxidase Inhibition

Compound	Target	IC50	Species	Assay Type
Peganum harmala seed extract (0.1% THH)	MAO-A	27 µg/L	Human	Reversible, Competitive Inhibition

Table 2: Monoamine Transporter Inhibition

Compound	Target	IC50 (µM)	Ki (M)	Species	Assay Type
1-Methyl-tetrahydro-β-carboline	SERT	12	-	Rat	Synaptosome Uptake Assay[2]
1-Methyl-tetrahydro-β-carboline	DAT	70	-	Rat	Synaptosome Uptake Assay[2]
1-Methyl-tetrahydro-β-carboline	NET	92	-	Rat	Synaptosome Uptake Assay[2]
6-Hydroxy-tetrahydro-β-carboline	SERT	0.13	3.0 x 10-8	Rat	Synaptosome Uptake Assay[3]

Table 3: Receptor Binding Affinities of β-Carbolines

Compound Class	Target	Affinity	Comments
β-Carbolines	5-HT1A Receptor	Little to no affinity	[4]
β-Carbolines	5-HT2A Receptor	Modest affinity	Affinity is dependent on ring substituents and saturation.[4]
β-Carbolines	Dopamine D2 Receptor	Little to no affinity	[4]
β-Carbolines	Imidazoline I2 Receptors	High affinity (some analogs Ki < 20 nM)	[5]

Signaling Pathways and Experimental Workflows

To visually represent the key concepts discussed, the following diagrams have been generated using Graphviz.

References

• 1. benchchem.com [benchchem.com]
• 2. giffordbioscience.com [giffordbioscience.com]
• 3. resources.bio-techne.com [resources.bio-techne.com]
• 4. Monoamine Oxidase Inhibition | Evotec [evotec.com]
• 5. moleculardevices.com [moleculardevices.com]

A Comparative Analysis of the Metabolic Stability of Harmala Alkaloids

For Researchers, Scientists, and Drug Development Professionals

This guide provides a side-by-side analysis of the metabolic stability of the principal harmala alkaloids: harmine, harmaline, and tetrahydroharmine (THH). These β-carboline compounds, found in plants like Peganum harmala and Banisteriopsis caapi, are known for their monoamine oxidase inhibition and psychoactive properties.[1][2] Understanding their metabolic fate is crucial for evaluating their therapeutic potential, pharmacokinetic profiles, and potential for drug-drug interactions. This document summarizes key pharmacokinetic parameters from in vivo and in vitro studies and provides detailed experimental protocols for assessing metabolic stability.

Data Presentation: Comparative Pharmacokinetics and Metabolism

The metabolic stability of a compound is a critical determinant of its oral bioavailability and duration of action. Harmala alkaloids undergo extensive first-pass metabolism, primarily in the liver.[1] Studies show significant differences in the metabolic pathways and resulting pharmacokinetic profiles of harmine, harmaline, and THH. Harmine is generally less stable and more readily metabolized than harmaline, leading to a significantly lower oral bioavailability.[3][4] The primary metabolic routes include O-demethylation (Phase I) and subsequent glucuronide or sulfate conjugation (Phase II).[3]

Below is a summary of key quantitative data compiled from various in vitro and in vivo studies.

Parameter	Harmine	Harmaline	Tetrahydroharmine (THH)	Species	Citation
Oral Bioavailability (F%)	1.09%	17.11%	-	Rat	[1][3]
Tmax (plasma, oral)	~1.7 h	~2.4 h	~2.9 h	Human	[3]
Elimination Half-life (T½)	-	-	4.7 - 8.8 h	Human	[5]
Intrinsic Clearance (CLint, in vitro)	16.3 µL/min/mg	16.0 µL/min/mg	-	Human Liver Microsomes	[4]
Major Phase I Metabolite	Harmol	Harmalol	Tetrahydroharmol	Human/Rat	[3]
Primary Metabolizing Enzymes	CYP1A2, CYP2D6	CYP1A2, CYP2D6	-	Human	[4]

Mandatory Visualizations

The following diagrams illustrate the common workflow for assessing metabolic stability and the established metabolic pathways for harmala alkaloids.

Caption: Experimental workflow for an in vitro liver microsomal stability assay.

Caption: Primary metabolic pathways of harmala alkaloids in humans.

Experimental Protocols

The following section details a standard methodology for determining the in vitro metabolic stability of harmala alkaloids using human liver microsomes (HLM). This assay measures the rate of disappearance of the parent compound over time.[6][7]

Objective: To determine the in vitro half-life (T½) and intrinsic clearance (CLint) of harmala alkaloids in HLM.

Materials:

• Pooled Human Liver Microsomes (e.g., from a commercial supplier)

• Test Compounds (Harmine, Harmaline, THH)

• Positive Control Compounds (e.g., Dextromethorphan, Midazolam)[6]

• NADPH Regenerating System Solution A (e.g., containing NADP+ and glucose-6-phosphate)

• NADPH Regenerating System Solution B (e.g., containing glucose-6-phosphate dehydrogenase)

• Potassium Phosphate Buffer (100 mM, pH 7.4)

• Acetonitrile (ACN), HPLC-grade, with internal standard (for analytical quantification)

• 96-well incubation plates and collection plates

• Incubator/shaker (37°C)

• Centrifuge

• LC-MS/MS system

Methodology:

• Preparation of Reagents:

  • Thaw liver microsomes on ice or in a 37°C water bath immediately before use.[6][8] Keep on ice.

  • Prepare a working stock of microsomes by diluting the commercial stock to a final protein concentration of 0.5 mg/mL in 100 mM potassium phosphate buffer (pH 7.4).[6][9]

  • Prepare stock solutions of test compounds and positive controls (e.g., 10-20 mM in DMSO). Serially dilute to a working concentration (e.g., 100 µM in acetonitrile) to ensure the final solvent concentration in the incubation is low (<1%).[6][9]

  • Prepare the complete NADPH regenerating system by mixing Solutions A and B with the phosphate buffer according to the manufacturer's instructions.

• Incubation Procedure:

  • Add the microsomal suspension to the wells of a 96-well plate.

  • Pre-warm the plate at 37°C for 5-10 minutes.

  • Initiate the metabolic reaction by adding the test compound working solution to the wells to achieve a final substrate concentration of approximately 1 µM.[6][10]

  • Simultaneously, prepare negative control incubations where the NADPH regenerating system is replaced with buffer to assess non-enzymatic degradation.[9]

  • Incubate the plate at 37°C with gentle shaking.

  • At specified time points (e.g., 0, 5, 15, 30, 45, and 60 minutes), terminate the reaction in designated wells by adding a sufficient volume (e.g., 3-5 volumes) of ice-cold acetonitrile containing an analytical internal standard.[9][10]

• Sample Processing and Analysis:

  • Once all time points are collected, seal the plate and centrifuge at high speed (e.g., 4000 rpm for 10 minutes) to pellet the precipitated microsomal proteins.

  • Carefully transfer the supernatant to a new 96-well plate for analysis.

  • Analyze the samples using a validated LC-MS/MS method to quantify the remaining concentration of the parent compound at each time point.[7][10]

• Data Analysis:

  • Calculate the percentage of the parent compound remaining at each time point relative to the 0-minute time point.

  • Plot the natural logarithm (ln) of the percent remaining versus time.

  • Determine the slope of the linear portion of the curve via linear regression. The slope corresponds to the elimination rate constant (k).[9]

  • Calculate the in vitro half-life (T½) using the formula: T½ = 0.693 / k .

  • Calculate the intrinsic clearance (CLint) using the formula: CLint (µL/min/mg protein) = (0.693 / T½) * (Volume of incubation / mg of microsomal protein) .[11]

References

• 1. Toxicokinetics and Toxicodynamics of Ayahuasca Alkaloids N,N-Dimethyltryptamine (DMT), Harmine, Harmaline and Tetrahydroharmine: Clinical and Forensic Impact - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Pharmacokinetics of Hoasca alkaloids in healthy humans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. Tetrahydroharmine - Wikipedia [en.wikipedia.org]
• 6. mercell.com [mercell.com]
• 7. Metabolic Stability Assessed by Liver Microsomes and Hepatocytes | Springer Nature Experiments [experiments.springernature.com]
• 8. researchgate.net [researchgate.net]
• 9. Microsomal stability assay for human and mouse liver microsomes - drug metabolism [protocols.io]
• 10. How to Conduct an In Vitro Metabolic Stability Study [synapse.patsnap.com]
• 11. hrcak.srce.hr [hrcak.srce.hr]

Safety & Regulatory Compliance

Navigating the Safe Disposal of Tetrahydroharman: A Procedural Guide

For researchers, scientists, and drug development professionals, the proper disposal of chemical compounds is a critical component of laboratory safety and environmental responsibility. Tetrahydroharman, a β-carboline alkaloid, requires careful handling throughout its lifecycle, including its final disposal. This guide provides essential, immediate safety and logistical information to ensure the compliant and safe disposal of Tetrahydroharman waste.

Immediate Safety Considerations

While some safety data sheets (SDS) may indicate that Tetrahydroharman is not classified as a hazardous substance under the Globally Harmonized System (GHS), other sources highlight potential hazards. According to PubChem, Tetrahydroharman is harmful if swallowed and can cause skin and eye irritation[1]. Given this conflicting information, a cautious approach is warranted. It is recommended to handle Tetrahydroharman as a hazardous chemical and follow all applicable hazardous waste regulations.

Standard personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, should be worn when handling Tetrahydroharman in any form.

Prohibited Disposal Methods

Under no circumstances should Tetrahydroharman or its containers be disposed of through standard waste streams. Prohibited disposal methods include:

• Sink Disposal: Do not pour Tetrahydroharman solutions down the drain.

• Trash Disposal: Do not discard solid Tetrahydroharman or contaminated materials in the regular trash.

• Evaporation: Do not allow solvents containing Tetrahydroharman to evaporate in a fume hood as a means of disposal.

Step-by-Step Disposal Protocol

The following procedure outlines the recommended steps for the proper disposal of Tetrahydroharman waste. This protocol is based on general best practices for chemical waste management in a laboratory setting.

1. Waste Collection and Segregation:

• Designate a specific, compatible, and clearly labeled waste container for Tetrahydroharman waste. The container must be in good condition and have a secure, leak-proof lid[2].

• Waste streams should be segregated. Do not mix Tetrahydroharman waste with other incompatible chemical waste.

• Solid waste (e.g., contaminated filter paper, gloves) should be collected separately from liquid waste.

2. Labeling of Waste Containers:

• All waste containers must be accurately and clearly labeled[2][3]. The label should include:

  • The words "Hazardous Waste"[3].

  • The full chemical name: "Tetrahydroharman". Avoid abbreviations or chemical formulas[3].

  • The concentration and composition of the waste.

  • The date accumulation started.

  • The name of the principal investigator or lab supervisor.

3. Storage of Waste:

• Store waste containers in a designated, well-ventilated, and secure area.

• Ensure containers are kept closed except when adding waste[2].

• Use secondary containment (e.g., a larger, chemically resistant bin) to prevent spills.

• Store waste away from incompatible materials[2].

4. Requesting Waste Pickup:

• Once the waste container is full or when the experiment is complete, arrange for disposal through your institution's Environmental Health and Safety (EHS) department or equivalent office[2].

• Follow your institution's specific procedures for requesting a hazardous waste pickup.

5. Disposal of Empty Containers:

• Empty containers that once held Tetrahydroharman must also be disposed of properly.

• The first rinse of the container should be collected and treated as hazardous waste[2].

• After a thorough rinsing and air-drying, the labels on the container must be completely removed or defaced before the container can be discarded as non-hazardous waste or recycled, in accordance with institutional policy[2].

Disposal Workflow

The following diagram illustrates the decision-making process and workflow for the proper disposal of Tetrahydroharman waste.

References

• 1. Tetrahydroharmane | C12H14N2 | CID 91522 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]
• 3. wku.edu [wku.edu]

Essential Safety and Operational Guide for Handling Tetrahydroharman

For researchers, scientists, and drug development professionals, ensuring a safe laboratory environment is paramount when handling chemical compounds. This guide provides essential, immediate safety and logistical information for the use of Tetrahydroharman, with a focus on personal protective equipment (PPE), operational plans, and disposal protocols.

Hazard Assessment and Personal Protective Equipment (PPE)

Tetrahydroharman presents several health hazards, necessitating the use of appropriate PPE. According to its Globally Harmonized System (GHS) classification, Tetrahydroharman is harmful if swallowed, causes skin and eye irritation, and may cause respiratory irritation. Therefore, a comprehensive PPE plan is crucial to minimize exposure.

Recommended Personal Protective Equipment

The following table summarizes the recommended PPE for handling Tetrahydroharman. It is imperative that all personnel are trained in the proper use and disposal of their PPE.

PPE Category	Item	Specifications and Recommendations
Hand Protection	Chemical-resistant gloves	While specific breakthrough times for Tetrahydroharman are not readily available, it is recommended to use nitrile gloves. For incidental contact, a glove with a minimum thickness of 5 mils is advised. For prolonged contact or immersion, heavier-duty nitrile or butyl rubber gloves should be used. Always consult the glove manufacturer's specific chemical resistance data. Gloves should be inspected for any signs of degradation before use and disposed of immediately after contamination.
Eye and Face Protection	Safety glasses with side shields or chemical splash goggles	To protect against splashes and airborne particles, safety glasses with side shields are the minimum requirement. In situations with a higher risk of splashing, chemical splash goggles should be worn.
Skin and Body Protection	Laboratory coat	A standard laboratory coat should be worn to protect against skin contact. For procedures with a higher potential for contamination, a chemically resistant apron or coveralls may be necessary.
Respiratory Protection	Air-purifying respirator with organic vapor cartridges	In well-ventilated areas and for handling small quantities of solid material, respiratory protection may not be required. However, if there is a risk of generating dust or aerosols, or when working in poorly ventilated areas, an air-purifying respirator equipped with organic vapor (OV) cartridges (black color code) should be used. For higher concentrations or in situations where the exposure limit may be exceeded, a supplied-air respirator may be necessary. A proper fit test is required for all tight-fitting respirators.

PPE Selection Workflow

The selection of appropriate PPE is a critical step in ensuring laboratory safety. The following diagram illustrates a logical workflow for determining the necessary level of protection when working with Tetrahydroharman.